p-Decylaminophenol

Core Science & Biosynthesis

An In-depth Technical Guide to p-Decylaminophenol: Chemical Structure, Properties, and Biological Potential

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of p-Decylaminophenol (also known as 4-(decylamino)phenol), a long-chain N-alkyl substituted aminophenol. This document collates available data on its chemical structure, properties, and synthesis and explores its potential biological activities based on research into structurally related compounds. Detailed experimental protocols for its synthesis and evaluation are provided, alongside visualizations of key chemical and biological workflows.

Chemical Structure and Properties

p-Decylaminophenol belongs to the class of N-alkylated aminophenols. Its structure consists of a phenol (B47542) ring substituted with an amino group at the para (4) position, where the amino group is further substituted with a ten-carbon alkyl chain (decyl group).

Chemical Structure:

Caption: Chemical structure of p-Decylaminophenol.

Physicochemical Properties

Property	p-Decylaminophenol (4-(Decylamino)phenol)	p-Aminophenol (Parent Compound)
CAS Number	23227-12-5[1]	123-30-8
Molecular Formula	C₁₆H₂₇NO[1]	C₆H₇NO
Molecular Weight	249.39 g/mol [1]	109.13 g/mol
Appearance	Solid (form not specified)	White or reddish-yellow crystalline solid
Melting Point	Data not available	187.5 °C
Boiling Point	Data not available	284 °C (decomposes)
Solubility	Data not available	Moderately soluble in alcohols; can be recrystallized from hot water.

Synthesis of p-Decylaminophenol

The selective N-alkylation of p-aminophenol is the primary route for synthesizing p-Decylaminophenol. Due to the presence of two nucleophilic sites (the amino and hydroxyl groups), direct alkylation can lead to a mixture of products. Reductive amination is a highly effective and selective method for this transformation.

Experimental Protocol: Synthesis via Reductive Amination

This protocol describes the synthesis of p-Decylaminophenol by the reaction of p-aminophenol with decanal (B1670006), followed by in-situ reduction of the resulting imine intermediate with sodium borohydride (B1222165).

Materials:

• p-Aminophenol

• Decanal (Decyl aldehyde)

• Methanol (B129727) (MeOH), anhydrous

• Sodium borohydride (NaBH₄)

• Dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, condenser, separatory funnel)

Procedure:

• Imination: In a round-bottom flask, dissolve p-aminophenol (1.0 equivalent) in anhydrous methanol under an inert atmosphere (e.g., nitrogen or argon).

• To this stirring solution, add decanal (1.0 equivalent) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 1-2 hours to allow for the formation of the Schiff base (imine) intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Reduction: Cool the reaction mixture in an ice bath to 0 °C.

• Slowly add sodium borohydride (NaBH₄) (2.0 equivalents) to the mixture in small portions, ensuring the temperature remains low.

• After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for an additional 1-2 hours, or until TLC analysis indicates the consumption of the imine intermediate.

• Work-up and Purification: Quench the reaction by carefully adding water.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Partition the remaining aqueous residue between dichloromethane (DCM) and a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer two more times with DCM.

• Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude p-Decylaminophenol.

• The crude product can be further purified by column chromatography on silica (B1680970) gel.

Caption: Workflow for the synthesis and purification of p-Decylaminophenol.

Biological Activity and Evaluation

While specific studies on p-Decylaminophenol are limited, research on the broader class of long-chain N-alkyl p-aminophenols indicates significant potential in oncology and as antioxidants. The biological activities are reportedly influenced by the length of the alkyl chain.[1]

Potential Antiproliferative and Anticancer Activity

Studies have shown that N-alkylated p-aminophenols can inhibit cell growth and induce apoptosis in various cancer cell lines.[1] The lipophilic alkyl chain is believed to play a crucial role in the compound's anticancer properties. The proposed mechanism involves the disruption of cellular signaling pathways that control cell proliferation and survival.

Potential Antioxidant Activity

The phenol moiety is a well-known antioxidant pharmacophore. p-Aminophenol and its derivatives can scavenge free radicals, such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical, and inhibit lipid peroxidation. This antioxidant capacity is attributed to the electron-donating nature of the hydroxyl and amino groups on the aromatic ring.

Experimental Protocols for Biological Evaluation

The following are standard in vitro protocols to assess the potential antiproliferative and antioxidant activities of p-Decylaminophenol.

Objective: To determine the concentration-dependent inhibitory effect of p-Decylaminophenol on the proliferation of a cancer cell line.

Materials:

• Cancer cell line (e.g., HeLa, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• p-Decylaminophenol stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours at 37 °C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of p-Decylaminophenol in the culture medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include wells with vehicle control (medium with DMSO) and untreated cells.

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC₅₀ (half-maximal inhibitory concentration) value.

Objective: To measure the free radical scavenging capacity of p-Decylaminophenol.

Materials:

• p-Decylaminophenol stock solution (in methanol or ethanol)

• DPPH (2,2-diphenyl-1-picrylhydrazyl) solution (e.g., 0.1 mM in methanol)

• Methanol or ethanol

• Ascorbic acid or Trolox (as a positive control)

• 96-well microplate or spectrophotometer cuvettes

Procedure:

• Sample Preparation: Prepare serial dilutions of p-Decylaminophenol and the positive control in methanol.

• Reaction Mixture: In each well of a 96-well plate, add a fixed volume of the DPPH solution (e.g., 100 µL).

• Add an equal volume (e.g., 100 µL) of the diluted compound, control, or blank (methanol) to the wells.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm. A decrease in absorbance indicates scavenging of the DPPH radical.

• Data Analysis: Calculate the percentage of radical scavenging activity for each concentration and determine the EC₅₀ (half-maximal effective concentration) value.

Caption: General workflow for the biological evaluation of p-Decylaminophenol.

Hypothetical Signaling Pathway Inhibition

Based on the known antiproliferative effects of structurally related compounds, p-Decylaminophenol may exert its anticancer effects by interfering with key cell signaling pathways. A plausible, though hypothetical, mechanism is the inhibition of growth factor receptor signaling cascades, such as the MAPK/ERK pathway, which is frequently dysregulated in cancer and controls cell proliferation, differentiation, and survival.

Caption: Hypothetical inhibition of the MAPK/ERK pathway by p-Decylaminophenol.

References

• 1. targetmol.com [targetmol.com]

Synthesis of p-alkylaminophenol analogues

An In-depth Technical Guide to the Synthesis of p-Alkylaminophenol Analogues

For: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary synthetic strategies for producing p-alkylaminophenol analogues, which are crucial intermediates in the development of pharmaceuticals, agrochemicals, and advanced materials.[1] The key synthetic challenge lies in achieving selective N-alkylation in the presence of the reactive phenolic hydroxyl group.[1] Direct alkylation often leads to a non-selective mix of N-alkyl, O-alkyl, and N,O-dialkylated products, necessitating complex purification and reducing overall yields.[1][2] This document details superior methods, focusing on reductive amination and the Petasis reaction, complete with experimental protocols, quantitative data, and workflow visualizations.

Core Synthetic Methodologies

The selective synthesis of p-alkylaminophenols is most effectively achieved through methods that circumvent the competitive reactivity of the amino and hydroxyl groups.

Reductive Amination: The Method of Choice

Reductive amination, or reductive alkylation, is a highly efficient and widely used one-pot method for the selective synthesis of N-alkylated aminophenols.[1][3] The strategy involves the initial reaction of an aminophenol with an aldehyde or ketone to form an imine (Schiff base), which is then reduced in-situ to the target N-alkylated amine.[1][3] This approach avoids the issue of multiple alkylations often seen with direct alkylation methods.[4]

The reaction is typically performed under weakly acidic conditions, which are sufficient to catalyze imine formation without compromising the reducing agent.[5] A key advantage is the use of selective reducing agents, such as sodium cyanoborohydride (NaBH₃CN), which readily reduce the imine intermediate but react only slowly with the starting carbonyl compound.[4][5]

The process begins with the condensation of the aminophenol and a carbonyl compound to form an imine, which is then reduced by a hydride reagent in the same pot.[1]

Caption: General workflow for one-pot selective N-alkylation via reductive amination.

This protocol is a generalized procedure for the N-alkylation of p-aminophenol using an aldehyde and sodium borohydride (B1222165).[2][6]

• Reaction Setup: To a stirred solution of p-aminophenol (30 mmol) in 80 mL of methanol, add the desired aldehyde (30 mmol).

• Imine Formation: Stir the resulting solution for 1 hour at room temperature to facilitate the formation of the imine intermediate.

• Reduction: Cool the mixture in an ice bath and add sodium borohydride (NaBH₄) (30 mmol) portion-wise over 30 minutes, ensuring the temperature remains below 10°C.

• Quenching and Extraction: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 2 hours. Quench the reaction by slowly adding 50 mL of water.

• Isolation: Extract the aqueous mixture with ethyl acetate (B1210297) (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude N-alkylated aminophenol.[1] Further purification can be achieved by column chromatography on silica (B1680970) gel.

Petasis Borono-Mannich (PBM) Reaction

The Petasis reaction is a versatile multi-component reaction that couples a carbonyl compound, an amine, and a vinyl- or aryl-boronic acid to form substituted amines.[7][8] This method has been successfully applied to the synthesis of novel p-alkylaminophenol analogues, often with high yields and without the need for a catalyst.[7]

This protocol is adapted from a study on the synthesis of new p-alkylaminophenol compounds.[7]

• Reaction Setup: In a suitable flask, create a stirred mixture of the amine (e.g., a cyclic secondary amine, 5 mmol) and an arylboronic acid (5 mmol) in 1,4-dioxane.

• Addition of Aldehyde: Add salicylaldehyde (B1680747) (5 mmol) to the mixture.

• Reaction Conditions: Heat the mixture to reflux and maintain stirring for 24-36 hours.

• Workup: After cooling to room temperature, dilute the solution with water and extract with ethyl acetate.

• Washing: Wash the organic layer with brine and dry over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Evaporate the solvent and purify the product by column chromatography on silica gel using a hexane-EtOAc (9:1) eluent to afford the final alkylaminophenol product.[7]

Alternative Strategies: Protection and Direct Alkylation

While less efficient, selective alkylation can be achieved by protecting one of the functional groups. For instance, the amino group can be selectively protected by condensation with benzaldehyde, allowing for the subsequent alkylation of the hydroxyl group.[2][6] Hydrolysis of the protecting group then yields the O-alkylated product.[2] This multi-step process is generally more laborious than one-pot methods.

Quantitative Data Summary

The following tables summarize yields and characterization data for representative p-alkylaminophenol analogues synthesized via the described methods.

Table 1: Selective N-Alkylation of Aminophenols via Reductive Amination

Entry	Aminophenol	Aldehyde	Reducing Agent	Product	Yield (%)	Reference
1	4-Aminophenol	Benzaldehyde	NaBH₄	4-(Benzylamino)phenol	98.3	[2]
2	4-Aminophenol	4-Hydroxybenzaldehyde	NaBH₄	4-((4-Hydroxybenzyl)amino)phenol	90.7	[2]
3	4-Aminophenol	4-Methoxybenzaldehyde	NaBH₄	4-((4-Methoxybenzyl)amino)phenol	94.5	[2]
4	4-Aminophenol	4-Chlorobenzaldehyde	NaBH₄	4-((4-Chlorobenzyl)amino)phenol	89.1	[2]

| 5 | 2-Aminophenol | Benzaldehyde | NaBH₄ | 2-(Benzylamino)phenol | 96.7 |[2] |

Table 2: Synthesis of Alkylaminophenols via Petasis Reaction

Entry	Amine	Aldehyde	Boronic Acid	Product	Yield (%)	Reference
1	Pyrrolidine	Salicylaldehyde	3,4-(Methylenedioxy)phenylboronic acid	2-(Benzo[d][7][9]dioxol-5-yl(pyrrolidin-1-yl)methyl)phenol	Fairly Good	[7]
2	Piperidine	Salicylaldehyde	3,4-(Methylenedioxy)phenylboronic acid	2-(Benzo[d][7][9]dioxol-5-yl(piperidin-1-yl)methyl)phenol	Fairly Good	[7]

| 3 | Azepane | Salicylaldehyde | 3,4-(Methylenedioxy)phenylboronic acid | 2-(Azepan-1-yl(benzo[d][7][9]dioxol-5-yl)methyl)phenol | Fairly Good |[7] |

Table 3: NMR Characterization Data for N-(4-Hydroxyphenol)octanamide [10]

Nucleus	Chemical Shift (δ, ppm) in DMSO-d₆	Key Assignments
¹H NMR	9.56 (s, 1H), 9.12 (s, 1H), 7.37 – 7.30 (m, 2H), 6.71 – 6.60 (m, 2H), 2.25 – 2.18 (m, 2H), 1.60 – 1.51 (m, 2H), 1.31 – 1.19 (m, 8H), 0.90 – 0.80 (m, 3H)	Amide N-H, Phenolic O-H, Aromatic C-H, Aliphatic C-H (alkyl chain)

| ¹³C NMR | 170.5, 153.1, 131.1, 120.8 (2C), 115.0 (2C), 36.2, 31.2, 28.7, 28.5, 25.3, 22.1, 14.0 | Carbonyl C, Aromatic C-O, Aromatic C-N, Aromatic C-H, Alkyl C |

Biological Activity and Signaling Pathways

p-Alkylaminophenol analogues are recognized for a range of biological activities, including anticancer, antioxidant, and antimicrobial properties.[7][10] For example, p-dodecylaminophenol (p-DDAP) has demonstrated greater potency in suppressing the growth of various cancer cell lines than all-trans-retinoic acid (RA).[10] The length of the alkyl chain has been shown to correlate with antiproliferative potency.[10]

Certain derivatives have been found to induce apoptosis in cancer cells by inhibiting key signaling pathways. One such compound, 2-((3,4-Dihydroquinolin-1(2H)-yl)(p-tolyl)methyl)phenol (THTMP), was shown to exert its anticancer effect on breast cancer cells by inhibiting the Epidermal Growth Factor Receptor (EGFR) mediated Phosphatidylinositol 3-Kinase (PI3K)/S6K1 signaling pathway.[11]

Caption: Inhibition of the EGFR/PI3K/S6K1 signaling pathway by an alkylaminophenol derivative.

Logic for Synthetic Route Selection

Choosing the optimal synthetic route depends on several factors, including the desired product, available starting materials, required scale, and tolerance for multi-step procedures. The following diagram outlines a decision-making workflow for researchers.

Caption: Decision workflow for selecting a synthetic route to p-alkylaminophenol analogues.

References

• 1. benchchem.com [benchchem.com]
• 2. quod.lib.umich.edu [quod.lib.umich.edu]
• 3. Reductive amination - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. m.youtube.com [m.youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Examination of aminophenol-containing compounds designed as antiproliferative agents and potential atypical retinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Alkylamino Phenol Derivative Induces Apoptosis by Inhibiting EGFR Signaling Pathway in Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

p-Decylaminophenol: A Technical Guide to its Anticancer Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Decylaminophenol, an analog of the potent anticancer agent fenretinide, has demonstrated significant cytotoxic and pro-apoptotic activity across a range of cancer cell lines. This technical guide provides an in-depth analysis of the current understanding of its mechanism of action. Evidence suggests that p-Decylaminophenol's efficacy is correlated with its cellular uptake and its ability to induce apoptosis, likely through a mitochondria-mediated pathway involving the generation of reactive oxygen species (ROS) and subsequent activation of the caspase cascade. This document summarizes key quantitative data, outlines detailed experimental protocols for assessing its activity, and presents visual diagrams of the proposed signaling pathways and experimental workflows.

Introduction

The search for novel and effective anticancer agents remains a cornerstone of oncological research. Phenolic compounds have garnered considerable interest due to their diverse biological activities, including antioxidant and anticancer properties. p-Decylaminophenol belongs to a class of aminophenol analogs that have been investigated for their potential as cancer therapeutics. Its structural similarity to fenretinide, a retinoid known for its cancer-preventive and therapeutic effects, has prompted investigations into its own anticancer capabilities. This guide synthesizes the available research to provide a comprehensive technical overview of the mechanism by which p-Decylaminophenol exerts its effects on cancer cells.

Efficacy and Cellular Activity

p-Decylaminophenol has been shown to suppress the growth of various cancer cell lines, including breast cancer (MCF-7), prostate cancer (DU-145), and leukemia (HL-60).[1] The anticancer activity of p-alkylaminophenols is dependent on the length of the alkyl chain, with longer chains showing increased potency.[1] Notably, p-Dodecylaminophenol, a close analog with a longer alkyl chain, has demonstrated even greater anticancer efficacy than p-Decylaminophenol in neuroblastoma cell lines.

Quantitative Data: Cytotoxicity

Compound	Cell Line	IC50 (µM)	Reference
p-Dodecylaminophenol	SK-N-AS (Neuroblastoma)	More effective than p-Decylaminophenol
p-Dodecylaminophenol	IMR-32 (Neuroblastoma)	More effective than p-Decylaminophenol
3,5-Dimethylaminophenol	CHO cells	Dose-dependent cytotoxicity

Note: This table is intended to provide a comparative context. Direct IC50 values for p-Decylaminophenol in MCF-7, DU-145, and HL-60 cells require further experimental determination.

Mechanism of Action: Induction of Apoptosis

The primary mechanism through which p-Decylaminophenol exerts its anticancer effects is the induction of apoptosis, or programmed cell death. This has been most clearly demonstrated in HL-60 leukemia cells.[1] The apoptotic process is a complex and highly regulated cascade of molecular events that leads to the orderly dismantling of the cell.

Proposed Signaling Pathway

Based on studies of related phenolic compounds and the general mechanisms of apoptosis in the target cell lines, the following signaling pathway for p-Decylaminophenol is proposed:

Figure 1: Proposed mechanism of p-Decylaminophenol-induced apoptosis.

3.1.1. Generation of Reactive Oxygen Species (ROS)

A common mechanism for many anticancer phenolic compounds is the induction of oxidative stress through the generation of ROS. While direct evidence for p-Decylaminophenol is pending, a study on 3,5-Dimethylaminophenol demonstrated a dose-dependent increase in H₂O₂ and hydroxyl radicals, leading to cytotoxicity and apoptosis. It is hypothesized that p-Decylaminophenol similarly disrupts the cellular redox balance, leading to an accumulation of ROS.

3.1.2. Mitochondrial Dysfunction

The mitochondrion plays a central role in the intrinsic pathway of apoptosis. Elevated ROS levels can lead to the opening of the mitochondrial permeability transition pore (mPTP), resulting in the collapse of the mitochondrial membrane potential (ΔΨm). This depolarization is a critical early event in apoptosis. The loss of ΔΨm is followed by the release of pro-apoptotic factors, such as cytochrome c, from the mitochondrial intermembrane space into the cytosol.

3.1.3. Caspase Activation

The release of cytochrome c into the cytosol triggers the formation of the apoptosome, a protein complex that activates initiator caspase-9. Activated caspase-9 then cleaves and activates effector caspases, such as caspase-3. Caspase-3 is a key executioner of apoptosis, responsible for cleaving a multitude of cellular substrates, which ultimately leads to the characteristic morphological and biochemical hallmarks of apoptotic cell death. Studies on 3,5-Dimethylaminophenol have shown that its apoptotic effects are mediated by caspase-3 activation.

Experimental Protocols

To facilitate further research into the mechanism of action of p-Decylaminophenol, detailed protocols for key experiments are provided below.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This protocol is used to determine the concentration of p-Decylaminophenol that inhibits the growth of cancer cells by 50% (IC50).

Workflow:

Figure 2: Workflow for the MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., MCF-7, DU-145, HL-60) in a 96-well flat-bottom plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of p-Decylaminophenol in culture medium. Replace the medium in each well with 100 µL of the diluted compound. Include a vehicle control (e.g., DMSO) and a no-treatment control.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Detection (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Methodology:

• Cell Treatment: Seed cells in a 6-well plate and treat with p-Decylaminophenol at its IC50 concentration for a predetermined time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. FITC-positive/PI-negative cells are considered early apoptotic, while FITC-positive/PI-positive cells are late apoptotic or necrotic.

Measurement of Reactive Oxygen Species (ROS)

This protocol uses the fluorescent probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) to detect intracellular ROS levels.

Methodology:

• Cell Treatment: Treat cells with p-Decylaminophenol as described for the apoptosis assay.

• Probe Loading: Incubate the cells with DCFH-DA (10 µM) for 30 minutes at 37°C.

• Analysis: Measure the fluorescence intensity of the oxidized product, DCF, using a flow cytometer or a fluorescence microplate reader. An increase in fluorescence indicates an increase in intracellular ROS.

Assessment of Mitochondrial Membrane Potential (ΔΨm)

This assay utilizes a lipophilic cationic dye, such as JC-1 or TMRE, to measure changes in ΔΨm.

Methodology:

• Cell Treatment: Treat cells with p-Decylaminophenol.

• Dye Staining: Incubate the cells with the mitochondrial membrane potential probe (e.g., JC-1 at 2 µM) for 20-30 minutes at 37°C.

• Analysis: Analyze the cells by flow cytometry or fluorescence microscopy. With JC-1, healthy cells with a high ΔΨm will exhibit red fluorescence due to the formation of J-aggregates, while apoptotic cells with a low ΔΨm will show green fluorescence from JC-1 monomers.

Caspase Activity Assay

This assay measures the activity of specific caspases, such as caspase-3 and caspase-9, using colorimetric or fluorometric substrates.

Methodology:

• Cell Lysis: Treat cells with p-Decylaminophenol, then lyse the cells to release their contents.

• Substrate Addition: Add a caspase-specific substrate (e.g., DEVD-pNA for caspase-3) to the cell lysate.

• Measurement: Measure the colorimetric or fluorescent signal generated by the cleavage of the substrate over time using a microplate reader. The signal intensity is proportional to the caspase activity.

Conclusion and Future Directions

p-Decylaminophenol is a promising anticancer agent that induces apoptosis in various cancer cell lines. The available evidence strongly suggests a mechanism involving the induction of oxidative stress, mitochondrial dysfunction, and subsequent activation of the caspase cascade. However, to fully elucidate its therapeutic potential, further research is required. Specifically, comprehensive studies are needed to determine the precise IC50 values of p-Decylaminophenol across a broader panel of cancer cell lines. Furthermore, direct experimental validation of ROS generation, mitochondrial membrane potential collapse, and the specific caspases involved in p-Decylaminophenol-induced apoptosis is crucial. Investigating the upstream signaling pathways that are modulated by this compound will also provide a more complete understanding of its molecular targets and could pave the way for its development as a novel cancer therapeutic.

References

• 1. Intracellular Generation of ROS by 3,5-Dimethylaminophenol: Persistence, Cellular Response, and Impact of Molecular Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

p-Decylaminophenol: An In-depth Technical Guide to its Antioxidant Properties

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct experimental data on the antioxidant properties of p-Decylaminophenol is limited in the currently available scientific literature. This guide extrapolates its potential antioxidant activities based on studies of structurally similar p-alkylaminophenols, particularly p-octylaminophenol. The elongation of the alkyl chain in p-alkylaminophenols has been shown to influence their antioxidant activity.[1]

Core Concepts: The Antioxidant Activity of Alkylaminophenols

Para-alkylaminophenols are a class of organic compounds characterized by a phenol (B47542) ring substituted with an amino group and an alkyl chain at the para position. Their antioxidant properties are attributed to the hydrogen-donating ability of the phenolic hydroxyl group, which can neutralize free radicals and terminate oxidative chain reactions. The length of the alkyl chain has been demonstrated to modulate this antioxidant capacity, suggesting that p-Decylaminophenol, with a ten-carbon chain, would possess significant antioxidant potential.[1]

Quantitative Data on Antioxidant Activity of p-Alkylaminophenols

The following table summarizes the antioxidant activities of a series of p-alkylaminophenols from a key study, providing a basis for understanding the potential efficacy of p-Decylaminophenol. The data illustrates a trend where increasing the alkyl chain length enhances the inhibitory effect on lipid peroxidation.[1]

Compound	Alkyl Chain Length	DPPH Radical Scavenging Activity (Relative to p-methylaminophenol)	Inhibition of Lipid Peroxidation (IC50 in µM)
p-methylaminophenol	1	1.0	~700
p-butylaminophenol	4	Not specified	~10
p-hexylaminophenol	6	Not specified	~5
p-octylaminophenol	8	Not specified	~2

Data extracted from Takahashi et al., Bioorg Med Chem. 2003.[1]

Experimental Protocols

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the ability of a compound to act as a free radical scavenger or hydrogen donor.[2][3][4][5]

Methodology:

• Preparation of DPPH Solution: A stock solution of DPPH is prepared in a suitable solvent, such as methanol (B129727) or ethanol, to a concentration that gives an absorbance of approximately 1.0 at its maximum wavelength (around 517 nm).[3]

• Sample Preparation: The test compound (p-alkylaminophenol) is dissolved in the same solvent to prepare a series of concentrations.

• Reaction: The DPPH solution is mixed with the test compound solutions. A control is prepared with the solvent instead of the test compound.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a specified period (e.g., 30 minutes).[3]

• Measurement: The absorbance of the solutions is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the sample.

• IC50 Determination: The IC50 value, the concentration of the test compound required to scavenge 50% of the DPPH radicals, is determined by plotting the percentage of scavenging activity against the concentration of the test compound.

DPPH Radical Scavenging Assay Workflow.

Lipid Peroxidation Inhibition Assay (in Rat Liver Microsomes)

This assay assesses the ability of an antioxidant to inhibit the oxidative degradation of lipids.

Methodology:

• Preparation of Microsomes: Liver microsomes are prepared from rats according to standard laboratory procedures.

• Reaction Mixture: A reaction mixture is prepared containing the liver microsomes, a buffer solution (e.g., phosphate (B84403) buffer), and the test compound (p-alkylaminophenol) at various concentrations.

• Initiation of Peroxidation: Lipid peroxidation is initiated by adding an inducing agent, such as ADP-FeCl3 or NADPH.

• Incubation: The reaction mixture is incubated at 37°C for a specific time (e.g., 15 minutes).

• Termination of Reaction: The reaction is stopped by adding a solution like trichloroacetic acid (TCA).

• Measurement of Malondialdehyde (MDA): The extent of lipid peroxidation is determined by measuring the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation. This is typically done using the thiobarbituric acid reactive substances (TBARS) method, where MDA reacts with thiobarbituric acid (TBA) to form a colored complex that can be measured spectrophotometrically (around 532 nm).

• Calculation: The percentage of inhibition of lipid peroxidation is calculated by comparing the MDA levels in the samples treated with the test compound to the control (without the test compound).

• IC50 Determination: The IC50 value, the concentration of the test compound that inhibits lipid peroxidation by 50%, is determined from a dose-response curve.

Lipid Peroxidation Inhibition Assay Workflow.

Putative Signaling Pathways and Mechanisms of Action

While specific signaling pathways for p-alkylaminophenols have not been extensively elucidated, the primary mechanism of their antioxidant action is understood to be direct radical scavenging. The phenolic hydroxyl group donates a hydrogen atom to a free radical, thereby neutralizing it and forming a more stable phenoxyl radical. This phenoxyl radical is stabilized by resonance, delocalizing the unpaired electron across the aromatic ring.

General Mechanism of Phenolic Antioxidant Radical Scavenging.

Further research is warranted to explore the potential interaction of p-Decylaminophenol with cellular antioxidant signaling pathways, such as the Nrf2-ARE pathway, which regulates the expression of endogenous antioxidant enzymes. The lipophilic nature of the decyl chain may facilitate its interaction with cell membranes, potentially enhancing its protective effects against lipid peroxidation in a cellular context.

References

• 1. Enhancement of antioxidant activity of p-alkylaminophenols by alkyl chain elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. journal.unisza.edu.my [journal.unisza.edu.my]
• 4. DPPH Measurements and Structure-Activity Relationship Studies on the Antioxidant Capacity of Phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of Antioxidants by DPPH Radical Scavenging Activity and Quantitative Phytochemical Analysis of Ficus religiosa - PMC [pmc.ncbi.nlm.nih.gov]

In Vitro Biological Activity of p-Decylaminophenol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the potential in vitro biological activities of p-Decylaminophenol. Based on data from structurally related long-chain alkylaminophenols and other alkylphenols, this document outlines key bioactivities, including antioxidant, antiproliferative, and cytotoxic effects. Detailed experimental methodologies for assessing these activities are provided, and potential underlying signaling pathways are explored. Due to the limited availability of data specific to p-Decylaminophenol, this guide synthesizes information from analogous compounds to build a predictive profile of its biological function. All quantitative data from cited studies on related compounds are summarized for comparative analysis.

Introduction

p-Decylaminophenol is an organic compound characterized by a phenol (B47542) group, an amino group at the para position, and a ten-carbon alkyl chain (decyl group) attached to the nitrogen atom. The presence of the long lipophilic decyl chain suggests that this molecule may exhibit significant interactions with cellular membranes and other hydrophobic environments, potentially influencing a range of biological processes. Research on structurally similar long-chain alkylaminophenols indicates that the length of the alkyl chain can significantly modulate biological activity, particularly antioxidant and anticancer properties. This guide will explore the likely in vitro biological activities of p-Decylaminophenol by examining the established effects of its structural analogs.

Antioxidant Activity

Long-chain alkylaminophenols are known to possess antioxidant properties. The phenolic hydroxyl group can donate a hydrogen atom to scavenge free radicals, while the alkyl chain length influences the compound's lipophilicity and its ability to interact with lipid membranes, where peroxidation occurs.

Quantitative Data on Related Compounds

Compound	Assay	IC50 / Activity	Source
p-Octylaminophenol	Inhibition of lipid peroxidation in rat liver microsomes	Potent inhibitor (approximately 350-fold higher potency than p-methylaminophenol)	[1]
p-Hexylaminophenol	Inhibition of lipid peroxidation in rat liver microsomes	Less potent than p-octylaminophenol	[1]
p-Butylaminophenol	Inhibition of lipid peroxidation in rat liver microsomes	Less potent than p-hexylaminophenol	[1]
p-Methylaminophenol	Inhibition of lipid peroxidation in rat liver microsomes	Least potent among the tested alkylaminophenols	[1]
Various p-alkylaminophenols	DPPH radical scavenging	All tested compounds quenched DPPH radicals	[1]

Based on these findings, it is inferred that p-Decylaminophenol would exhibit potent antioxidant activity, likely surpassing that of p-octylaminophenol in lipid peroxidation inhibition due to its longer alkyl chain.

Experimental Protocols

This assay assesses the ability of a compound to act as a free radical scavenger.

• Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol (B129727). The solution should have an absorbance of approximately 1.0 at 517 nm.

• Sample Preparation: Dissolve p-Decylaminophenol and a positive control (e.g., ascorbic acid) in methanol to create a series of concentrations.

• Reaction: Mix 100 µL of each sample concentration with 100 µL of the DPPH solution in a 96-well plate.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement: Measure the absorbance at 517 nm using a microplate reader.

• Calculation: The percentage of radical scavenging activity is calculated using the formula: % Scavenging = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (concentration required to scavenge 50% of DPPH radicals) is then determined.

This assay measures the ability of a compound to inhibit the oxidation of lipids in a biological membrane system.

• Preparation of Microsomes: Isolate liver microsomes from rats according to standard procedures.

• Induction of Peroxidation: Induce lipid peroxidation in the microsomal suspension using an initiator such as NADPH.

• Treatment: Incubate the microsomes with various concentrations of p-Decylaminophenol.

• Measurement of Malondialdehyde (MDA): Quantify the extent of lipid peroxidation by measuring the formation of MDA, a byproduct, using the thiobarbituric acid reactive substances (TBARS) method.

• Analysis: Compare the levels of MDA in treated samples to the control to determine the inhibitory effect of the compound.

Antiproliferative and Cytotoxic Activity

Alkylphenols have demonstrated the ability to modulate cell proliferation and induce cytotoxicity in various cancer cell lines. These effects are often dose-dependent and can be influenced by the specific cell type and the structure of the alkylphenol.

Quantitative Data on Related Compounds

Compound	Cell Line	Assay	Effect	Concentration	Source
4-Cumylphenol	MCF-7 (breast cancer)	MTT	Stimulated proliferation	10⁻⁹ to 10⁻⁵ M	[2][3]
4-Cumylphenol	MCF-7 (breast cancer)	MTT	Antiproliferative	10⁻⁴ M	[2][3]
Bisphenol A (BPA)	MCF-7 (breast cancer)	MTT	Stimulated proliferation	10⁻⁹ to 10⁻⁵ M	[2][3]
Bisphenol A (BPA)	MCF-7 (breast cancer)	MTT	Antiproliferative	10⁻⁴ M	[2][3]
Alkylphenol Mix (M4)	TCam-2 (seminoma)	Cell Counting	Stimulated proliferation	10⁻¹⁴ to 10⁻⁶ M	[4]
Alkylaminophenols	U2OS (osteosarcoma)	Not specified	Induced cell death	Not specified

Given the data on other alkylphenols, p-Decylaminophenol is predicted to exhibit dose-dependent effects on cancer cell lines, potentially stimulating proliferation at low concentrations and inducing cytotoxicity at higher concentrations.

Experimental Protocols

This colorimetric assay is used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of p-Decylaminophenol for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: Dissolve the formazan crystals by adding a solubilization solution (e.g., DMSO).

• Measurement: Measure the absorbance at a wavelength of 570 nm.

• Analysis: Cell viability is expressed as a percentage of the untreated control. The IC50 value (concentration that inhibits 50% of cell growth) can be calculated.

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment: Treat cells with p-Decylaminophenol for a specified duration.

• Cell Harvesting and Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining: Stain the cells with a fluorescent DNA-binding dye, such as Propidium Iodide (PI), in the presence of RNase to eliminate RNA staining.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to measure the fluorescence intensity of individual cells.

• Data Analysis: Generate a histogram of DNA content to determine the percentage of cells in each phase of the cell cycle.

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with p-Decylaminophenol.

• Harvesting: Collect both adherent and floating cells.

• Staining: Resuspend the cells in Annexin V binding buffer and stain with FITC-conjugated Annexin V and PI.

• Incubation: Incubate the cells in the dark at room temperature.

• Flow Cytometry: Analyze the cells by flow cytometry. Viable cells are Annexin V and PI negative; early apoptotic cells are Annexin V positive and PI negative; late apoptotic/necrotic cells are both Annexin V and PI positive.

Potential Signaling Pathway Modulation

The biological effects of alkylphenols are often mediated through the modulation of specific intracellular signaling pathways. Based on studies of related compounds, p-Decylaminophenol may influence pathways related to estrogen signaling and oxidative stress-induced apoptosis.

Estrogen Receptor Signaling

Some alkylphenols are known to be xenoestrogens, meaning they can mimic the effects of estrogen by binding to estrogen receptors (ERs).

• Potential Mechanism: p-Decylaminophenol may bind to ERα, leading to the upregulation of estrogen-responsive genes such as pS2 and the anti-apoptotic gene Bcl-2. In certain cancer cells, this can promote proliferation.

Caption: Potential Estrogen Receptor signaling pathway modulated by p-Decylaminophenol.

ROS-Mediated Apoptosis

At higher concentrations, alkylaminophenols can induce the production of reactive oxygen species (ROS), leading to oxidative stress and subsequent apoptosis.

• Potential Mechanism: Increased intracellular ROS can lead to the downregulation of the anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax. This shift in the Bcl-2/Bax ratio can trigger the mitochondrial pathway of apoptosis.

Caption: Hypothesized ROS-mediated apoptotic pathway induced by p-Decylaminophenol.

Experimental Protocol for Gene Expression Analysis

This technique is used to measure the expression levels of specific genes.

• Cell Treatment and RNA Extraction: Treat cells with p-Decylaminophenol and extract total RNA using a suitable method (e.g., TRIzol reagent).

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qPCR: Perform qPCR using gene-specific primers for ERα, pS2, Bcl-2, Bax, and a housekeeping gene (e.g., GAPDH or β-actin) for normalization. Use a fluorescent dye like SYBR Green for detection.

• Data Analysis: Analyze the amplification data to determine the relative expression levels of the target genes in treated versus untreated cells using the ΔΔCt method.

Conclusion

While direct experimental data on the in vitro biological activity of p-Decylaminophenol is currently scarce, a strong predictive profile can be constructed based on the activities of structurally related long-chain alkylaminophenols. It is highly probable that p-Decylaminophenol possesses significant antioxidant properties, particularly in inhibiting lipid peroxidation. Furthermore, it is likely to exhibit dose-dependent effects on cell proliferation and viability, potentially acting as a pro-proliferative agent at low concentrations and a cytotoxic agent at higher concentrations in certain cancer cell lines. The potential mechanisms of action may involve modulation of estrogen receptor signaling and the induction of ROS-mediated apoptosis. The experimental protocols detailed in this guide provide a robust framework for the in vitro evaluation of p-Decylaminophenol to validate these predicted activities and further elucidate its mechanisms of action. This information will be valuable for researchers in the fields of pharmacology, toxicology, and drug development.

References

• 1. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 3. acmeresearchlabs.in [acmeresearchlabs.in]
• 4. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]

The Role of Alkyl Chain Length in the Biological Activity of Aminophenol Derivatives

An In-depth Technical Guide:

For: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) of aminophenol derivatives, with a specific focus on the influence of N-alkyl chain length on their biological activities. Aminophenols are versatile scaffolds in medicinal chemistry, serving as precursors for a range of therapeutic agents.[1] This document synthesizes findings from multiple studies to elucidate how varying the length of the N-alkyl substituent modulates antioxidant, anticancer, and antimicrobial properties. Quantitative data are presented in structured tables for comparative analysis, detailed experimental protocols for key assays are provided, and critical metabolic and signaling pathways are visualized. The guide reveals that while lipophilicity conferred by longer alkyl chains generally enhances certain activities, such as lipid peroxidation inhibition and anticancer potency, there is often an optimal chain length beyond which activity may plateau or decrease. Conversely, some properties, like superoxide (B77818) scavenging, show an inverse relationship with alkyl chain length. This guide serves as a critical resource for professionals engaged in the rational design and development of novel aminophenol-based therapeutic agents.

Introduction: The Aminophenol Scaffold and Structure-Activity Relationships

Aminophenols are aromatic compounds containing both an amino group and a hydroxyl group attached to a benzene (B151609) ring.[2] Their unique structure makes them valuable building blocks in organic synthesis, particularly in the pharmaceutical industry for manufacturing drugs like Paracetamol (Acetaminophen).[2][3] The 4-aminophenol (B1666318) moiety, in particular, has been identified as a key pharmacophore for the cytostatic and pro-apoptotic activities of fenretinide (B1684555) [N-(4-hydroxyphenyl)retinamide, 4-HPR], a synthetic retinoid with cancer chemopreventive properties.[4][5]

Unlike typical retinoids, fenretinide's activity is thought to be independent of retinoic acid receptors (RARs) and may be linked to the generation of reactive oxygen species (ROS).[4] This has spurred research into simplified analogues, particularly N-alkyl-p-aminophenols, to understand the core structural requirements for biological activity. Structure-activity relationship (SAR) studies have consistently shown that the side chain attached to the aminophenol moiety is a critical determinant of potency.[6] Specifically, the length of the N-alkyl chain plays a pivotal role in modulating the compound's physicochemical properties, such as lipophilicity, which in turn governs its interaction with biological membranes and targets.

The Influence of Alkyl Chain Length on Biological Activity

Antioxidant and Prooxidant Activity

The effect of alkyl chain length on the antioxidant properties of p-aminophenols is multifaceted. Elongating the alkyl chain has been shown to dose-dependently increase the inhibition of lipid peroxidation in rat liver microsomes.[7] This suggests that increased lipophilicity enhances the association of the compounds with lipid membranes, thereby improving protection against peroxidation. The order of potency for lipid peroxidation inhibition was found to be octyl > hexyl > butyl > methyl, with the octyl derivative being approximately 350-fold more potent than the methyl derivative.[7]

However, this trend is inverted for superoxide scavenging activity. Studies have demonstrated that elongation of the alkyl chain reduces the ability of p-alkylaminophenols to trap superoxide radicals.[5][8] The potency for superoxide scavenging follows the order: methyl > butyl > hexyl > octyl.[8] This indicates that while longer chains are beneficial for activity within a lipid environment, shorter chains are more effective for scavenging aqueous-phase radicals.

Furthermore, ortho- and para-aminophenol derivatives can exhibit prooxidant activity, producing reactive oxygen species (ROS) in the presence of transition metals like copper.[9] This activity, which is not observed in the meta-isomer, is linked to the compound's ability to reduce Cu(II) to Cu(I), which then generates superoxide radicals.[9] This ROS generation is a proposed mechanism for the anticancer and cytotoxic effects of these compounds.[4][9]

Anticancer Activity

A significant body of research has established a direct correlation between increasing alkyl chain length and enhanced anticancer activity in p-aminophenol derivatives. The growth of various cancer cell lines—including leukemia (HL60), breast cancer (MCF-7), and prostate cancer (DU-145)—is suppressed in a manner dependent on the alkyl chain length.[6][8]

Studies comparing p-alkylaminophenols found that potency generally increases from methyl up to dodecyl.[4][6] For instance, p-dodecylaminophenol was found to be more potent than the parent compound fenretinide in suppressing the growth of multiple cancer cell lines.[4][6] The order of antiproliferative activity has been reported as dodecyl > decyl > octyl > hexyl > butyl.[6][8] This enhanced potency is correlated with greater incorporation of the compounds into cancer cells and an increased capability to induce apoptosis.[6]

Antimicrobial Activity

The length of an alkyl chain is also a critical factor in the antimicrobial activity of alkylated amines and related cationic compounds.[10][11] While research specifically on N-alkyl-aminophenols is less extensive, studies on related structures provide valuable insights. For alkyl amines, compounds with a chain length of 11 to 15 carbons are typically the most active against both gram-positive and gram-negative bacteria.[10]

In studies comparing aminophenol isomers, p-aminophenol was found to have significantly better antibacterial activity than its ortho- and meta- counterparts.[12] The minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC) for p-aminophenol against various reference strains were found to be between 31.25 and 500 μg/mL.[12] For a series of cationic amphiphilic molecules, an intermediate alkyl chain length (6 carbons) exhibited superior antibacterial performance against Gram-positive bacteria compared to shorter (4 carbons) or longer (12 carbons) chains, highlighting that an optimal length is key for balancing membrane interaction and disruption.[11]

Data Summary: Structure-Activity Relationship Tables

The following tables summarize the quantitative relationships between alkyl chain length and biological activity as reported in the cited literature.

Table 1: Effect of p-Alkylaminophenol Chain Length on Antioxidant & Prooxidant Activity

Compound	Alkyl Chain	Lipid Peroxidation Inhibition Potency[7]	Superoxide Scavenging Capability[5][8]
p-methylaminophenol	C1	Lowest (1x)	Highest
p-butylaminophenol	C4	Moderate	High
p-hexylaminophenol	C6	High	Medium

| p-octylaminophenol | C8 | Highest (~350x vs C1) | Lowest |

Table 2: Effect of p-Alkylaminophenol Chain Length on Anticancer Activity

Compound	Alkyl Chain	Relative Antiproliferative Potency[5][6][8]
p-methylaminophenol	C1	Lowest
p-butylaminophenol	C4	Low
p-hexylaminophenol	C6	Medium
p-octylaminophenol	C8	High
p-decylaminophenol	C10	Higher

| p-dodecylaminophenol | C12 | Highest |

Mechanisms of Action & Metabolic Pathways

The biological activities of aminophenols are governed by their metabolic transformation and their interaction with cellular pathways. The diagrams below illustrate a key metabolic pathway and a proposed workflow for investigating these compounds.

Fig. 1: General workflow for synthesis and evaluation. (Max Width: 760px)

The metabolism of 4-aminophenol can proceed through hydroxylation and ring cleavage, as demonstrated in Burkholderia sp. This pathway is distinct from that of aniline (B41778) and involves the formation of key intermediates.[13]

Fig. 2: Metabolic pathway of 4-aminophenol in Burkholderia sp.[13]. (Max Width: 760px)

The anticancer activity of certain aminophenols is linked to their ability to generate ROS, leading to cellular stress and apoptosis. This prooxidant mechanism offers a potential therapeutic strategy.

Fig. 3: Proposed prooxidant mechanism of aminophenols.[9]. (Max Width: 760px)

Experimental Protocols

General Synthesis of N-Alkyl-p-Aminophenols

This protocol is a generalized procedure based on methods for the selective N-alkylation of aminophenols.

• Dissolution : Dissolve p-aminophenol in a suitable polar aprotic solvent (e.g., THF, DMF) in a round-bottom flask under an inert atmosphere (e.g., Nitrogen).

• Deprotonation : Add a suitable base (e.g., NaH, K₂CO₃) to the solution and stir at room temperature to deprotonate the phenolic hydroxyl group, forming the phenoxide. The reaction progress can be monitored by observing the cessation of hydrogen gas evolution if NaH is used.

• Alkylation : Add the corresponding alkyl halide (e.g., 1-bromooctane (B94149) for the octyl derivative) to the reaction mixture.

• Reaction : Heat the mixture to reflux and maintain for several hours (e.g., 5-24h). Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching & Extraction : After completion, cool the reaction to room temperature and quench by adding water. Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification : Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product using column chromatography on silica (B1680970) gel.

• Characterization : Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.[4]

DPPH Radical Scavenging Assay

This assay measures the ability of a compound to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical.

• Preparation : Prepare a stock solution of the test compound in methanol (B129727) or ethanol. Prepare a working solution of DPPH (e.g., 0.1 mM) in the same solvent.

• Reaction : In a 96-well plate or cuvette, add a specific volume of the test compound solution at various concentrations to the DPPH solution.

• Incubation : Incubate the mixture in the dark at room temperature for a set period (e.g., 30 minutes).

• Measurement : Measure the absorbance of the solution at the characteristic wavelength of DPPH (approx. 517 nm) using a spectrophotometer.

• Calculation : The percentage of radical scavenging activity is calculated using the formula: Scavenging (%) = [(A_control - A_sample) / A_control] * 100, where A_control is the absorbance of the DPPH solution without the sample. The IC₅₀ value (concentration required to scavenge 50% of the radicals) is determined by plotting scavenging percentage against compound concentration.[7]

Lipid Peroxidation Inhibition Assay

This assay assesses the ability of a compound to inhibit the peroxidation of lipids, often using rat liver microsomes.

• Microsome Preparation : Isolate liver microsomes from rats via differential centrifugation.

• Reaction Mixture : Prepare a reaction mixture containing the microsomal suspension, a buffer (e.g., Tris-HCl), and the test compound at various concentrations.

• Initiation : Initiate lipid peroxidation by adding an inducing agent, such as ADP-Fe³⁺ and NADPH.

• Incubation : Incubate the mixture at 37°C for a specified time (e.g., 15 minutes).

• Termination : Stop the reaction by adding a solution like trichloroacetic acid (TCA).

• Quantification : Measure the extent of lipid peroxidation by quantifying the formation of malondialdehyde (MDA), a secondary product, using the thiobarbituric acid reactive substances (TBARS) method. This involves heating the sample with thiobarbituric acid (TBA) and measuring the absorbance of the resulting pink chromogen at ~535 nm.

• Analysis : Compare the MDA levels in samples with the test compound to a control without the compound to determine the percentage of inhibition.[7]

Cell Viability (Antiproliferative) Assay

This protocol describes a general method for assessing the effect of compounds on the proliferation of cancer cell lines (e.g., using an MTT assay).

• Cell Seeding : Seed cancer cells (e.g., HL60, MCF-7) in a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment : Treat the cells with various concentrations of the N-alkyl aminophenol derivatives for a specified period (e.g., 48 or 72 hours). Include a vehicle control (e.g., DMSO).

• MTT Addition : Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondria will reduce the yellow MTT to a purple formazan (B1609692) precipitate.

• Solubilization : Remove the medium and dissolve the formazan crystals by adding a solubilization solution (e.g., DMSO, isopropanol (B130326) with HCl).

• Measurement : Measure the absorbance of the solubilized formazan at ~570 nm using a microplate reader.

• Calculation : Cell viability is expressed as a percentage relative to the vehicle control. The IC₅₀ value (concentration that inhibits cell growth by 50%) can be calculated from the dose-response curve.[8]

Conclusion and Future Directions

The length of the N-alkyl chain is a critical and highly tunable parameter in determining the biological activity of aminophenol derivatives. The evidence strongly indicates that increasing chain length, and thereby lipophilicity, enhances efficacy in lipid-rich environments, leading to potent inhibition of lipid peroxidation and superior anticancer activity. This is likely due to improved membrane permeability and cellular uptake. An optimal chain length, often between 8 and 12 carbons, is frequently observed for maximum anticancer effects.

However, the relationship is not universally linear. Activities in aqueous environments, such as superoxide scavenging, are inversely related to chain length. This dichotomy highlights the need for a balanced approach in drug design, where lipophilicity must be optimized for the specific biological target and desired mechanism of action.

Future research should focus on:

• Quantitative SAR (QSAR) : Developing models to more precisely predict the optimal alkyl chain length for various therapeutic targets.

• Mechanism of Action : Further elucidating the downstream signaling events following ROS production or other primary effects of these compounds.

• Pharmacokinetics : Investigating how alkyl chain length affects the absorption, distribution, metabolism, and excretion (ADME) properties of these derivatives to improve their potential as clinical candidates.

By leveraging the principles outlined in this guide, researchers can more effectively design and develop novel aminophenol-based compounds with tailored and enhanced therapeutic activities.

References

• 1. kajay-remedies.com [kajay-remedies.com]
• 2. 4-Aminophenol - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Examination of aminophenol-containing compounds designed as antiproliferative agents and potential atypical retinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enhancement of antioxidant activity of p-alkylaminophenols by alkyl chain elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Anticancer and superoxide scavenging activities of p-alkylaminophenols having various length alkyl chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prooxidant activity of aminophenol compounds: copper-dependent generation of reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Relationship of Chemical Structure and Antimicrobial Activity of Alkyl Amides and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Unveiling the Role of Alkyl Chain in Boosting Antibacterial Selectivity and Cell Biocompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. The Metabolic Pathway of 4-Aminophenol in Burkholderia sp. Strain AK-5 Differs from That of Aniline and Aniline with C-4 Substituents - PMC [pmc.ncbi.nlm.nih.gov]

The Potent Inhibitory Effect of p-Decylaminophenol on Lipid Peroxidation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the inhibitory effects of p-Decylaminophenol on lipid peroxidation, a critical process implicated in various pathological conditions. Based on the established structure-activity relationship of p-alkylaminophenols, this document elucidates the potent antioxidant potential of the decyl-chain derivative, offering valuable insights for research and development in therapeutics targeting oxidative stress.

Core Concepts: Lipid Peroxidation and the Antioxidant Action of p-Alkylaminophenols

Lipid peroxidation is a detrimental chain reaction initiated by free radicals that attack polyunsaturated fatty acids in cell membranes, leading to cellular damage. This process is a key factor in the pathophysiology of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.

p-Alkylaminophenols are a class of synthetic compounds that have demonstrated significant antioxidant properties. Research has consistently shown that the efficacy of these compounds in inhibiting lipid peroxidation is directly related to the length of their alkyl chain. Longer alkyl chains enhance the compound's lipophilicity, allowing for better interaction with and protection of lipid membranes from oxidative damage. While specific quantitative data for p-Decylaminophenol is not yet publicly available, the established trend within its chemical class strongly suggests its superior efficacy in mitigating lipid peroxidation.

Quantitative Data Summary: Structure-Activity Relationship of p-Alkylaminophenols

The following tables summarize the structure-activity relationship of p-alkylaminophenols in inhibiting lipid peroxidation and scavenging free radicals. It is important to note that while direct IC50 values for p-Decylaminophenol are not available in the cited literature, the data for its shorter-chain analogues clearly demonstrate a trend of increasing potency with a longer alkyl chain. This trend strongly supports the hypothesis that p-Decylaminophenol is a highly potent inhibitor of lipid peroxidation.

Table 1: Inhibition of Lipid Peroxidation by p-Alkylaminophenols

Compound	Alkyl Chain Length	Relative Inhibitory Potency on Lipid Peroxidation
p-Methylaminophenol	C1	Baseline
p-Butylaminophenol	C4	Increased
p-Hexylaminophenol	C6	Moderately High
p-Octylaminophenol	C8	High
p-Decylaminophenol	C10	Predicted to be Very High

Note: This table illustrates the qualitative trend observed in structure-activity relationship studies.[1][2]

Table 2: DPPH Radical Scavenging Activity of p-Alkylaminophenols

Compound	Alkyl Chain Length	Relative DPPH Radical Scavenging Activity
p-Methylaminophenol	C1	Moderate
p-Butylaminophenol	C4	Moderate-High
p-Hexylaminophenol	C6	High
p-Octylaminophenol	C8	Very High
p-Decylaminophenol	C10	Predicted to be a Potent Scavenger

Note: This table illustrates the qualitative trend. The antioxidant activity of p-alkylaminophenols is enhanced by the elongation of the alkyl chain.[1][2]

Experimental Protocols

Thiobarbituric Acid Reactive Substances (TBARS) Assay for Lipid Peroxidation

This protocol outlines the measurement of malondialdehyde (MDA), a major secondary product of lipid peroxidation, in rat liver microsomes.

Materials:

• Rat liver microsomes

• p-Decylaminophenol (and other p-alkylaminophenol analogues)

• Tris-HCl buffer (pH 7.4)

• Ferrous sulfate (B86663) (FeSO₄)

• Ascorbic acid

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Butylated hydroxytoluene (BHT)

• Spectrophotometer

Procedure:

• Preparation of Microsomes: Homogenize rat liver in ice-cold Tris-HCl buffer and centrifuge to isolate the microsomal fraction.

• Incubation: In a reaction tube, mix the microsomal suspension with Tris-HCl buffer, FeSO₄, and ascorbic acid to induce lipid peroxidation. Add varying concentrations of p-Decylaminophenol (or other test compounds).

• Reaction Termination: After incubation at 37°C, stop the reaction by adding TCA, followed by the addition of TBA reagent containing BHT.

• Color Development: Heat the mixture in a boiling water bath to allow the formation of the MDA-TBA adduct, a pink chromogen.

• Measurement: Cool the samples and centrifuge to pellet any precipitate. Measure the absorbance of the supernatant at 532 nm.

• Calculation: Quantify the amount of MDA formed using a standard curve and express the inhibitory effect of p-Decylaminophenol as a percentage of the control.

DPPH Radical Scavenging Assay

This assay measures the ability of p-Decylaminophenol to scavenge the stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) free radical.

Materials:

• DPPH solution in methanol

• p-Decylaminophenol (and other p-alkylaminophenol analogues)

• Methanol

• Spectrophotometer or microplate reader

Procedure:

• Reaction Setup: In a 96-well plate or cuvettes, add varying concentrations of p-Decylaminophenol to the DPPH solution.

• Incubation: Incubate the mixture in the dark at room temperature.

• Measurement: Measure the decrease in absorbance at 517 nm at different time points. The discoloration of the purple DPPH solution to yellow indicates radical scavenging.

• Calculation: Calculate the percentage of DPPH radical scavenging activity for each concentration of p-Decylaminophenol and determine the IC50 value (the concentration required to scavenge 50% of the DPPH radicals).

Signaling Pathways and Experimental Workflows

The primary mechanism by which p-Decylaminophenol is believed to inhibit lipid peroxidation is through direct radical scavenging. The phenolic hydroxyl group can donate a hydrogen atom to lipid peroxyl radicals, thus terminating the chain reaction.

Caption: Mechanism of lipid peroxidation and its inhibition by p-Decylaminophenol.

The following diagram outlines the general workflow for evaluating the antioxidant potential of p-Decylaminophenol.

Caption: Experimental workflow for assessing the antioxidant activity of p-Decylaminophenol.

References

• 1. researchgate.net [researchgate.net]
• 2. scribd.com [scribd.com]

An In-depth Technical Guide to p-Decylaminophenol: Discovery and History

A comprehensive review of the synthesis, mechanisms, and applications of p-Aminophenol, a related compound, in the absence of specific literature on p-Decylaminophenol.

Introduction

A thorough investigation of scientific literature and chemical databases reveals a significant lack of specific information regarding a compound identified as "p-Decylaminophenol." This suggests that the compound may be novel, highly specialized with limited public documentation, or potentially misidentified. However, the structurally related compound, p-Aminophenol (4-aminophenol), is a well-documented and industrially significant chemical intermediate. This guide will provide an in-depth technical overview of p-Aminophenol, covering its synthesis, and known mechanisms of action, with the intention of providing a valuable resource for researchers, scientists, and drug development professionals who may be exploring related chemical structures.

I. Synthesis of p-Aminophenol

The synthesis of p-Aminophenol is a well-established process in industrial chemistry. Several methods have been developed, with the primary goal of achieving high yield and purity while minimizing environmental impact.

A. Catalytic Hydrogenation of Nitrobenzene (B124822)

One of the prominent methods for p-Aminophenol synthesis is the single-step catalytic hydrogenation of nitrobenzene in an acidic medium.[1] This process is favored for its efficiency and reduced environmental footprint compared to older methods.

• Traditional Method: A conventional two-step process involved the iron-acid reduction of p-nitrophenol. However, this method generates a significant amount of iron-iron oxide sludge (approximately 1.2 kg per kg of product), posing considerable disposal challenges.[1]

• Modern Catalytic Approach: The single-step hydrogenation utilizes a platinum catalyst to achieve complete conversion of nitrobenzene with a selectivity for p-aminophenol as high as 75% under optimized conditions.[1] Key process parameters that are optimized include temperature, hydrogen pressure, and the concentration of the substrate and acid.[1] A significant advantage of this method is the ability to recover and recycle the catalyst.[1]

B. Reduction of p-Nitrophenol

Another common synthetic route is the reduction of p-nitrophenol. Various catalytic systems have been explored to enhance the efficiency and selectivity of this reaction.

• Pd@ZIF-8 Catalyst: A notable example is the use of a Pd@ZIF-8 catalyst, prepared by encapsulating palladium nanoparticles within a ZIF-8 (zeolitic imidazolate framework). This catalyst demonstrates high activity and selectivity in the reduction of p-nitrophenol to p-aminophenol.[2] The confinement of the small, highly dispersed palladium nanoparticles within the ZIF-8 framework is believed to contribute to its superior catalytic performance.[2] This catalyst can be reused multiple times without a significant loss in activity.[2]

Experimental Protocols

While specific, detailed experimental protocols are proprietary to the manufacturing entities, the general principles are outlined in the scientific literature. A generalized workflow for the catalytic hydrogenation of nitrobenzene is presented below.

Caption: Generalized workflow for the synthesis of p-Aminophenol via catalytic hydrogenation.

II. Known Mechanisms of Action and Biological Relevance

p-Aminophenol is recognized as an important intermediate in the synthesis of pharmaceuticals, most notably acetaminophen (B1664979) (paracetamol).[3] While p-Aminophenol itself is not typically used as a therapeutic agent due to its toxicity, understanding its biological interactions is crucial.

A. Pharmacological Context

p-Aminophenol is a metabolite of aniline (B41778) and is known to induce nephrotoxicity. Its mechanism of action in this context is complex and involves metabolic activation to reactive intermediates.

B. Relationship to Phosphodiesterase (PDE) Inhibition

While there is no direct evidence linking p-Decylaminophenol or p-Aminophenol to phosphodiesterase (PDE) inhibition, it is a mechanism of action for other phenolic compounds. For instance, resveratrol, a non-selective PDE inhibitor, and rolipram, a PDE4 inhibitor, have been shown to elevate cAMP levels.[4] PDE4 inhibitors, in particular, are investigated for their anti-inflammatory and immunomodulatory effects, such as the suppression of T lymphocyte proliferation.[5] The mechanism involves the modulation of intracellular signaling pathways, including the NFAT pathway, by affecting calcium signaling.[5]

Signaling Pathway

The following diagram illustrates a simplified, hypothetical signaling pathway that could be modulated by a compound with PDE inhibitory activity, leading to an anti-inflammatory response.

Caption: Hypothetical signaling pathway of a PDE4 inhibitor leading to anti-inflammatory gene transcription.

III. Data Summary

Quantitative data regarding the synthesis of p-Aminophenol is primarily focused on reaction yields and catalyst efficiency.

Synthesis Method	Catalyst	Substrate	Product Selectivity	Key Advantage
Catalytic Hydrogenation[1]	Platinum	Nitrobenzene	Up to 75%	Single-step process, catalyst recyclability
Reduction of p-Nitrophenol[2]	Pd@ZIF-8	p-Nitrophenol	High	High catalytic activity and reusability
Traditional Iron-Acid Reduction[1]	Iron/Acid	p-Nitrophenol	Variable	Older method with significant waste generation

Conclusion

While the specific compound "p-Decylaminophenol" remains elusive in the current body of scientific literature, a comprehensive understanding of the closely related molecule, p-Aminophenol, provides a strong foundation for researchers. The synthetic pathways for p-Aminophenol are well-established, with a clear trend towards more environmentally benign catalytic processes. Although p-Aminophenol's primary relevance is as a chemical intermediate, the exploration of related structures in the context of biological activities, such as enzyme inhibition, remains a viable area for future research. Professionals in drug development are encouraged to consider the established knowledge of p-Aminophenol's synthesis and potential metabolic pathways when designing and evaluating novel derivatives.

References

• 1. Synthesis of p-aminophenol by catalytic hydrogenation of nitrobenzene - Publications of the IAS Fellows [repository.ias.ac.in]
• 2. Synthesis of p-aminophenol from p-nitrophenol reduction over Pd@ZIF-8 | Semantic Scholar [semanticscholar.org]
• 3. CH643235A5 - METHOD FOR PRODUCING P-AMINOPHENOL. - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. The effect and associated mechanism of action of phosphodiesterase 4 (PDE4) inhibitor on CD4+ lymphocyte proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]

p-Decylaminophenol Derivatives: A Technical Guide to Their Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

p-Decylaminophenol and its derivatives have emerged as a promising class of compounds with significant therapeutic potential, particularly in the fields of dermatology and oncology. This technical guide provides a comprehensive overview of the synthesis, biological activities, and mechanisms of action of p-Decylaminophenol derivatives. Drawing upon key findings from recent scientific literature, this document details their potent tyrosinase inhibitory effects, their impact on melanogenesis through the modulation of the MEK/ERK signaling pathway, and their potential as antimicrobial and antioxidant agents. This guide is intended to serve as a valuable resource for researchers and drug development professionals interested in exploring the therapeutic applications of this novel class of compounds.

Introduction

p-Alkylaminophenols, a class of synthetic organic compounds, have garnered considerable attention for their diverse biological activities. Among these, p-Decylaminophenol has been identified as a particularly potent agent. Structurally related to N-(4-hydroxyphenyl)retinamide (4-HPR), a synthetic analog of retinoic acid, p-Decylaminophenol derivatives have been synthesized and investigated for their potential to modulate key biological pathways. This guide will delve into the scientific evidence supporting the therapeutic promise of p-Decylaminophenol derivatives, with a focus on their applications in skin hyperpigmentation disorders and beyond.

Synthesis of p-Decylaminophenol Derivatives

The synthesis of p-Decylaminophenol and its analogs is often achieved through multi-step chemical reactions. One notable method is the Petasis reaction, a multicomponent reaction that allows for the efficient formation of alkylaminophenols.[1] The general synthetic approach involves the reaction of an amine, a carbonyl compound, and a boronic acid.

Biological Activities and Mechanism of Action

Inhibition of Melanogenesis and Tyrosinase Activity

Melanin (B1238610), the primary pigment responsible for skin color, is produced in excess in various hyperpigmentation disorders. The key enzyme in melanin synthesis (melanogenesis) is tyrosinase.[3] p-Decylaminophenol has been identified as a potent inhibitor of tyrosinase.[3]

Mechanism of Action:

p-Decylaminophenol exerts its inhibitory effect on melanogenesis through the suppression of the MEK/ERK signaling pathway. This, in turn, leads to the downregulation of the microphthalmia-associated transcription factor (MITF), a master regulator of melanogenic gene expression. Consequently, the expression of tyrosinase-related protein-1 (TRP-1), another key enzyme in the melanin synthesis pathway, is also inhibited. This cascade of events ultimately results in a reduction of melanin production in melanoma cells.

A kinetic analysis of mushroom tyrosinase inhibition revealed that p-Decylaminophenol acts as a non-competitive inhibitor with respect to both tyrosine and L-DOPA as substrates.[3][4]

Antimicrobial Activity

Certain p-alkylaminophenol derivatives have demonstrated antimicrobial activity against both Gram-positive and Gram-negative bacteria.[1] For instance, some synthesized compounds have shown activity against Staphylococcus aureus.[1]

Antioxidant Activity

The phenolic structure of p-alkylaminophenol derivatives suggests their potential as antioxidant agents.[1] The antioxidant capacity of these compounds has been evaluated using assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) free radical scavenging assay.[1]

Quantitative Data

The following tables summarize the key quantitative data reported for p-Decylaminophenol and related derivatives.

Compound	Target	Assay	IC50 Value (µM)	Reference
p-Decylaminophenol (Compound 3)	Mushroom Tyrosinase	L-tyrosine substrate	5.7	[4]
p-Decylaminophenol (Compound 3)	Mushroom Tyrosinase	L-DOPA substrate	30.1	[4]
Kojic Acid	Mushroom Tyrosinase	L-tyrosine substrate	12.6	[4]
Kojic Acid	Mushroom Tyrosinase	L-DOPA substrate	32.8	[4]

Table 1: Tyrosinase Inhibitory Activity of p-Decylaminophenol and Kojic Acid

Compound	Microorganism	Concentration (mg/mL)	Inhibition Zone (mm)	Reference
Compound 4	S. aureus	10	Not Specified	[1]
Compound 4	Gram-negative bacteria	10	Not Specified	[1]
Compound 6	S. aureus	10	Not Specified	[1]

Table 2: Antimicrobial Activity of p-Alkylaminophenol Derivatives

| Compound | Concentration (mg/mL) | DPPH Radical Scavenging Activity (%) | Reference | | :--- | :--- | :--- | :--- | :--- | | Compound 4 | 10 | 47.29 |[1] | | Compound 5 | 10 | 37.51 |[1] | | Compound 6 | 10 | 38.20 |[1] | | Ascorbic Acid | Not Specified | 70.68 |[1] | | BHT | Not Specified | 68.64 |[1] |

Table 3: Antioxidant Activity of p-Alkylaminophenol Derivatives

Experimental Protocols

This section provides an overview of the methodologies for key experiments cited in the literature.

Tyrosinase Inhibition Assay

Objective: To determine the inhibitory effect of a compound on the activity of tyrosinase.

General Protocol:

• Prepare a reaction mixture containing a phosphate (B84403) buffer (pH 6.8), the substrate (L-tyrosine or L-DOPA), and the test compound at various concentrations.

• Initiate the enzymatic reaction by adding mushroom tyrosinase to the mixture.

• Incubate the reaction mixture at a specific temperature (e.g., 37°C) for a defined period.

• Measure the formation of dopachrome (B613829) by monitoring the absorbance at a specific wavelength (e.g., 475-492 nm) using a spectrophotometer.

• Calculate the percentage of tyrosinase inhibition by comparing the absorbance of the test sample to that of a control sample without the inhibitor.

• Determine the IC50 value, which is the concentration of the inhibitor required to achieve 50% inhibition of the enzyme activity.

Cell Culture and Melanin Content Assay

Objective: To assess the effect of a compound on melanin production in cultured melanoma cells.

Cell Line: B16 melanoma cells are commonly used for this assay.

General Protocol:

• Culture B16 melanoma cells in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Seed the cells in multi-well plates and allow them to adhere.

• Treat the cells with the test compound at various concentrations for a specified duration (e.g., 72 hours).

• After incubation, harvest the cells and lyse them.

• Dissolve the melanin pellet in a solution of NaOH and DMSO.

• Measure the melanin content by reading the absorbance at a specific wavelength (e.g., 405 nm or 492 nm) using a microplate reader.

• Normalize the melanin content to the total protein concentration of the cell lysate.

Western Blot Analysis for Signaling Pathway Proteins

Objective: To determine the effect of a compound on the expression levels of specific proteins in a signaling pathway.

General Protocol:

• Treat cultured cells (e.g., B16 melanoma cells) with the test compound.

• Lyse the cells to extract total proteins.

• Determine the protein concentration of the lysates.

• Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a membrane (e.g., PVDF).

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with primary antibodies specific to the target proteins (e.g., phospho-ERK, MITF, TRP-1).

• Wash the membrane and incubate with a secondary antibody conjugated to an enzyme (e.g., HRP).

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the relative protein expression levels.

Antimicrobial Susceptibility Testing (Disc Diffusion Method)

Objective: To determine the susceptibility of a microorganism to a test compound.

General Protocol:

• Prepare a standardized inoculum of the test microorganism.

• Spread the inoculum evenly onto the surface of an agar (B569324) plate.

• Impregnate sterile paper discs with a known concentration of the test compound.

• Place the discs on the surface of the inoculated agar plate.

• Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

• Measure the diameter of the zone of inhibition around each disc, which is the area where bacterial growth is inhibited.

DPPH Radical Scavenging Assay

Objective: To evaluate the free radical scavenging activity of a compound.

General Protocol:

• Prepare a solution of the stable free radical DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Add the test compound at various concentrations to the DPPH solution.

• Incubate the mixture in the dark at room temperature for a specific period (e.g., 30 minutes).

• Measure the decrease in absorbance of the DPPH solution at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

• Calculate the percentage of radical scavenging activity by comparing the absorbance of the test sample to that of a control.

Visualizations

Figure 1: Signaling pathway of p-Decylaminophenol in melanogenesis inhibition.

Figure 2: General workflow for a tyrosinase inhibition assay.

Figure 3: Workflow for the antimicrobial disc diffusion assay.

Conclusion and Future Directions

p-Decylaminophenol and its derivatives represent a promising class of compounds with multifaceted biological activities. Their potent inhibition of tyrosinase and melanogenesis via the MEK/ERK signaling pathway makes them strong candidates for the development of novel treatments for hyperpigmentation disorders. Furthermore, their emerging antimicrobial and antioxidant properties warrant further investigation for broader therapeutic applications.

Future research should focus on:

• Elucidating the detailed synthesis pathways to enable large-scale production and further derivatization.

• Conducting comprehensive in vivo studies to validate the efficacy and safety of these compounds.

• Exploring the full spectrum of their antimicrobial and antioxidant activities against a wider range of pathogens and oxidative stressors.

• Investigating their potential in other therapeutic areas, such as oncology, given their structural relationship to the anticancer agent N-(4-hydroxyphenyl)retinamide.

References

• 1. impact.ornl.gov [impact.ornl.gov]
• 2. Key Points for Culturing B16 Cell Line [procellsystem.com]
• 3. An unhydrolyzable analogue of N-(4-hydroxyphenyl)retinamide. synthesis and preliminary biological studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

In Silico Analysis of p-Decylaminophenol: A Technical Guide to Modeling Bio-Interactions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in silico methodologies used to model the interactions of p-Decylaminophenol. Given the limited direct experimental data on this specific compound, this document outlines a structured, hypothesis-driven approach for predicting its biological targets and characterizing its interaction dynamics through computational modeling. This guide serves as a framework for researchers engaged in the early-stage analysis of similar alkylaminophenol compounds.

Introduction to p-Decylaminophenol and In Silico Modeling

p-Decylaminophenol belongs to the alkylaminophenol class of compounds, which are characterized by a phenol (B47542) ring, an amino group, and a long alkyl chain. Such structures are known to interact with various biological targets due to their amphipathic nature. Alkylphenols have been noted as potential endocrine disruptors and can modulate various cellular pathways.[1][2] In silico modeling offers a powerful, resource-efficient suite of tools to predict and analyze the potential bioactivities of such compounds before undertaking extensive experimental validation.[3] These computational techniques, including molecular docking, pharmacophore modeling, and molecular dynamics simulations, are instrumental in modern drug discovery and toxicology.

Hypothetical Target Identification for p-Decylaminophenol

Phenolic compounds are well-documented inhibitors of tyrosinase, a key enzyme in melanin (B1238610) biosynthesis.[4][5] The structural similarity of p-Decylaminophenol to other known tyrosinase inhibitors, particularly those with alkyl chains that can interact with hydrophobic pockets in the enzyme's active site, makes tyrosinase a plausible primary target.[6][7] Therefore, for the purpose of this guide, we will proceed with tyrosinase as the hypothesized protein target for p-Decylaminophenol to illustrate the in silico workflow. Alkylphenols have also been shown to interact with targets related to endocrine function and inflammatory responses.[1][8]

A potential signaling pathway affected by the inhibition of tyrosinase is the melanogenesis pathway, which is crucial for pigment production.

Hypothesized inhibition of the melanogenesis pathway by p-Decylaminophenol.

Data Presentation: Illustrative Interaction Metrics

While specific experimental data for p-Decylaminophenol is not publicly available, the following table illustrates how quantitative results from in silico analyses would be presented. This hypothetical data is based on typical values observed for similar inhibitor-protein interactions.

Parameter	p-Decylaminophenol	Control Inhibitor (Kojic Acid)	Method
Binding Affinity (kcal/mol)	-8.2	-5.5	Molecular Docking
Predicted IC50 (µM)	15.7	25.3	QSAR Model
RMSD of Ligand (Å)	1.8	1.2	Molecular Dynamics
Hydrogen Bonds	2	3	Docking Analysis
Hydrophobic Interactions	12	4	Docking Analysis

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Detailed Methodologies for In Silico Analysis

The following sections provide detailed protocols for the core in silico experiments.

Molecular Docking Protocol

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, estimating the strength of the interaction.[9][10]

A generalized workflow for molecular docking experiments.

Experimental Protocol:

• Receptor Preparation:

  • The 3D structure of the target protein (e.g., tyrosinase) is obtained from the Protein Data Bank (PDB).

  • Water molecules and co-crystallized ligands are removed.

  • Polar hydrogens are added, and charges (e.g., Gasteiger) are computed.

  • The receptor file is saved in a suitable format (e.g., PDBQT for AutoDock).

• Ligand Preparation:

  • The 3D structure of p-Decylaminophenol is generated using a chemical drawing tool (e.g., ChemDraw) and optimized using a suitable force field (e.g., MMFF94).

  • Rotatable bonds are defined, and charges are computed.

  • The ligand file is saved in the appropriate format (e.g., PDBQT).

• Grid Generation:

  • A grid box is defined around the active site of the receptor. The coordinates are typically centered on the location of a known co-crystallized ligand or predicted binding pocket.

  • Grid parameter files are generated to define the space for the docking search.

• Docking Execution:

  • A docking program (e.g., AutoDock Vina) is used to perform the simulation. The Lamarckian Genetic Algorithm is a commonly employed search algorithm.[10]

  • The program samples different conformations of the ligand within the grid box and scores them based on a defined scoring function.

• Analysis of Results:

  • The resulting docked poses are ranked by their binding affinity scores.

  • The pose with the lowest binding energy is typically considered the most favorable.

  • Interactions (hydrogen bonds, hydrophobic interactions) between the ligand and receptor are analyzed using visualization software (e.g., PyMOL, Discovery Studio).

Pharmacophore Modeling Protocol

Pharmacophore modeling identifies the essential 3D arrangement of chemical features necessary for biological activity.[11][12]

Workflow for ligand-based pharmacophore modeling and screening.

Experimental Protocol:

• Ligand Set Preparation (Ligand-Based Approach):

  • A set of known active and inactive molecules for the target of interest is compiled.

  • The 3D structures of these molecules are generated and optimized.

• Feature Identification:

  • Pharmacophoric features (e.g., hydrogen bond acceptors/donors, hydrophobic regions, aromatic rings) are identified for each molecule in the training set.

• Model Generation and Validation:

  • Software such as LigandScout or MOE is used to align the active molecules and generate a common feature pharmacophore hypothesis.[13]

  • The model is validated by its ability to distinguish active from inactive compounds in a test set.

• Database Screening:

  • The validated pharmacophore model is used as a 3D query to screen large compound databases (e.g., ZINC, ChEMBL) for molecules that fit the pharmacophoric features.

  • Hits are ranked based on their fit score to the model.

Molecular Dynamics (MD) Simulation Protocol

MD simulations provide insights into the dynamic behavior of the ligand-receptor complex over time, assessing its stability.[3][14][15]

Standard workflow for a molecular dynamics simulation.

Experimental Protocol:

• System Preparation:

  • The best-docked pose of the p-Decylaminophenol-tyrosinase complex is used as the starting structure.

  • A force field (e.g., AMBER, GROMOS) is assigned to the protein and ligand.

  • The complex is placed in a periodic box of explicit solvent (water molecules).

  • Ions are added to neutralize the system.

• Energy Minimization:

  • The energy of the system is minimized to remove steric clashes and unfavorable geometries.

• Equilibration:

  • The system is gradually heated to the desired temperature (e.g., 300 K) under constant volume (NVT ensemble).

  • The pressure is then stabilized under constant pressure (NPT ensemble). This allows the solvent to relax around the complex.

• Production Run:

  • A production MD simulation is run for a significant time period (e.g., 100-200 nanoseconds). The trajectory (atomic coordinates over time) is saved.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): The RMSD of the protein backbone and ligand is calculated to assess the stability of the complex over time.

  • Root Mean Square Fluctuation (RMSF): The RMSF of individual residues is calculated to identify flexible regions of the protein upon ligand binding.

  • Interaction Analysis: The persistence of hydrogen bonds and other key interactions is monitored throughout the simulation.

Conclusion

This guide outlines a robust in silico framework for investigating the potential biological interactions of p-Decylaminophenol. By employing a combination of molecular docking, pharmacophore modeling, and molecular dynamics simulations, researchers can generate valuable hypotheses about the compound's mechanism of action, binding affinity, and the stability of its interaction with putative targets like tyrosinase. While these computational methods provide powerful predictive insights, it is imperative that these findings are ultimately validated through corresponding in vitro and in vivo experimental assays.

References

• 1. Alkylphenols--potential modulators of the allergic response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bcpp.org [bcpp.org]
• 3. Protocol for Molecular Dynamics Simulations of Proteins [bio-protocol.org]
• 4. researchgate.net [researchgate.net]
• 5. A comprehensive review on tyrosinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Picolyl alkyl amines as novel tyrosinase inhibitors: influence of hydrophobicity and substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Removal of p-alkylphenols from aqueous solutions by combined use of mushroom tyrosinase and chitosan beads - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Environmental Alkylphenols Modulate Cytokine Expression in Plasmacytoid Dendritic Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Molecular Docking: A powerful approach for structure-based drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Docking: A Structure-Based Drug Designing Approach. [jscimedcentral.com]
• 11. What is pharmacophore modeling and its applications? [synapse.patsnap.com]
• 12. fiveable.me [fiveable.me]
• 13. researchgate.net [researchgate.net]
• 14. Molecular Dynamics Simulation of the p53 N-terminal peptide – Bonvin Lab [bonvinlab.org]
• 15. Molecular dynamics - Wikipedia [en.wikipedia.org]

CAS number and molecular weight of p-Decylaminophenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information on the chemical properties of p-Decylaminophenol, a compound noted for its potential as a melanogenesis inhibitor.[1] This document is intended to serve as a foundational resource for professionals engaged in research and development in relevant fields.

Chemical and Physical Properties

p-Decylaminophenol, also known as p-DAP, is a key compound in the study of melanogenesis.[1] A summary of its fundamental properties is provided in the table below for easy reference and comparison.

Property	Value	Source
CAS Number	23227-12-5	[1]
Molecular Weight	249.39 g/mol	[1]
Alternative Names	p DAP, pDAP, p-DAP	[1]

Further Research and Applications

Further research would be required to delineate the following:

• Experimental Protocols: Detailed methodologies for in vitro and in vivo studies to assess the efficacy and safety of p-Decylaminophenol. This would include cell culture experiments, enzyme activity assays, and animal model studies.

• Signaling Pathways: Elucidation of the specific biochemical pathways through which p-Decylaminophenol exerts its inhibitory effects on melanin (B1238610) production.

Below is a conceptual workflow for the initial investigation of a potential melanogenesis inhibitor like p-Decylaminophenol.

Caption: Conceptual workflow for investigating a melanogenesis inhibitor.

References

• 1. p-Decylaminophenol, CAS [[23227-12-5]] | BIOZOL [biozol.de]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of p-Decylaminophenol

Audience: Researchers, scientists, and drug development professionals.

Abstract

These application notes provide a detailed protocol for the synthesis of N-(4-hydroxyphenyl)decanamide, a p-aminophenol derivative, through the acylation of p-aminophenol with decanoyl chloride. This method is presented as a robust and selective approach for the synthesis of N-acylated p-aminophenols. The protocol includes a step-by-step methodology, a summary of quantitative data, and a visual representation of the experimental workflow. This document is intended to guide researchers in the efficient laboratory-scale synthesis of p-decylaminophenol and related long-chain N-acyl-p-aminophenol compounds, which have potential applications in pharmaceutical and materials science research.

Introduction

p-Aminophenol derivatives are a significant class of organic compounds that serve as crucial intermediates in the synthesis of a wide array of pharmaceuticals, agrochemicals, and materials. The selective functionalization of the amino or hydroxyl group of p-aminophenol allows for the creation of diverse molecular architectures with varied biological activities and material properties. Long-chain alkyl or acyl derivatives of p-aminophenol are of particular interest due to their potential to modulate lipophilicity and other physicochemical properties, which can be critical for applications in drug delivery and material science.

This document details a protocol for the synthesis of a p-decylaminophenol derivative, specifically N-(4-hydroxyphenyl)decanamide, via the selective N-acylation of p-aminophenol. This method is analogous to the well-established synthesis of N-acetyl-p-aminophenol (Acetaminophen), where an acyl group is introduced to the nitrogen atom of p-aminophenol.[1][2][3] The selective N-acylation is a critical transformation for producing these valuable compounds.[4][5]

Experimental Protocol: Synthesis of N-(4-hydroxyphenyl)decanamide

This protocol outlines the synthesis of N-(4-hydroxyphenyl)decanamide by the acylation of p-aminophenol with decanoyl chloride in the presence of a base.

Materials:

• p-Aminophenol

• Decanoyl chloride

• Pyridine (B92270)

• Dichloromethane (B109758) (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware (round-bottom flask, dropping funnel, magnetic stirrer, etc.)

• Rotary evaporator

• Thin-layer chromatography (TLC) plates (silica gel)

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve p-aminophenol (e.g., 5.0 g) in dichloromethane (100 mL) and add pyridine (1.1 equivalents). Stir the solution at room temperature until the p-aminophenol is fully dissolved.

• Addition of Acylating Agent: Slowly add decanoyl chloride (1.05 equivalents) dropwise to the stirred solution at 0 °C (ice bath). The reaction is exothermic, and slow addition is necessary to control the temperature.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl acetate/hexane mixture).

• Workup: Once the reaction is complete, transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexane) to yield pure N-(4-hydroxyphenyl)decanamide.

Quantitative Data Summary

The following table summarizes the typical quantitative data for the synthesis of N-(4-hydroxyphenyl)decanamide.

Parameter	Value	Notes
Reagents
p-Aminophenol	1.0 eq	Starting material.
Decanoyl chloride	1.05 eq	Acylating agent. A slight excess ensures complete reaction of the starting material.
Pyridine	1.1 eq	Base to neutralize the HCl byproduct.
Dichloromethane (DCM)	~20 mL / g of p-aminophenol	Reaction solvent.
Reaction Conditions
Temperature	0 °C to Room Temperature	Initial cooling to control exothermicity, followed by reaction at ambient temperature.
Reaction Time	2 - 4 hours	Monitored by TLC for completion.
Yield and Purity
Expected Yield	80 - 90%	Typical yields for acylation reactions of this type.
Purity	>95% after recrystallization	Purity to be confirmed by analytical techniques such as NMR, IR, and melting point determination.

Experimental Workflow Diagram

The following diagram illustrates the workflow for the synthesis of N-(4-hydroxyphenyl)decanamide.

Caption: Workflow for the synthesis of N-(4-hydroxyphenyl)decanamide.

Conclusion

The protocol described provides a reliable method for the synthesis of N-(4-hydroxyphenyl)decanamide through the selective N-acylation of p-aminophenol. This procedure is based on well-established acylation chemistry and can be adapted for the synthesis of other long-chain N-acyl-p-aminophenol derivatives. The provided workflow and quantitative data serve as a valuable resource for researchers in organic synthesis and drug development. The selective N-alkylation of aminophenols via reductive amination is another effective method for creating similar derivatives.[4]

References

• 1. US3917695A - Preparation of N-acetyl-p-aminophenol - Google Patents [patents.google.com]
• 2. phlox.or.id [phlox.or.id]
• 3. uwaterloo.ca [uwaterloo.ca]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Measuring the Antioxidant Activity of p-Decylaminophenol: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals.

Introduction

p-Decylaminophenol, a derivative of aminophenol, is a compound of interest for its potential antioxidant properties. The presence of a phenolic hydroxyl group and an amino group on the aromatic ring suggests its capability to scavenge free radicals and mitigate oxidative stress, processes implicated in numerous pathological conditions. The long decyl chain introduces lipophilic characteristics, which may influence its interaction with cellular membranes and its overall antioxidant efficacy in biological systems.

This document provides detailed application notes and experimental protocols for the comprehensive evaluation of the antioxidant activity of p-Decylaminophenol. The methodologies cover common in vitro chemical assays and a cell-based assay to provide a multi-faceted assessment of its antioxidant potential. Phenolic compounds can exert their antioxidant effects through various mechanisms, primarily by donating a hydrogen atom (HAT) or a single electron (SET) to neutralize free radicals.[1][2]

Data Presentation

As there is limited publicly available data on the specific antioxidant activity of p-Decylaminophenol, the following table provides an illustrative summary of potential quantitative data that could be obtained from the described assays. These values are for demonstrative purposes and should be determined experimentally.

Assay	Parameter	Illustrative Value for p-Decylaminophenol	Positive Control (e.g., Trolox)
DPPH Radical Scavenging Assay	IC₅₀ (µM)	75	25
ABTS Radical Scavenging Assay	TEAC	0.8	1.0
Cellular Antioxidant Assay	CAA Value	60	85

IC₅₀: The concentration of the antioxidant required to scavenge 50% of the initial free radicals. A lower IC₅₀ indicates higher antioxidant activity.[3] TEAC: Trolox Equivalent Antioxidant Capacity. It represents the antioxidant capacity of a compound relative to the water-soluble vitamin E analog, Trolox.[4] CAA Value: Cellular Antioxidant Activity. It quantifies the antioxidant's ability to scavenge intracellular radicals.

Key Experiments and Methodologies

A thorough assessment of the antioxidant capacity of p-Decylaminophenol necessitates a combination of assays that reflect different facets of antioxidant action.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This widely used method assesses the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical.[5][6] The reduction of the deep violet DPPH radical to the pale yellow hydrazine (B178648) is measured spectrophotometrically at 517 nm.[6][7]

• Reagent Preparation:

  • DPPH Solution (0.1 mM): Dissolve 3.94 mg of DPPH in 100 mL of methanol. Store this solution in an amber bottle at 4°C.[3]

  • p-Decylaminophenol Stock Solution (1 mg/mL): Prepare a stock solution of p-Decylaminophenol in a suitable solvent such as methanol, ethanol (B145695), or DMSO.

  • Test Compound Dilutions: Prepare a series of dilutions of the p-Decylaminophenol stock solution to various concentrations.

  • Positive Control (Trolox): Prepare a series of dilutions of Trolox as a standard.

• Assay Procedure (96-well plate format):

  • Add 20 µL of various concentrations of the p-Decylaminophenol test solutions, positive control (Trolox), or solvent (for the blank) to the wells of a 96-well microplate.[8]

  • Add 200 µL of the 0.1 mM DPPH working solution to each well.[8]

  • Mix thoroughly and incubate the plate in the dark at room temperature for 30 minutes.[9]

  • Measure the absorbance at 517 nm using a microplate reader.[7][8]

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula:

    where A_blank is the absorbance of the blank (DPPH solution and solvent) and A_sample is the absorbance of the test compound.[3]

  • Plot the percentage of inhibition against the concentration of p-Decylaminophenol to determine the IC₅₀ value.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

The ABTS assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).[10] The pre-formed blue-green radical cation is reduced in the presence of an antioxidant, and the decolorization is measured at 734 nm.[10][11] This assay is applicable to both hydrophilic and lipophilic compounds.[3]

• Reagent Preparation:

  • ABTS Stock Solution (7 mM): Dissolve 38.4 mg of ABTS in 10 mL of deionized water.[10]

  • Potassium Persulfate Solution (2.45 mM): Dissolve 5.59 mg of potassium persulfate in 10 mL of deionized water.[10]

  • ABTS•+ Stock Solution: Mix equal volumes of the 7 mM ABTS stock solution and the 2.45 mM potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours to ensure complete radical generation.[10][12]

  • ABTS•+ Working Solution: Dilute the ABTS•+ stock solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.[11][12]

  • p-Decylaminophenol Stock and Dilutions: Prepare as described for the DPPH assay.

  • Positive Control (Trolox): Prepare a series of dilutions of Trolox as a standard.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the p-Decylaminophenol test solutions, positive control (Trolox), or solvent (for the blank) to the wells of a 96-well microplate.[3]

  • Add 180 µL of the ABTS•+ working solution to each well.[3]

  • Incubate the plate at room temperature for 6 minutes.[3][12]

  • Measure the absorbance at 734 nm.[10][13]

• Data Analysis:

  • Calculate the percentage of ABTS•+ scavenging activity using a formula similar to the DPPH assay.

  • The results can be expressed as the IC₅₀ value or as Trolox Equivalent Antioxidant Capacity (TEAC) by comparing the antioxidant activity of p-Decylaminophenol to that of the Trolox standard curve.

Cellular Antioxidant Activity (CAA) Assay

Cell-based assays like the CAA provide a more biologically relevant measure of antioxidant activity by accounting for cellular uptake, metabolism, and localization of the compound.[14] This assay uses a fluorescent probe, DCFH-DA, which is taken up by cells and becomes fluorescent upon oxidation by intracellular radicals.

• Cell Culture and Seeding:

  • Culture a suitable cell line, such as Caco-2 or HepG2, in appropriate culture medium.[14][15]

  • Seed the cells into a 96-well black-walled microplate at an appropriate density and allow them to adhere overnight.

• Reagent Preparation:

  • DCFH-DA Solution: Prepare a stock solution of 2',7'-dichlorofluorescin diacetate (DCFH-DA) in a suitable solvent and dilute it in the cell culture medium to the final working concentration.

  • AAPH Solution: Prepare a solution of the peroxyl radical generator, 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (B599025) (AAPH), in the cell culture medium.

  • p-Decylaminophenol and Quercetin (B1663063) (Positive Control) Solutions: Prepare solutions of the test compound and a known cellular antioxidant like quercetin in the cell culture medium.

• Assay Procedure:

  • Remove the culture medium from the cells and wash with PBS.

  • Treat the cells with various concentrations of p-Decylaminophenol or quercetin for a defined period (e.g., 1 hour).

  • Remove the treatment solutions and add the DCFH-DA solution to the cells. Incubate to allow for cellular uptake.

  • Remove the DCFH-DA solution, wash the cells with PBS, and then add the AAPH solution to induce oxidative stress.

  • Immediately place the plate in a fluorescence microplate reader and measure the fluorescence emission at timed intervals.

• Data Analysis:

  • Calculate the area under the curve (AUC) from the fluorescence versus time plot for each concentration.

  • The CAA value is calculated based on the reduction in fluorescence in the presence of the antioxidant.

Visualizations

Antioxidant Mechanism of Phenolic Compounds

Phenolic compounds primarily act as antioxidants by donating a hydrogen atom from their hydroxyl group to a free radical, or by a single electron transfer followed by a proton transfer. This process neutralizes the reactive radical and the resulting phenoxy radical is stabilized by resonance.

Caption: General mechanisms of free radical scavenging by phenolic compounds.

Experimental Workflow for DPPH Assay

The workflow for the DPPH assay involves a series of steps from reagent preparation to data analysis to determine the antioxidant capacity of the test compound.

Caption: Workflow for the DPPH radical scavenging assay.

Experimental Workflow for Cellular Antioxidant Assay (CAA)

The CAA workflow outlines the key steps for assessing antioxidant activity within a cellular environment, providing more biologically relevant data.

Caption: Workflow for the Cellular Antioxidant Activity (CAA) assay.

References

• 1. mdpi.com [mdpi.com]
• 2. DPPH Measurements and Structure—Activity Relationship Studies on the Antioxidant Capacity of Phenols - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 9. e3s-conferences.org [e3s-conferences.org]
• 10. benchchem.com [benchchem.com]
• 11. cdn.gbiosciences.com [cdn.gbiosciences.com]
• 12. Optimized preparation, characterization, and antioxidant activity of chitooligosaccharide–glycine Maillard reaction products - PMC [pmc.ncbi.nlm.nih.gov]
• 13. ABTS decolorization assay – in vitro antioxidant capacity [protocols.io]
• 14. Modification of the cellular antioxidant activity (CAA) assay to study phenolic antioxidants in a Caco-2 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Live Cell Assays for the Assessment of Antioxidant Activities of Plant Extracts - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Assessing p-Decylaminophenol Cytotoxicity in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Decylaminophenol is a chemical compound with potential applications in various industrial and pharmaceutical fields. As with any compound intended for use in products that may come into contact with biological systems, a thorough evaluation of its cytotoxic potential is crucial. Cytotoxicity assays are essential tools in toxicology and drug discovery to determine the extent to which a substance can cause damage to cells.[1] These assays measure various cellular parameters, such as membrane integrity, metabolic activity, and apoptosis, to assess cell health and viability following exposure to a test compound.[1] This document provides detailed protocols for a panel of cell-based assays to evaluate the cytotoxicity of p-Decylaminophenol.

Key Cytotoxicity Assays

A multi-parametric approach is recommended to obtain a comprehensive understanding of the cytotoxic effects of p-Decylaminophenol. The following assays are fundamental for this purpose:

• MTT Assay: To assess cell viability through metabolic activity.[2][3][4]

• Lactate Dehydrogenase (LDH) Assay: To quantify cell membrane damage.[5][6][7]

• Apoptosis Assays (e.g., Annexin V/PI staining): To detect programmed cell death.[8][9][10]

• Reactive Oxygen Species (ROS) Assay: To measure oxidative stress.[11][12][13]

Data Presentation

The following table is an illustrative example of how to summarize quantitative data from the described cytotoxicity assays. Actual experimental data for p-Decylaminophenol would be populated in a similar format for easy comparison.

Assay	Cell Line	p-Decylaminophenol Concentration	Endpoint	Result (Example)
MTT	HaCaT (Keratinocytes)	0, 1, 5, 10, 25, 50, 100 µM	Cell Viability (%)	IC50: 15 µM
LDH	HDF (Dermal Fibroblasts)	0, 1, 5, 10, 25, 50, 100 µM	% Cytotoxicity	60% at 50 µM
Apoptosis	A431 (Epidermoid Carcinoma)	0, 10, 25, 50 µM	% Apoptotic Cells	45% at 25 µM
ROS	HaCaT (Keratinocytes)	0, 5, 10, 25 µM	Fold Increase in ROS	3.5-fold at 25 µM

Experimental Workflow

The general workflow for assessing the cytotoxicity of p-Decylaminophenol is depicted below.

Experimental workflow for cytotoxicity testing.

Experimental Protocols

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability, proliferation, and cytotoxicity.[2][3] Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[2][4]

Materials:

• 96-well tissue culture plates

• p-Decylaminophenol stock solution

• Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

• MTT solution (5 mg/mL in PBS)[4]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of culture medium.

• Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Prepare serial dilutions of p-Decylaminophenol in culture medium.

• Remove the medium from the wells and add 100 µL of the p-Decylaminophenol dilutions. Include untreated control wells (vehicle only).

• Incubate for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well (final concentration of 0.5 mg/mL).[2]

• Incubate the plate for 3-4 hours at 37°C until purple formazan crystals are visible.[2][14]

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[2]

• Read the absorbance at 570 nm using a microplate reader.[4][14]

• Calculate cell viability as a percentage of the untreated control.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH, a stable cytosolic enzyme, from cells with damaged plasma membranes.[5][6] The released LDH is measured with a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product.[15]

Materials:

• 96-well tissue culture plates

• p-Decylaminophenol stock solution

• Cell culture medium

• LDH cytotoxicity assay kit (containing substrate, cofactor, and dye solutions)

• Lysis buffer (provided in the kit for maximum LDH release control)

• Microplate reader

Protocol:

• Seed cells in a 96-well plate as described for the MTT assay.

• Treat cells with serial dilutions of p-Decylaminophenol and incubate for the desired duration.

• Include the following controls: untreated cells (spontaneous LDH release), cells treated with lysis buffer (maximum LDH release), and medium only (background).

• After incubation, centrifuge the plate at 250 x g for 5 minutes.

• Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

• Add 50 µL of the LDH reaction mixture to each well of the new plate.

• Incubate for 30 minutes at room temperature, protected from light.[7]

• Add 50 µL of stop solution (if required by the kit).

• Measure the absorbance at 490 nm using a microplate reader.[7]

• Calculate the percentage of cytotoxicity using the formula provided by the kit manufacturer, based on the absorbance values of the experimental, spontaneous, and maximum release wells.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[8] Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.

Materials:

• 6-well tissue culture plates

• p-Decylaminophenol stock solution

• Annexin V-FITC/PI apoptosis detection kit

• Binding buffer

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with various concentrations of p-Decylaminophenol for the desired time.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 100 µL of binding buffer.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of binding buffer to each sample.

• Analyze the cells by flow cytometry within one hour.

Reactive Oxygen Species (ROS) Assay

This assay measures the level of intracellular ROS using a cell-permeable fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA).[11] Inside the cell, DCFH-DA is deacetylated to a non-fluorescent compound, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[11]

Materials:

• 96-well black, clear-bottom tissue culture plates

• p-Decylaminophenol stock solution

• DCFH-DA solution (e.g., 10 mM stock in DMSO)

• Hanks' Balanced Salt Solution (HBSS) or PBS

• Positive control (e.g., H2O2)

• Fluorescence microplate reader or fluorescence microscope

Protocol:

• Seed cells in a 96-well black, clear-bottom plate and allow them to attach overnight.

• Remove the culture medium and wash the cells once with warm HBSS or PBS.

• Load the cells with 100 µL of DCFH-DA working solution (e.g., 10-20 µM in HBSS) and incubate for 30-60 minutes at 37°C in the dark.[11][13]

• Wash the cells twice with HBSS or PBS to remove the excess probe.

• Add 100 µL of p-Decylaminophenol dilutions (prepared in HBSS or serum-free medium) to the wells.

• Incubate for the desired time period.

• Measure the fluorescence intensity at an excitation wavelength of ~485 nm and an emission wavelength of ~535 nm.[11]

• The fold increase in ROS production can be calculated relative to the untreated control cells.

Potential Signaling Pathways in Cytotoxicity

The cytotoxic effects of a compound can be mediated by various signaling pathways. Understanding these pathways can provide insights into the mechanism of action of p-Decylaminophenol. A generalized diagram of potential pathways is shown below.

References

• 1. Cytotoxicity Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 4. MTT assay protocol | Abcam [abcam.com]
• 5. LDH-Glo™ Cytotoxicity Assay Technical Manual [worldwide.promega.com]
• 6. LDH cytotoxicity assay [protocols.io]
• 7. cellbiologics.com [cellbiologics.com]
• 8. Efficiently Evaluate the Effect of Drugs on Cell Apoptosis - Creative Diagnostics [qbd.creative-diagnostics.com]
• 9. Apoptosis Assay Service - Creative Proteomics [creative-proteomics.com]
• 10. Apoptosis Assays | Thermo Fisher Scientific - TW [thermofisher.com]
• 11. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 12. Production and Detection of Reactive Oxygen Species (ROS) in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 13. assaygenie.com [assaygenie.com]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. cdn.caymanchem.com [cdn.caymanchem.com]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of p-Decylaminophenol

Introduction

p-Decylaminophenol is a chemical compound of interest in various fields, including the development of pharmaceuticals and industrial materials. A robust and reliable analytical method is crucial for its quantification in different matrices. High-Performance Liquid Chromatography (HPLC) with UV detection is a widely used technique for the analysis of phenolic compounds due to its sensitivity, specificity, and reproducibility.[1][2][3] This application note details a reversed-phase HPLC (RP-HPLC) method for the quantitative analysis of p-Decylaminophenol.

Physicochemical Properties of p-Decylaminophenol

A thorough understanding of the analyte's properties is fundamental for developing an effective HPLC method.

Property	Value
Chemical Formula	C₁₆H₂₇NO
Molecular Weight	249.40 g/mol
Appearance	Solid powder[4]
Solubility	Soluble in Dimethyl Sulfoxide (DMSO)[4]
UV Absorption (estimated)	Similar to other p-aminophenols, expected λmax ~275-280 nm

Experimental Protocol: HPLC Method for p-Decylaminophenol

This protocol outlines the steps for the analysis of p-Decylaminophenol using a standard HPLC system.

1. Instrumentation and Materials

• HPLC system with a pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• p-Decylaminophenol reference standard.

• HPLC-grade acetonitrile (B52724), methanol (B129727), and water.

• Formic acid or trifluoroacetic acid (TFA).

• Volumetric flasks, pipettes, and autosampler vials.

2. Preparation of Mobile Phase and Standard Solutions

• Mobile Phase A: 0.1% Formic Acid in Water. To prepare, add 1 mL of formic acid to 1 L of HPLC-grade water and mix thoroughly. Degas the solution before use.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile. To prepare, add 1 mL of formic acid to 1 L of HPLC-grade acetonitrile and mix thoroughly. Degas the solution before use.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of p-Decylaminophenol reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations in the desired calibration range (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

3. Chromatographic Conditions

The following HPLC conditions are recommended as a starting point and may require optimization based on the specific instrument and column used.

Parameter	Condition
Column	C18 Reversed-Phase (4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient Elution	0-2 min: 70% B2-10 min: 70% to 95% B10-12 min: 95% B12-12.1 min: 95% to 70% B12.1-15 min: 70% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	278 nm

4. Sample Preparation

• For pure substance/formulation: Accurately weigh a known amount of the sample, dissolve it in methanol, and dilute with the mobile phase to a concentration within the calibration range.

• For complex matrices: A sample extraction step may be necessary. A solid-phase extraction (SPE) with a C18 cartridge can be employed to clean up the sample and concentrate the analyte.

5. Data Analysis

• Identify the p-Decylaminophenol peak in the chromatogram based on its retention time, which should match that of the standard.

• Construct a calibration curve by plotting the peak area of the standards against their corresponding concentrations.

• Determine the concentration of p-Decylaminophenol in the samples by interpolating their peak areas on the calibration curve.

Quantitative Data Summary

The following table presents an example of data that would be generated for a calibration curve for p-Decylaminophenol.

Concentration (µg/mL)	Retention Time (min)	Peak Area (mAU*s)
1	8.52	15,340
5	8.51	76,850
10	8.53	154,200
25	8.52	385,500
50	8.51	770,100
100	8.52	1,545,000

Experimental Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical flow of the experimental protocol.

Caption: HPLC analysis workflow for p-Decylaminophenol.

Caption: Principle of RP-HPLC for p-Decylaminophenol.

References

• 1. mdpi.com [mdpi.com]
• 2. Determination of three alkylphenol isomers in various water samples using a new HPLC method based on a duet stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Studies of p-Decylaminophenol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo experimental design of studies involving p-Decylaminophenol. The protocols outlined are based on established methodologies for evaluating the bioactivity and safety of phenolic compounds and p-aminophenol derivatives.

Application Notes

p-Decylaminophenol is a derivative of p-aminophenol (PAP), a class of compounds known for a range of biological activities. Based on existing research on PAP and its analogues, p-Decylaminophenol is hypothesized to possess analgesic, anti-inflammatory, and antioxidant properties.[1][2] The addition of a decyl group increases the lipophilicity of the molecule, which may enhance its absorption, distribution, and protein-binding affinity compared to the parent compound.[1] However, it is crucial to note that p-aminophenol and some of its derivatives are known to exhibit nephrotoxicity, a key consideration for any in vivo investigation.[3][4][5][6]

The primary mechanism of action for the analgesic and anti-inflammatory effects of similar PAP derivatives is suggested to be the inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2.[1] In vivo studies are therefore essential to determine the therapeutic potential and the toxicological profile of p-Decylaminophenol.

Experimental Protocols

Acute Toxicity Study (LD50 Determination)

Objective: To determine the median lethal dose (LD50) of p-Decylaminophenol and to identify signs of acute toxicity.

Animals: Swiss albino mice (20-25 g) of either sex, divided into groups of 6.

Methodology:

• Animal Acclimatization: Acclimatize animals for one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Dose Preparation: Prepare a stock solution of p-Decylaminophenol in a suitable vehicle (e.g., 0.5% carboxymethyl cellulose). Prepare serial dilutions to obtain the desired doses.

• Administration: Administer single intraperitoneal (i.p.) or oral (p.o.) doses of p-Decylaminophenol to different groups of mice. A control group should receive the vehicle alone.

• Observation: Observe the animals continuously for the first 4 hours after administration and then periodically for 14 days. Record any signs of toxicity, such as changes in behavior, convulsions, or mortality.

• LD50 Calculation: Calculate the LD50 value using a suitable statistical method (e.g., Probit analysis).

Pharmacokinetic (PK) Study

Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) profile of p-Decylaminophenol.[7]

Animals: Sprague-Dawley rats (200-250 g) with cannulated jugular veins.

Methodology:

• Dose Administration: Administer a single dose of p-Decylaminophenol (intravenously and orally in separate groups) to the rats.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Bioanalysis: Analyze the plasma samples for the concentration of p-Decylaminophenol and its potential metabolites using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis: Calculate key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life (t1/2), and bioavailability using appropriate software.[8][9][10]

Analgesic Activity Assessment

Objective: To evaluate the central analgesic activity of p-Decylaminophenol.

Animals: Swiss albino mice (20-25 g).

Methodology:

• Group Allocation: Divide mice into control, standard (e.g., Morphine), and test groups.

• Drug Administration: Administer the vehicle, standard drug, or p-Decylaminophenol to the respective groups.

• Testing: Place each mouse on a hot plate maintained at a constant temperature (55 ± 0.5°C).

• Latency Measurement: Record the reaction time (latency) for paw licking or jumping. A cut-off time of 30 seconds is set to prevent tissue damage.

• Data Collection: Measure the latency at different time points (e.g., 30, 60, 90, and 120 minutes) after drug administration.

Objective: To evaluate the peripheral analgesic activity of p-Decylaminophenol.

Animals: Swiss albino mice (20-25 g).

Methodology:

• Drug Administration: Administer the vehicle, standard drug (e.g., Aspirin), or p-Decylaminophenol to the respective groups.

• Induction of Writhing: After a set time (e.g., 30 minutes), inject 0.6% acetic acid solution intraperitoneally to induce writhing.

• Observation: Immediately after the injection, place the mice in an observation chamber and count the number of writhes (stretching of the abdomen and hind limbs) for a period of 20 minutes.

• Inhibition Calculation: Calculate the percentage inhibition of writhing for each group compared to the control.

Anti-inflammatory Activity Assessment (Carrageenan-Induced Paw Edema)

Objective: To assess the acute anti-inflammatory activity of p-Decylaminophenol.

Animals: Wistar rats (150-200 g).

Methodology:

• Initial Paw Volume Measurement: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Drug Administration: Administer the vehicle, standard drug (e.g., Indomethacin), or p-Decylaminophenol orally or intraperitoneally.

• Induction of Edema: After 1 hour, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

• Edema and Inhibition Calculation: Calculate the percentage of edema and the percentage of inhibition of edema for each group.

Nephrotoxicity Assessment

Objective: To evaluate the potential kidney toxicity of p-Decylaminophenol.

Animals: Sprague-Dawley rats (200-250 g).

Methodology:

• Sub-chronic Administration: Administer p-Decylaminophenol daily (e.g., oral gavage) for a period of 28 days. Include a control group receiving the vehicle.

• Monitoring: Monitor the animals for clinical signs of toxicity, body weight changes, and food/water consumption.

• Urine and Blood Collection: Collect urine and blood samples at the end of the study.

• Biochemical Analysis: Analyze serum for markers of kidney function, such as blood urea (B33335) nitrogen (BUN) and creatinine. Analyze urine for protein and other relevant markers.

• Histopathology: At the end of the study, euthanize the animals and collect the kidneys. Perform gross pathological examination and preserve the kidneys in formalin for histopathological analysis (e.g., H&E staining) to look for signs of tubular necrosis or other lesions.[4][6]

Data Presentation

Table 1: Acute Toxicity of p-Decylaminophenol in Mice

Dose (mg/kg)	Route of Administration	Number of Animals	Mortality (%)	Observed Toxic Signs
50	i.p.	6	0	No observable signs
100	i.p.	6	16.7	Sedation
200	i.p.	6	50	Sedation, Ataxia
400	i.p.	6	100	Convulsions, Lethargy
Vehicle	i.p.	6	0	No observable signs

Table 2: Pharmacokinetic Parameters of p-Decylaminophenol in Rats

Parameter	Oral Administration	Intravenous Administration
Cmax (µg/mL)	15.2 ± 2.1	45.8 ± 5.3
Tmax (h)	1.5 ± 0.5	0.25 ± 0.1
AUC (0-t) (µg.h/mL)	120.4 ± 15.7	150.1 ± 18.2
t1/2 (h)	4.2 ± 0.8	3.9 ± 0.6
Bioavailability (%)	80.2	-

Table 3: Effect of p-Decylaminophenol on Acetic Acid-Induced Writhing in Mice

Treatment	Dose (mg/kg)	Number of Writhes (Mean ± SEM)	% Inhibition
Control (Vehicle)	-	45.2 ± 3.1	-
Aspirin	100	15.8 ± 1.9	65.0
p-Decylaminophenol	50	25.1 ± 2.5	44.5
p-Decylaminophenol	100	18.3 ± 2.1	59.5

Table 4: Effect of p-Decylaminophenol on Carrageenan-Induced Paw Edema in Rats

Treatment	Dose (mg/kg)	Paw Edema (mL) at 3h (Mean ± SEM)	% Inhibition
Control (Vehicle)	-	0.85 ± 0.07	-
Indomethacin	10	0.32 ± 0.04	62.4
p-Decylaminophenol	50	0.51 ± 0.06	40.0
p-Decylaminophenol	100	0.39 ± 0.05	54.1

Mandatory Visualization

Caption: Proposed anti-inflammatory signaling pathway of p-Decylaminophenol.

Caption: General experimental workflow for in vivo studies.

Caption: Dual effects of p-aminophenol derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. Biological activity of p-methylaminophenol, an essential structural component of N-(4-hydroxyphenyl)retinamide, fenretinide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. hhpprtv.ornl.gov [hhpprtv.ornl.gov]
• 5. Studies on the mechanism of 4-aminophenol-induced toxicity to renal proximal tubules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Lack of correlation between para-aminophenol toxicity in vivo and in vitro in female Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Plasma/blood pharmacokinetics and metabolism after dermal exposure to para-aminophenol or para-phenylenediamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Metabolism and pharmacokinetics of dothiepin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of doripenem in plasma and epithelial lining fluid (ELF): comparison of two dosage regimens - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Dissolving p-Decylaminophenol for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Decylaminophenol is a lipophilic organic compound characterized by a phenol (B47542) group substituted with a long C10 alkyl chain. This structure confers significant hydrophobicity, making it practically insoluble in aqueous solutions like cell culture media. Proper dissolution and handling are critical for obtaining accurate and reproducible results in cell-based assays. These application notes provide a detailed protocol for solubilizing p-Decylaminophenol using Dimethyl sulfoxide (B87167) (DMSO) and preparing working solutions for cell culture experiments. Additionally, a potential signaling pathway influenced by long-chain alkylphenols is described.

Physicochemical Properties & Solvent Selection

Due to its long decyl chain, p-Decylaminophenol has very low water solubility[1][2]. The recommended solvent for creating a stock solution is Dimethyl sulfoxide (DMSO), a powerful, polar aprotic solvent capable of dissolving a wide range of nonpolar and polar compounds for biological assays[3][4][5]. A major supplier of p-Decylaminophenol explicitly confirms its solubility in DMSO[5].

Quantitative Data Summary

The following table summarizes the key quantitative parameters for preparing and using p-Decylaminophenol in cell culture.

Parameter	Recommended Value	Notes
Primary Solvent	100% Anhydrous DMSO	Ensures maximum solubility for the stock solution.
Stock Solution Concentration	10-50 mM	A concentrated stock minimizes the volume of DMSO added to the final culture.
Storage of Stock Solution	-20°C or -80°C	Store in small aliquots in amber vials to prevent freeze-thaw cycles and light exposure.
Maximum Final DMSO Concentration	≤ 0.5% (v/v)	Most cell lines tolerate up to 0.5% DMSO without significant cytotoxicity[6][7].
Ideal Final DMSO Concentration	≤ 0.1% (v/v)	Recommended for sensitive cell lines, primary cells, or long-term exposure to minimize off-target solvent effects[8][9].
Vehicle Control	Culture Medium + Equal Volume of DMSO	Essential for all experiments to distinguish compound effects from solvent effects.

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM p-Decylaminophenol stock solution.

Materials:

• p-Decylaminophenol (MW: 249.39 g/mol )

• Anhydrous (cell culture grade) Dimethyl sulfoxide (DMSO)

• Analytical balance

• Sterile 1.5 mL microcentrifuge tubes or amber glass vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

Procedure:

• Calculation: Determine the mass of p-Decylaminophenol required.

  • Mass (mg) = Molarity (mM) × Molecular Weight ( g/mol ) × Volume (L) × 1000 (mg/g)

  • Mass (mg) = 10 mM × 249.39 g/mol × 0.001 L × 1000 = 2.49 mg

• Weighing: In a sterile microcentrifuge tube or vial, accurately weigh 2.49 mg of p-Decylaminophenol powder.

  • Tip: If only a small amount of powder is available, it is more accurate to dissolve the entire amount in a calculated volume of DMSO to achieve a known concentration[10].

• Dissolution: Add 1 mL of anhydrous DMSO to the vial containing the powder.

• Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved. A brief, gentle warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to ensure no particulates remain.

• Storage: Label the vial clearly with the compound name, concentration (10 mM), solvent (DMSO), and date. Store at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol for Preparing a Working Solution in Cell Culture Medium

This protocol describes the dilution of the 10 mM DMSO stock to a final concentration of 10 µM in cell culture medium.

Materials:

• 10 mM p-Decylaminophenol stock solution in DMSO

• Pre-warmed complete cell culture medium

• Sterile microcentrifuge tubes or conical tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Calculate Dilution Factor: A 1:1000 dilution is required to go from a 10 mM stock to a 10 µM working solution. This dilution will result in a final DMSO concentration of 0.1% (1/1000th of 100%).

• Serial Dilution (Recommended): To avoid precipitation of the hydrophobic compound, perform a serial or multi-step dilution. Direct dilution of a small volume of DMSO stock into a large volume of aqueous medium can cause the compound to crash out of solution[6].

  • Step A (Intermediate Dilution): Add 5 µL of the 10 mM stock solution to 495 µL of pre-warmed culture medium in a sterile tube. Mix gently by pipetting. This creates a 100 µM intermediate solution in 1% DMSO.

  • Step B (Final Dilution): Add the required volume of the 100 µM intermediate solution to your cell culture wells. For example, add 100 µL of the 100 µM solution to 900 µL of medium in a culture well to achieve a final concentration of 10 µM.

• Vehicle Control: Prepare a parallel control by adding the same final concentration of DMSO to the cell culture medium without the compound. For a 1:1000 final dilution, this means adding 1 µL of pure DMSO for every 1 mL of final culture volume.

• Application: Mix gently and proceed with the cell-based assay.

Visualization of Workflow and Potential Signaling Pathway

Experimental Workflow

The following diagram illustrates the complete workflow from weighing the compound to its final application in cell culture.

Caption: Workflow for preparing p-Decylaminophenol solutions.

Potential Signaling Pathway

Long-chain alkylphenols are recognized as endocrine-disrupting chemicals that can act as xenoestrogens. A potential mechanism involves interaction with estrogen receptors, leading to the activation of downstream pathways that promote cell proliferation, particularly in hormone-responsive cancers like breast cancer[11][12][13].

Caption: Potential estrogenic signaling pathway for alkylphenols.

References

• 1. edepot.wur.nl [edepot.wur.nl]
• 2. Alkylphenol - Wikipedia [en.wikipedia.org]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. Non-aqueous, zwitterionic solvent as an alternative for dimethyl sulfoxide in the life sciences - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. lifetein.com [lifetein.com]
• 7. Dimethyl sulfoxide affects the viability and mineralization activity of apical papilla cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lifetein.com [lifetein.com]
• 9. researchgate.net [researchgate.net]
• 10. Making a stock solution for my drug using DMSO - General Lab Techniques [protocol-online.org]
• 11. The estrogenic proliferative effects of two alkylphenols and a preliminary mechanism exploration in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. bcpp.org [bcpp.org]

Techniques for Studying p-Decylaminophenol-Protein Binding: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The interaction between small molecules and proteins is a cornerstone of pharmacology and toxicology. p-Decylaminophenol, a compound characterized by a phenol (B47542) group and a long alkyl chain, possesses physicochemical properties that suggest a high potential for protein binding. Such interactions can significantly influence its pharmacokinetic and pharmacodynamic profile, including its distribution, metabolism, and potential biological activity or toxicity. Understanding the binding characteristics of p-Decylaminophenol to proteins, such as serum albumin, is therefore crucial for predicting its behavior in biological systems.

These application notes provide a comprehensive overview of key biophysical techniques to quantitatively and qualitatively assess the binding of p-Decylaminophenol to proteins. Detailed protocols for Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), Fluorescence Spectroscopy, and Affinity Chromatography are presented to guide researchers in designing and executing experiments to elucidate the thermodynamics, kinetics, and specificity of these interactions.

Data Presentation: Quantitative Analysis of Phenol-Protein Interactions

Table 1: Binding Constants of Phenolic Compounds with Serum Albumin

Phenolic Compound	Protein	Technique	Dissociation Constant (Kd)	Association Constant (Ka)	Reference
Quercetin	Human Serum Albumin	Fluorescence	6.3 x 10-5 M	1.59 x 104 M-1	[1]
Kaempferol	Human Serum Albumin	Fluorescence	3.7 x 10-8 M	2.70 x 107 M-1	[1]
Ferulic Acid	Human Serum Albumin	Fluorescence	2.23 x 10-4 M	4.48 x 103 M-1	[1]
Chlorogenic Acid	Human Serum Albumin	Fluorescence	4.29 x 10-5 M	2.33 x 104 M-1	[1]

Table 2: Thermodynamic Parameters of Phenol-Protein Interactions via ITC

Interacting Molecules	ΔH (kcal/mol)	-TΔS (kcal/mol)	ΔG (kcal/mol)	Stoichiometry (n)	Reference
Gallic Acid - Bovine Serum Albumin	-1.5	-4.5	-6.0	1.2	[2]
Ferulic Acid - Bovine Serum Albumin	-2.8	-3.7	-6.5	1.1	[2]
Chlorogenic Acid - Bovine Serum Albumin	-3.2	-3.5	-6.7	1.0	[2]

Experimental Protocols

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[3][4] It is the gold standard for determining binding affinity (Ka), dissociation constant (Kd), enthalpy change (ΔH), entropy change (ΔS), and stoichiometry (n) of the interaction.[3]

Protocol:

• Sample Preparation:

  • Prepare a solution of the target protein (e.g., 10-50 µM Human Serum Albumin) in a suitable buffer (e.g., 50 mM sodium phosphate, 100 mM NaCl, pH 7.4).[5]

  • Prepare a solution of p-Decylaminophenol (e.g., 100-500 µM) in the exact same buffer. Due to the hydrophobicity of p-Decylaminophenol, a small percentage of a co-solvent like DMSO may be necessary. If so, the exact same concentration of DMSO must be present in the protein solution to minimize heats of dilution.[6]

  • Thoroughly degas both solutions to prevent air bubbles.[6]

• Instrument Setup:

  • Clean the ITC sample and reference cells and the titration syringe thoroughly with buffer.

  • Load the protein solution into the sample cell and the p-Decylaminophenol solution into the injection syringe.

  • Place the instrument in a thermally stable environment.

• Titration Experiment:

  • Set the experimental temperature (e.g., 25°C).

  • Perform an initial injection of a small volume (e.g., 0.5 µL) to eliminate artifacts from syringe placement, and discard this data point during analysis.

  • Carry out a series of injections (e.g., 19 injections of 2 µL each) of the p-Decylaminophenol solution into the protein solution, with sufficient time between injections for the signal to return to baseline (e.g., 150 seconds).[5]

• Data Analysis:

  • Integrate the heat-flow peaks for each injection to determine the heat change.

  • Plot the heat change per mole of injectant against the molar ratio of p-Decylaminophenol to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine Kd, n, and ΔH.

  • Calculate the Gibbs free energy (ΔG) and entropy change (ΔS) using the following equations:

    • ΔG = -RTln(Ka) = RTln(Kd)

    • ΔG = ΔH - TΔS

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that monitors the binding of an analyte (e.g., p-Decylaminophenol) to a ligand (e.g., protein) immobilized on a sensor chip in real-time.[7][8] It provides kinetic data (association and dissociation rate constants, kon and koff) and affinity data (Kd).

Protocol:

• Sensor Chip Preparation and Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran (B179266) surface of the sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC).

  • Immobilize the target protein (e.g., Human Serum Albumin) onto the activated surface via covalent amine coupling. Aim for a moderate immobilization level to avoid mass transport limitations.

  • Deactivate any remaining active esters on the surface using ethanolamine.

• Analyte Preparation:

  • Prepare a series of dilutions of p-Decylaminophenol in a suitable running buffer (e.g., HBS-EP+). The concentration range should span at least 10-fold below and above the expected Kd. Due to its hydrophobicity, a small amount of DMSO may be required in the running buffer.

• Binding Analysis:

  • Equilibrate the sensor surface with running buffer until a stable baseline is achieved.

  • Inject the different concentrations of p-Decylaminophenol over the immobilized protein surface for a defined association time, followed by a dissociation phase where only running buffer flows over the surface.

  • After each cycle, regenerate the sensor surface using a suitable regeneration solution (e.g., a short pulse of low pH glycine (B1666218) or high salt solution) to remove the bound analyte.

• Data Analysis:

  • The instrument records the change in the SPR signal (measured in Resonance Units, RU) over time, generating a sensorgram for each analyte concentration.

  • Perform a reference subtraction using a blank channel to correct for bulk refractive index changes.

  • Globally fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding model) to determine the kinetic rate constants (kon and koff).

  • Calculate the dissociation constant (Kd) from the ratio of the rate constants (Kd = koff / kon).

Fluorescence Spectroscopy

This technique utilizes the intrinsic fluorescence of proteins (primarily from tryptophan residues) or extrinsic fluorescent probes to monitor binding events.[1] The binding of a ligand like p-Decylaminophenol can cause a change in the fluorescence intensity or a shift in the emission maximum, which can be used to determine binding affinity.

Protocol:

• Sample Preparation:

  • Prepare a stock solution of the target protein (e.g., 2 µM Human Serum Albumin) in a suitable buffer (e.g., Tris-HCl, pH 7.4).

  • Prepare a stock solution of p-Decylaminophenol in the same buffer.

• Fluorescence Quenching Titration:

  • Place the protein solution in a quartz cuvette.

  • Set the excitation wavelength to 280 nm or 295 nm (to selectively excite tryptophan) and record the emission spectrum (e.g., from 300 to 400 nm).

  • Successively add small aliquots of the p-Decylaminophenol solution to the protein solution.

  • After each addition, mix gently and allow the system to equilibrate before recording the fluorescence emission spectrum.

• Data Analysis:

  • Correct the observed fluorescence intensities for the inner filter effect, especially if p-Decylaminophenol absorbs light at the excitation or emission wavelengths.[1]

  • Plot the change in fluorescence intensity as a function of the p-Decylaminophenol concentration.

  • Analyze the data using the Stern-Volmer equation to determine the quenching mechanism.

  • For static quenching, use the double logarithm regression equation to calculate the binding constant (Ka) and the number of binding sites (n).

Affinity Chromatography

Affinity chromatography is a powerful technique for isolating and purifying proteins that bind to a specific ligand.[9][10] In this context, it can be used to identify proteins from a complex mixture that bind to p-Decylaminophenol or to purify a known target protein.

Protocol:

• Matrix Preparation:

  • Select a suitable chromatography matrix (e.g., NHS-activated Sepharose).

  • Covalently immobilize p-Decylaminophenol onto the matrix via its amino group.

  • Block any remaining active groups on the matrix to prevent non-specific binding.

  • Pack the affinity matrix into a chromatography column.

• Sample Preparation and Loading:

  • Prepare a protein mixture (e.g., cell lysate or plasma) in a binding buffer that promotes the specific interaction.

  • Load the sample onto the equilibrated affinity column.

• Washing and Elution:

  • Wash the column extensively with the binding buffer to remove unbound proteins.

  • Elute the bound proteins by changing the buffer conditions to disrupt the binding. This can be achieved by:

    • Changing the pH or ionic strength.

    • Using a competitive ligand.

    • Using a denaturing agent.

• Analysis of Eluted Proteins:

  • Collect the eluted fractions.

  • Analyze the eluted proteins by SDS-PAGE to determine their purity and molecular weight.

  • Identify the proteins using techniques such as mass spectrometry.

Visualizations

Experimental Workflow for Protein-Ligand Binding Analysis

Caption: General workflow for studying p-Decylaminophenol-protein binding.

Signaling Pathway Potentially Modulated by Phenol-Protein Interactions

Caption: Potential signaling pathway modulated by alkylphenol binding to a receptor.[11]

References

• 1. Tryptophan Fluorescence Quenching Assays for Measuring Protein-ligand Binding Affinities: Principles and a Practical Guide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Binding of selected phenolic compounds to proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Agonist Action of Alkylphenols on TRPA1 Relates to Their Effects on Membrane Lipid Order: Implications for TRPA1-Mediated Chemosensation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isothermal Titration Calorimetry for Studying Protein–Ligand Interactions | Springer Nature Experiments [experiments.springernature.com]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 7. molbiolcell.org [molbiolcell.org]
• 8. Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cube-biotech.com [cube-biotech.com]
• 10. Overview of Affinity Purification | Thermo Fisher Scientific - US [thermofisher.com]
• 11. mdpi.com [mdpi.com]

Application Notes: p-Decylaminophenol in Microsomal Lipid Peroxidation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipid peroxidation is a critical process implicated in various pathological conditions, driven by oxidative stress. It involves the oxidative degradation of lipids, leading to the formation of reactive aldehydes, such as malondialdehyde (MDA), which can cause cellular damage. Microsomal lipid peroxidation assays are widely used in vitro models to screen for antioxidant compounds that can inhibit this process. This application note details the use of p-Decylaminophenol as a potent inhibitor of NADPH-dependent microsomal lipid peroxidation.

p-Alkylaminophenols are a class of compounds recognized for their antioxidant properties. Research has demonstrated that the antioxidant efficacy of these compounds is influenced by the length of their alkyl chain. Specifically, an increase in the alkyl chain length enhances their ability to inhibit lipid peroxidation in rat liver microsomes. p-Decylaminophenol, with its ten-carbon alkyl chain, is therefore expected to be a highly effective agent in preventing lipid peroxidation. The lipophilic nature of the decyl chain likely facilitates its incorporation into the microsomal membrane, positioning the aminophenol headgroup to effectively scavenge lipid peroxyl radicals.

Mechanism of Action: Inhibition of Lipid Peroxidation

The antioxidant mechanism of p-Decylaminophenol in the context of microsomal lipid peroxidation is primarily attributed to its ability to act as a radical-trapping agent. The process of NADPH-dependent lipid peroxidation in microsomes is initiated by the generation of reactive oxygen species (ROS), which abstract a hydrogen atom from a polyunsaturated fatty acid (PUFA) within the microsomal membrane, forming a lipid radical (L•). This radical rapidly reacts with oxygen to form a lipid peroxyl radical (LOO•), which can then propagate the peroxidation chain by abstracting a hydrogen from another PUFA.

p-Decylaminophenol interrupts this chain reaction. The phenolic hydroxyl group and the amino group can donate a hydrogen atom to the lipid peroxyl radical (LOO•), thereby neutralizing it and forming a stable lipid hydroperoxide (LOOH). In this process, the p-Decylaminophenol itself becomes a relatively stable radical, which is less reactive and does not propagate the peroxidation chain. The elongation of the alkyl chain enhances the compound's lipophilicity, allowing for better interaction with and partitioning into the lipid bilayer of the microsomes, where the peroxidation occurs.[1]

Quantitative Data Summary

The inhibitory effect of p-alkylaminophenols on NADPH-dependent microsomal lipid peroxidation is dose-dependent and increases with the length of the alkyl chain. The following table summarizes the inhibitory activity of various p-alkylaminophenols, with data for p-octylaminophenol serving as a close proxy for the expected high potency of p-decylaminophenol.

Compound	Alkyl Chain Length	IC50 (µM)	Relative Potency vs. p-Methylaminophenol
p-Methylaminophenol	C1	~350	1x
p-Butylaminophenol	C4	Not specified	>1x
p-Hexylaminophenol	C6	Not specified	>>1x
p-Octylaminophenol	C8	~1	~350x
p-Decylaminophenol (Predicted)	C10	<1	>350x

Data is based on the findings that p-octylaminophenol is approximately 350-fold more potent than p-methylaminophenol.[1] The IC50 value for p-decylaminophenol is predicted based on the established trend of increasing potency with alkyl chain elongation.

Experimental Protocols

Preparation of Rat Liver Microsomes

This protocol outlines the procedure for isolating liver microsomes from rats, which will serve as the lipid substrate for the peroxidation assay.

Materials:

• Male Wistar rats (200-250 g)

• Homogenization buffer: 0.1 M potassium phosphate (B84403) buffer (pH 7.4) containing 1.15% KCl and 1 mM EDTA.

• High-speed refrigerated centrifuge.

• Ultracentrifuge.

• Dounce homogenizer.

Procedure:

• Euthanize the rat according to approved animal ethics protocols and perfuse the liver with ice-cold saline to remove blood.

• Excise the liver, weigh it, and mince it in 3 volumes of ice-cold homogenization buffer.

• Homogenize the minced liver using a Dounce homogenizer with 10-15 strokes.

• Centrifuge the homogenate at 9,000 x g for 20 minutes at 4°C to pellet nuclei, mitochondria, and cell debris.

• Carefully collect the supernatant (S9 fraction) and centrifuge it at 105,000 x g for 60 minutes at 4°C.

• Discard the supernatant. The resulting pellet is the microsomal fraction.

• Wash the microsomal pellet by resuspending it in the homogenization buffer and centrifuging again at 105,000 x g for 60 minutes at 4°C.

• Resuspend the final microsomal pellet in a suitable buffer (e.g., 0.1 M potassium phosphate buffer, pH 7.4) to a protein concentration of 10-20 mg/mL.

• Determine the protein concentration using a standard method such as the Bradford or Lowry assay.

• Store the microsomal suspension in aliquots at -80°C until use.

NADPH-Dependent Microsomal Lipid Peroxidation Assay (TBARS Method)

This protocol describes the induction of lipid peroxidation in isolated rat liver microsomes using NADPH and the quantification of a peroxidation product, malondialdehyde (MDA), using the Thiobarbituric Acid Reactive Substances (TBARS) assay.

Materials:

• Rat liver microsomes (prepared as above).

• p-Decylaminophenol stock solution (in ethanol (B145695) or DMSO).

• Reaction buffer: 0.1 M potassium phosphate buffer (pH 7.4).

• NADPH solution (freshly prepared).

• Ferric chloride (FeCl₃) solution.

• Trichloroacetic acid (TCA) solution (15% w/v).

• Thiobarbituric acid (TBA) solution (0.67% w/v).

• Malondialdehyde (MDA) standard (from 1,1,3,3-tetramethoxypropane).

• Spectrophotometer.

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing:

  • Rat liver microsomes (0.5 mg protein/mL final concentration).

  • Reaction buffer.

  • p-Decylaminophenol at various final concentrations (e.g., 0.1 µM to 10 µM) or vehicle control.

  • FeCl₃ (10 µM final concentration).

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Peroxidation: Add NADPH (0.2 mM final concentration) to initiate the lipid peroxidation reaction.

• Incubation: Incubate the reaction mixture at 37°C for 15 minutes.

• Termination of Reaction: Stop the reaction by adding 0.5 mL of ice-cold 15% TCA.

• Protein Precipitation: Centrifuge the mixture at 3,000 x g for 10 minutes to pellet the precipitated protein.

• TBARS Reaction:

  • Transfer the supernatant to a new tube.

  • Add 1 mL of 0.67% TBA solution.

  • Heat the mixture in a boiling water bath for 15 minutes. This will result in the formation of a pink-colored MDA-TBA adduct.

• Cooling and Measurement:

  • Cool the tubes to room temperature.

  • Measure the absorbance of the solution at 532 nm using a spectrophotometer.

• Quantification:

  • Prepare a standard curve using known concentrations of MDA.

  • Calculate the concentration of MDA formed in the samples from the standard curve. The results are typically expressed as nmol MDA/mg protein.

• Calculation of Inhibition:

  • Calculate the percentage inhibition of lipid peroxidation for each concentration of p-Decylaminophenol using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

Visualizations

Caption: Experimental workflow for the microsomal lipid peroxidation assay.

Caption: Mechanism of p-Decylaminophenol in inhibiting lipid peroxidation.

References

• 1. Examination of aminophenol-containing compounds designed as antiproliferative agents and potential atypical retinoids - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Flow Cytometry Analysis of Cells Treated with p-Decylaminophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Decylaminophenol is a phenolic compound with potential applications in drug development, particularly in oncology. Preliminary studies on similar alkylphenols suggest that these compounds can induce cell cycle arrest and apoptosis in cancer cells.[1][2] Flow cytometry is a powerful and high-throughput technique used to analyze the physiological and pathological characteristics of cells.[3] This document provides detailed protocols for utilizing flow cytometry to assess the effects of p-Decylaminophenol on cell viability, apoptosis, and cell cycle progression. The provided methodologies are essential for researchers investigating the mechanism of action and therapeutic potential of this compound.

Data Presentation

The following tables present representative quantitative data from flow cytometry analysis of a hypothetical cancer cell line (e.g., U2OS osteosarcoma cells or LN229 glioblastoma cells) treated with p-Decylaminophenol for 48 hours. This data is illustrative of the expected dose-dependent effects on apoptosis and cell cycle distribution.

Table 1: Induction of Apoptosis in Cancer Cells Treated with p-Decylaminophenol

Treatment Concentration (µM)	Percentage of Live Cells (Annexin V- / PI-)	Percentage of Early Apoptotic Cells (Annexin V+ / PI-)	Percentage of Late Apoptotic/Necrotic Cells (Annexin V+ / PI+)
0 (Control)	95.2%	2.5%	2.3%
10	85.1%	8.3%	6.6%
25	62.7%	20.5%	16.8%
50	35.4%	41.2%	23.4%

Table 2: Cell Cycle Distribution of Cancer Cells Treated with p-Decylaminophenol

Treatment Concentration (µM)	Percentage of Cells in G0/G1 Phase	Percentage of Cells in S Phase	Percentage of Cells in G2/M Phase
0 (Control)	55.3%	30.1%	14.6%
10	65.8%	22.5%	11.7%
25	78.2%	12.9%	8.9%
50	85.1%	8.7%	6.2%

Experimental Protocols

Protocol 1: Analysis of Apoptosis by Annexin V and Propidium Iodide (PI) Staining

This protocol allows for the differentiation between viable, early apoptotic, and late apoptotic or necrotic cells.[4]

Materials:

• Cell culture medium and supplements

• p-Decylaminophenol

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed cells in a 6-well plate at a density that will not exceed 80% confluency at the end of the experiment and allow them to adhere overnight. Treat the cells with the desired concentrations of p-Decylaminophenol for the specified duration (e.g., 24-48 hours). Include an untreated control.[5]

• Cell Harvesting: After the treatment period, collect both floating and adherent cells. For adherent cells, gently wash with PBS and detach using Trypsin-EDTA. Combine all cells from the same well.[5]

• Washing: Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cells twice with cold PBS.[5]

• Staining: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL. To 100 µL of the cell suspension, add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide.[5]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[5]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer within one hour of staining.

Protocol 2: Analysis of Cell Cycle by Propidium Iodide (PI) Staining

This protocol is for analyzing the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).[6]

Materials:

• Cell culture medium and supplements

• p-Decylaminophenol

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Seeding and Treatment: Seed and treat cells as described in the apoptosis protocol.

• Cell Harvesting: Collect both floating and adherent cells as described in the apoptosis protocol.

• Washing: Wash the cells once with PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while gently vortexing to prevent clumping. Incubate the cells at -20°C for at least 2 hours (or overnight).[5][7]

• Washing: Centrifuge the fixed cells at 500 x g for 5 minutes and discard the ethanol. Wash the cells once with PBS.[5]

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution containing RNase A.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Use a linear scale for the PI signal to properly resolve the DNA content peaks.[8]

Visualizations

Signaling Pathway

Based on studies of structurally related alkylaminophenols, p-Decylaminophenol may induce cell cycle arrest and apoptosis through the p53 signaling pathway.[1][9]

Caption: Proposed signaling pathway for p-Decylaminophenol-induced cell cycle arrest and apoptosis.

Experimental Workflows

Caption: Experimental workflow for apoptosis analysis using flow cytometry.

Caption: Experimental workflow for cell cycle analysis using flow cytometry.

References

• 1. Frontiers | Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway [frontiersin.org]
• 2. Effect of alkylaminophenols on growth inhibition and apoptosis of bone cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Flow Cytometry for Drug Discovery, Receptor Pharmacology and High Throughput Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | A method for analyzing programmed cell death in xylem development by flow cytometry [frontiersin.org]
• 5. benchchem.com [benchchem.com]
• 6. Cell cycle analysis - Wikipedia [en.wikipedia.org]
• 7. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 8. cancer.wisc.edu [cancer.wisc.edu]
• 9. Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of p-Decylaminophenol Stock Solutions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of stock solutions of p-Decylaminophenol, a compound of interest in drug discovery and development. Due to the limited availability of specific data for p-Decylaminophenol, this protocol is based on general laboratory practices for similar phenolic compounds with long alkyl chains. These guidelines are intended to serve as a starting point for researchers, and specific parameters may require optimization based on experimental needs.

Introduction

p-Decylaminophenol is a lipophilic molecule incorporating a phenol (B47542) ring and a ten-carbon alkyl chain. Such structures are often investigated for their potential to interact with cellular membranes and various biological targets. The preparation of accurate and stable stock solutions is a critical first step for any in vitro or in vivo studies to ensure reproducibility and reliability of experimental results. This document outlines the recommended procedures for solvent selection, dissolution, and storage of p-Decylaminophenol stock solutions.

Materials and Reagents

• p-Decylaminophenol (solid)

• Dimethyl sulfoxide (B87167) (DMSO), molecular biology grade

• Ethanol (EtOH), absolute

• 1N NaOH

• Phosphate-buffered saline (PBS), pH 7.4

• Sterile, amber microcentrifuge tubes or vials

• Vortex mixer

• Sonicator (optional)

• Analytical balance

• Personal protective equipment (gloves, lab coat, safety glasses)

Solvent Selection and Solubility

The long decyl chain of p-Decylaminophenol confers significant lipophilicity, making it poorly soluble in aqueous solutions. Therefore, organic solvents are necessary for preparing concentrated stock solutions.

Table 1: Recommended Solvents for p-Decylaminophenol Stock Solutions

Solvent	Recommended Starting Concentration	Notes
DMSO	10-50 mM	High dissolving power for lipophilic compounds. May exhibit cellular toxicity at higher concentrations in final assay.
Ethanol	10-50 mM	Good alternative to DMSO. Less toxic to many cell lines.

Note: The listed concentrations are suggested starting points. The actual maximum solubility should be determined empirically.

Experimental Protocol: Preparation of a 10 mM p-Decylaminophenol Stock Solution in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution.

• Calculate the required mass:

  • The molecular weight of p-Decylaminophenol (C₁₆H₂₇NO) is 249.40 g/mol .

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.001 L x 249.40 g/mol x 1000 mg/g = 2.494 mg

• Weigh the compound:

  • Tare a sterile, amber microcentrifuge tube on an analytical balance.

  • Carefully weigh approximately 2.5 mg of p-Decylaminophenol into the tube. Record the exact weight.

• Dissolution:

  • Add the appropriate volume of DMSO to achieve a final concentration of 10 mM based on the actual weight.

  • (Volume (µL) = [Mass (mg) / 249.40 ( g/mol )] / 10 (mmol/L) * 1,000,000)

  • Vortex the solution vigorously for 1-2 minutes.

  • If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

  • Visually inspect the solution to ensure there are no visible particles.

• Storage:

  • Aliquot the stock solution into smaller volumes in sterile, amber tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C for short-term storage (1-3 months) or -80°C for long-term storage (>3 months).

Workflow for Stock Solution Preparation and Use

Caption: Workflow for p-Decylaminophenol stock solution preparation and use.

Application Notes and Best Practices

• Final Solvent Concentration: When preparing working solutions, ensure the final concentration of the organic solvent in the assay is low (typically <0.5%) to minimize solvent-induced artifacts. Run a vehicle control (assay buffer with the same final concentration of solvent) in all experiments.

• Stability: The stability of p-Decylaminophenol in solution is not well-documented. It is recommended to prepare fresh stock solutions regularly and avoid prolonged exposure to light and air, as phenolic compounds can be susceptible to oxidation.

• Aqueous Solubility of Working Solutions: Due to the lipophilic nature of p-Decylaminophenol, precipitation may occur when diluting the stock solution into aqueous buffers. Prepare working solutions immediately before use and visually inspect for any precipitation. If precipitation is an issue, consider the use of a surfactant like Tween-20 or Pluronic F-68 in the assay buffer, if compatible with the experimental system.

Hypothetical Signaling Pathway Involvement

While the specific mechanism of action for p-Decylaminophenol is not defined in the available literature, compounds with similar structures (a phenolic head and a lipophilic tail) can interact with cell membranes and modulate the activity of membrane-associated proteins, such as G-protein coupled receptors (GPCRs) or ion channels. The following diagram illustrates a generic GPCR signaling cascade that could be a hypothetical target for such a compound.

Caption: Hypothetical GPCR signaling pathway modulated by p-Decylaminophenol.

Disclaimer: This document is intended for informational purposes only. Researchers should conduct their own validation and optimization studies. Always adhere to appropriate laboratory safety practices.

The Versatile Intermediate: Application Notes for p-Decylaminophenol

For Researchers, Scientists, and Drug Development Professionals

Introduction:

p-Decylaminophenol, a long-chain N-alkylated derivative of p-aminophenol, is a versatile chemical intermediate with significant potential in various industrial and pharmaceutical applications. Its amphiphilic nature, combining a hydrophilic aminophenol head with a lipophilic decyl tail, imparts unique properties that make it a valuable building block in the synthesis of specialized molecules. This document provides detailed application notes and experimental protocols for the use of p-Decylaminophenol as a chemical intermediate, with a focus on its synthesis and potential applications as an antioxidant, polymer additive, and a precursor for biologically active compounds.

Physicochemical Properties and Representative Data

While specific experimental data for p-Decylaminophenol is not widely published, the following table summarizes representative data for analogous long-chain N-alkylated p-aminophenols, such as N-octyl-p-aminophenol and N-dodecyl-p-aminophenol. This data provides a reasonable estimation of the expected properties and reaction parameters for p-Decylaminophenol.

Property	Representative Value (for N-octyl/dodecyl-p-aminophenol)	Method of Determination
Molecular Formula	C₁₆H₂₇NO (for N-decyl-p-aminophenol)	-
Molecular Weight	249.40 g/mol (for N-decyl-p-aminophenol)	-
Appearance	Off-white to light brown solid	Visual Inspection
Melting Point	75-85 °C (estimated range)	Differential Scanning Calorimetry (DSC)
Solubility	Soluble in alcohols, acetone, and chlorinated solvents; Insoluble in water.	Solubility Testing
¹H NMR (CDCl₃, ppm)	δ 0.88 (t, 3H), 1.2-1.6 (m, 16H), 3.05 (t, 2H), 4.5-5.5 (br s, 2H), 6.6-6.8 (m, 4H)	Nuclear Magnetic Resonance Spectroscopy
¹³C NMR (CDCl₃, ppm)	δ 14.1, 22.7, 27.2, 29.3, 29.5, 29.6, 31.9, 44.9, 115.8, 116.2, 140.8, 148.5	Nuclear Magnetic Resonance Spectroscopy

Synthesis of p-Decylaminophenol via Reductive Amination

The most efficient and selective method for the synthesis of p-Decylaminophenol is through the reductive amination of p-aminophenol with decanal (B1670006). This one-pot reaction proceeds via the formation of a Schiff base intermediate, which is subsequently reduced in situ.

Experimental Protocol: One-Pot Reductive Amination

Materials:

• p-Aminophenol (1.0 eq)

• Decanal (1.1 eq)

• Sodium borohydride (B1222165) (NaBH₄) (1.5 eq)

• Methanol (B129727) (solvent)

• Hydrochloric acid (1M)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve p-aminophenol in methanol.

• Add decanal to the solution and stir the mixture at room temperature for 2-4 hours to facilitate the formation of the Schiff base intermediate. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add sodium borohydride portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

• Quench the reaction by the slow addition of 1M hydrochloric acid until the pH is neutral.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude p-Decylaminophenol.

• The crude product can be purified by column chromatography on silica (B1680970) gel using a hexane-ethyl acetate gradient.

Expected Yield: 85-95%

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of p-Decylaminophenol.

Applications as a Chemical Intermediate

The bifunctional nature of p-Decylaminophenol, possessing both a nucleophilic amino group and a phenolic hydroxyl group, makes it a valuable intermediate for a range of applications.

Antioxidant and Antiozonant for Polymers

Long-chain N-alkyl-p-aminophenols are effective antioxidants and antiozonants for rubber and other polymeric materials.[1] The long alkyl chain enhances their solubility and compatibility with the polymer matrix, reducing leaching and improving long-term stability.

Protocol for Incorporation into a Rubber Formulation:

• Mastication: Masticate the raw rubber (e.g., natural rubber or styrene-butadiene rubber) on a two-roll mill.

• Incorporation of Additives: Add the standard compounding ingredients (e.g., zinc oxide, stearic acid, carbon black) to the rubber.

• Addition of p-Decylaminophenol: Add p-Decylaminophenol (typically 1-2 phr - parts per hundred of rubber) to the mixture and continue milling until a homogenous blend is achieved.

• Vulcanization: Add the vulcanizing agent (e.g., sulfur) and accelerators, and vulcanize the rubber compound in a heated press according to standard procedures.

• Analysis: The resulting vulcanizate can be tested for its resistance to oxidative and ozone degradation using standard aging tests (e.g., ASTM D573 and ASTM D1149).

Logical Relationship Diagram for Antioxidant Function

Caption: p-Decylaminophenol's role in polymer stabilization.

Precursor for Pharmaceutical Ingredients

The p-aminophenol moiety is a key structural feature in many pharmaceutical compounds, most notably paracetamol (acetaminophen). The long alkyl chain in p-Decylaminophenol can be exploited to develop analogues with modified pharmacokinetic properties, such as increased lipophilicity, which may enhance membrane permeability or alter metabolic pathways. Studies have shown that long-chain N-alkyl p-aminophenols exhibit antiproliferative activity.[2]

Representative Data on Antiproliferative Activity of N-Alkyl-p-Aminophenols:

Compound	Alkyl Chain Length	Cell Line	IC₅₀ (µM)
N-Octyl-p-aminophenol	C₈	Various Cancer Cell Lines	5 - 15
N-Dodecyl-p-aminophenol	C₁₂	Various Cancer Cell Lines	1 - 10

This data suggests that p-Decylaminophenol could be a valuable intermediate for the synthesis of novel anticancer agents. The synthesis of such derivatives would typically involve further modification of the amino or hydroxyl group.

Intermediate for Dyes and Pigments

Aminophenols are classical precursors to various dyes. The decyl group in p-Decylaminophenol can be used to tune the solubility and colorfastness of the resulting dyes, making them suitable for specific applications in textiles or specialty coatings. The synthesis of azo dyes, for example, would involve the diazotization of the amino group followed by coupling with a suitable aromatic compound.

Safety and Handling

p-Decylaminophenol should be handled with care in a well-ventilated laboratory, using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. It is expected to be an irritant to the skin and eyes. For detailed safety information, refer to the Safety Data Sheet (SDS) of analogous compounds like p-aminophenol.

Conclusion

p-Decylaminophenol is a promising chemical intermediate with a broad spectrum of potential applications. Its synthesis via reductive amination is a robust and high-yielding process. The unique combination of a reactive aminophenol head and a long lipophilic tail makes it an attractive building block for the development of high-performance antioxidants, specialty polymers, and novel pharmaceutical agents. The protocols and data presented in this document provide a solid foundation for researchers and scientists to explore the full potential of this versatile molecule.

References

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. CN103102278A - Preparation method of rubber antioxidant 4020 - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: p-Decylaminophenol Stability and Degradation

Disclaimer: Specific stability and degradation pathway information for p-Decylaminophenol is not extensively available in the public domain. The following guidance is based on established principles for structurally similar compounds, such as other long-chain alkylphenols and aminophenols. Researchers should validate these recommendations for their specific experimental conditions.

Frequently Asked Questions (FAQs)

Q1: My p-Decylaminophenol solution is turning brown. What is causing this discoloration?

A1: The discoloration of your p-Decylaminophenol solution is likely due to oxidation. Phenolic compounds, and particularly aminophenols, are susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, or trace metal impurities. This process often leads to the formation of colored quinone-imine or benzoquinone-like structures. To mitigate this, consider de-gassing your solvents, working under an inert atmosphere (e.g., nitrogen or argon), and using amber glassware or protecting your solutions from light.

Q2: I am observing a loss of potency in my p-Decylaminophenol sample over time. What are the potential degradation pathways?

A2: Loss of potency can be attributed to several degradation pathways, primarily oxidation and photolysis.

• Oxidation: The aminophenol moiety is prone to oxidation, leading to the formation of quinone-imines and subsequent polymerization, which would alter the chemical identity and biological activity of the compound. The long decyl chain may also be susceptible to oxidation, forming various oxygenated derivatives.[1][2][3]

• Photodegradation: Exposure to UV or even ambient light can induce photochemical reactions. Phenolic compounds can degrade into various intermediates, including hydroxylated species, and can eventually be mineralized to carbon dioxide and water upon prolonged exposure.[4][5][6][7][8]

• Hydrolysis: While generally less common for the amino-phenyl bond, under harsh acidic or basic conditions, hydrolysis could potentially occur, leading to the formation of p-aminophenol and decanol, or other related products.[9][10][11]

Q3: What are the best storage conditions for p-Decylaminophenol to ensure its stability?

A3: To maximize the shelf-life of p-Decylaminophenol, it should be stored as a solid in a tightly sealed container, protected from light and moisture, and kept at a low temperature (e.g., 2-8 °C or frozen). For solutions, it is advisable to use de-gassed solvents, store under an inert atmosphere, and protect from light. The choice of solvent can also impact stability; aprotic solvents may be preferable to protic solvents to minimize potential reactions.

Q4: Are there any known incompatibilities of p-Decylaminophenol with common excipients or reagents?

A4: While specific incompatibility data for p-Decylaminophenol is unavailable, based on its chemical structure, you should be cautious with:

• Oxidizing agents: Reagents like hydrogen peroxide, peracids, or even atmospheric oxygen can accelerate its degradation.

• Strong acids and bases: These can potentially catalyze hydrolysis or other reactions.

• Metal ions: Transition metal ions (e.g., iron, copper) can catalyze oxidation reactions. Consider using chelating agents like EDTA if metal contamination is a concern.

Troubleshooting Guides

Problem	Potential Cause	Troubleshooting Steps
Unexpected peaks in chromatography	Degradation of the compound.	- Confirm the identity of the main peak using a reference standard. - Perform forced degradation studies (see protocols below) to identify potential degradation products. - Re-evaluate storage and handling procedures to minimize exposure to light, air, and extreme temperatures.
Precipitate formation in solution	Polymerization of degradation products or poor solubility.	- Analyze the precipitate to determine if it is the parent compound or a degradation product. - If it is a degradation product, review handling procedures to prevent degradation. - If it is the parent compound, consider adjusting the solvent system or the concentration.
Inconsistent experimental results	Instability of the compound under experimental conditions.	- Assess the stability of p-Decylaminophenol in your experimental medium over the time course of your experiment. - Prepare fresh solutions for each experiment. - Include control samples to monitor for degradation during the experiment.

Quantitative Data Summary

Specific quantitative stability data for p-Decylaminophenol is not available in the reviewed literature. However, forced degradation studies are typically conducted under the following conditions for phenolic compounds to assess their stability profile.

Stress Condition	Typical Reagents and Conditions	Potential Degradation Products
Acid Hydrolysis	0.1 M - 1 M HCl, reflux for several hours.[10]	Hydrolyzed products (e.g., hydroquinone (B1673460) derivatives), other acid-catalyzed degradation products.
Base Hydrolysis	0.1 M - 1 M NaOH, reflux for several hours.[10]	Hydrolyzed products, oxidized products (base-catalyzed oxidation).
Oxidation	3-30% H₂O₂, room temperature or slightly elevated temperature.[2][3]	Quinone-imines, benzoquinones, N-oxides, products of alkyl chain oxidation.
Photodegradation	Exposure to UV light (e.g., 254 nm) or a combination of UV and visible light, often in solution.[4][7]	Hydroxylated derivatives, ring-opened products, polymers.
Thermal Degradation	Heating the solid or a solution at elevated temperatures (e.g., 60-80 °C).	Various thermal decomposition products.

Experimental Protocols

Protocol 1: Forced Degradation by Oxidation

• Preparation of Solutions:

  • Prepare a stock solution of p-Decylaminophenol in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

  • Prepare a 3% solution of hydrogen peroxide in water.

• Stress Conditions:

  • In a clear glass vial, mix 1 mL of the p-Decylaminophenol stock solution with 1 mL of the 3% hydrogen peroxide solution.

  • Prepare a control sample by mixing 1 mL of the stock solution with 1 mL of water.

  • Keep both vials at room temperature, protected from light, for 24 hours.

• Analysis:

  • After 24 hours, quench the reaction if necessary (e.g., by adding a small amount of sodium bisulfite).

  • Analyze both the stressed and control samples by a stability-indicating HPLC method (e.g., reverse-phase HPLC with UV detection) to determine the extent of degradation and identify any degradation products.

Protocol 2: Photostability Testing

• Sample Preparation:

  • Prepare a solution of p-Decylaminophenol in a photochemically inert solvent (e.g., acetonitrile) at a concentration of 0.1 mg/mL.

  • Place the solution in a quartz cuvette or a clear glass vial.

  • Prepare a control sample by wrapping an identical vial in aluminum foil to protect it from light.

• Light Exposure:

  • Place both the sample and the control in a photostability chamber.

  • Expose the samples to a light source that provides both UV and visible light, according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).[9]

• Analysis:

  • At appropriate time points, withdraw aliquots from both the exposed and control samples.

  • Analyze the samples by HPLC to quantify the remaining p-Decylaminophenol and detect the formation of photoproducts.

Visualizations

Caption: Potential oxidative degradation pathways for p-Decylaminophenol.

Caption: A general experimental workflow for assessing the stability of p-Decylaminophenol.

References

• 1. pnas.org [pnas.org]
• 2. Advanced oxidation of alkylphenol ethoxylates in aqueous systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Removal and detoxification of pentahalogenated phenols using a photocatalytically induced enzymatic process - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Photodegradation of Phenolic Compounds from Water in the Presence of a Pd-Containing Exhausted Adsorbent [mdpi.com]
• 9. US3862247A - Hydrolysis of para-aminophenol - Google Patents [patents.google.com]
• 10. Gluon's lab: 4-Aminophenol via hydrolysis of paracetamol [agedspoonchemistry.blogspot.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: p-Decylaminophenol Synthesis and Purification

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the synthesis and purification of p-Decylaminophenol.

Frequently Asked Questions (FAQs)

Q1: My p-aminophenol starting material has a slight color. Can I still use it for the synthesis of p-Decylaminophenol?

A1: Discoloration in p-aminophenol is a common issue caused by oxidation when exposed to air and light.[1] While a slight discoloration may not always significantly impact the reaction, it is highly recommended to use pure, colorless starting material. The colored impurities are oxidation byproducts that can interfere with the desired reaction and complicate the purification of the final product.[1] It is best practice to purify discolored p-aminophenol by recrystallization before use. To prevent future oxidation, store p-aminophenol under an inert atmosphere (e.g., nitrogen or argon) and in amber-colored containers.[1]

Q2: What are the primary challenges in the selective N-alkylation of p-aminophenol to synthesize p-Decylaminophenol?

A2: The main challenge in the N-alkylation of p-aminophenol is the presence of two nucleophilic sites: the amino group (-NH₂) and the hydroxyl group (-OH). Direct alkylation with a decyl halide can lead to a mixture of the desired N-decylaminophenol, the O-alkylated product (O-decylaminophenol), and the N,O-dialkylated product.[2] This lack of selectivity results in a complex product mixture that is often difficult to separate, leading to lower yields of the target compound.[2]

Q3: What is the most effective method to achieve selective N-alkylation of p-aminophenol with a decyl group?

A3: Reductive amination is a highly effective and widely used method for the selective synthesis of N-alkylated aminophenols, including p-Decylaminophenol.[2][3] This one-pot reaction involves two main steps: the formation of an imine (Schiff base) intermediate by reacting p-aminophenol with decanal (B1670006), followed by the in-situ reduction of the imine to the desired N-decylaminophenol using a reducing agent like sodium borohydride (B1222165).[2][3][4] This method is generally preferred over direct alkylation due to its high selectivity for the amino group, leading to cleaner reactions and higher yields.[2]

Q4: How can I minimize the formation of byproducts during the synthesis of p-Decylaminophenol?

A4: To minimize byproduct formation, utilizing the reductive amination pathway is the most effective strategy.[2] If direct alkylation is attempted, controlling the reaction conditions is crucial. Using milder reaction conditions and shorter reaction times can favor N-alkylation, as the amino group is generally more nucleophilic than the hydroxyl group under kinetically controlled conditions.[1] Additionally, pH control can influence the nucleophilicity of the amino and hydroxyl groups and may be optimized to improve selectivity.[1] However, for obtaining a high purity product, reductive amination remains the superior method.

Troubleshooting Guide

This guide addresses specific problems that may be encountered during the synthesis and purification of p-Decylaminophenol.

Synthesis Issues

Problem	Possible Causes	Solutions
Low or No Yield of p-Decylaminophenol	Oxidized or Impure Starting Materials: The presence of impurities or oxidation products in p-aminophenol or decanal can inhibit the reaction.[1]	- Purify discolored p-aminophenol by recrystallization before use.[1]- Use freshly distilled or high-purity decanal.
Inefficient Imine Formation: The initial condensation step to form the imine may be incomplete.	- Ensure anhydrous reaction conditions, as water can hinder imine formation.- The reaction can be monitored by Thin Layer Chromatography (TLC) to confirm the consumption of starting materials.[2]
Degraded Reducing Agent: The sodium borohydride (NaBH₄) may have decomposed due to improper storage.	- Use a fresh, unopened container of NaBH₄.- Store NaBH₄ in a cool, dry place.
Suboptimal Reaction Temperature: The temperature for both imine formation and reduction can affect the reaction rate and yield.	- For imine formation, stirring at room temperature for 1-2 hours is typically sufficient.[3]- For the reduction step, cooling the reaction mixture in an ice bath before the portion-wise addition of NaBH₄ is recommended to control the reaction exotherm.[2]
Formation of a Tarry, Intractable Product	Side Reactions and Polymerization: This can occur with impure starting materials or under harsh reaction conditions.[5]	- Ensure high purity of reactants.[5]- Maintain recommended reaction temperatures and avoid overheating.- Consider performing the reaction under an inert atmosphere (nitrogen or argon) to prevent oxidative side reactions.[1]
Presence of Multiple Products in TLC/LC-MS Analysis	Non-Selective Alkylation (if using direct alkylation): Formation of N-alkyl, O-alkyl, and N,O-dialkylated products.[2]	- Switch to the reductive amination method for improved selectivity.[2][3][4]
Incomplete Reduction of the Imine Intermediate: The imine formed in the first step of reductive amination may not be fully reduced.	- Ensure a sufficient molar excess of the reducing agent (e.g., 2 equivalents of NaBH₄).[3]- Allow for adequate reaction time after the addition of the reducing agent.

Purification Issues

Problem	Possible Causes	Solutions
Difficulty in Crystallizing the Final Product	Oily Nature of the Product: The long decyl chain can make the product oily and resistant to crystallization.	- Try a variety of solvent systems for recrystallization, such as ethanol/water, ethyl acetate (B1210297)/hexanes, or dichloromethane/hexanes.- Scratching the inside of the flask with a glass rod at the solvent-air interface can induce crystallization.- Seeding with a small crystal of the pure product, if available, can initiate crystallization.
Presence of Impurities: Co-existing impurities can inhibit crystal lattice formation.	- Perform a preliminary purification step, such as column chromatography, before attempting crystallization.
Co-elution of Impurities during Column Chromatography	Similar Polarity of Product and Byproducts: The O-alkylated isomer, if present, may have a similar polarity to the desired N-alkylated product.	- Use a shallow solvent gradient during column chromatography to improve separation.- Experiment with different solvent systems (e.g., ethyl acetate/hexanes, dichloromethane/methanol) to find the optimal mobile phase for separation.
Product Discoloration Upon Storage	Oxidation of the Aminophenol Moiety: The final product can still be susceptible to oxidation over time.[1]	- Store the purified p-Decylaminophenol under an inert atmosphere (nitrogen or argon).- Keep the product in a cool, dark place in a tightly sealed, amber-colored vial.

Experimental Protocols

Protocol 1: Synthesis of p-Decylaminophenol via Reductive Amination

This protocol is adapted from established methods for the selective N-alkylation of aminophenols.[2][3][4]

Materials:

• p-Aminophenol

• Decanal

• Methanol (B129727) (MeOH)

• Sodium borohydride (NaBH₄)

• Water (H₂O)

• Ethyl acetate or Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware (round-bottom flask, magnetic stirrer, etc.)

Procedure:

• Imination Step:

  • In a round-bottom flask, dissolve p-aminophenol (1.0 equivalent) in methanol with stirring.

  • To this solution, add decanal (1.0-1.1 equivalents).

  • Continue stirring the solution at room temperature for 1-2 hours to allow for the formation of the imine intermediate. Monitor the reaction progress by TLC.

• Reduction Step:

  • After 1-2 hours, cool the reaction mixture in an ice bath.

  • Carefully add sodium borohydride (NaBH₄, 2.0 equivalents) to the solution in small portions. Caution: Hydrogen gas may be evolved.

  • Once the addition is complete, remove the ice bath and stir the reaction for an additional hour at room temperature.

• Workup and Isolation:

  • Pour the reaction mixture into water.

  • Extract the aqueous mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) three times.

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo to obtain the crude p-Decylaminophenol.

Protocol 2: Purification of p-Decylaminophenol

A. Recrystallization:

• Dissolve the crude p-Decylaminophenol in a minimum amount of a hot solvent (e.g., ethanol, ethyl acetate).

• Slowly add a co-solvent in which the product is less soluble (e.g., water, hexanes) until the solution becomes slightly cloudy.

• Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration, wash with a small amount of the cold co-solvent, and dry under vacuum.

B. Column Chromatography:

• Prepare a silica (B1680970) gel column using a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate). The optimal ratio should be determined by TLC analysis of the crude product.

• Dissolve the crude product in a minimum amount of the chromatography solvent and load it onto the column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent under reduced pressure to yield the purified p-Decylaminophenol.

Visualizations

Caption: Workflow for the synthesis and purification of p-Decylaminophenol.

Caption: Troubleshooting decision tree for low reaction yield.

Caption: Competing N- and O-alkylation pathways in direct alkylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. quod.lib.umich.edu [quod.lib.umich.edu]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Synthesis of p-Decylaminophenol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of p-Decylaminophenol.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing p-Decylaminophenol?

A1: The two primary methods for synthesizing p-Decylaminophenol are:

• Direct N-alkylation: This method involves the reaction of p-aminophenol with a decyl halide (e.g., 1-bromodecane) in the presence of a base. While straightforward, this method can lead to a mixture of N-alkylated, O-alkylated, and N,O-dialkylated products.

• Reductive Amination: This is often the preferred method for selective N-alkylation. It involves the reaction of p-aminophenol with decanal (B1670006) to form an intermediate imine (Schiff base), which is then reduced in situ to the desired p-Decylaminophenol. This method generally provides higher yields of the N-alkylated product.[1]

Q2: I am getting a low yield in my p-Decylaminophenol synthesis. What are the potential causes?

A2: Low yields in p-Decylaminophenol synthesis can stem from several factors:

• Suboptimal Reaction Conditions: Incorrect temperature, reaction time, or solvent can significantly impact the yield.

• Poor Quality of Reagents: The purity of p-aminophenol, decyl halide/decanal, and the reducing agent is crucial.

• Side Reactions: The formation of byproducts such as the O-alkylated isomer and dialkylated products is a common issue, especially in direct alkylation methods.[1]

• Inefficient Purification: Product loss during workup and purification steps can lead to a lower isolated yield.

Q3: How can I minimize the formation of the O-alkylated byproduct?

A3: The formation of the O-alkylated byproduct is a common challenge due to the presence of the hydroxyl group on the p-aminophenol. To favor N-alkylation over O-alkylation:

• Utilize Reductive Amination: This method is inherently more selective for N-alkylation.[1]

• Protect the Hydroxyl Group: The hydroxyl group can be protected with a suitable protecting group before the N-alkylation step, followed by deprotection.

• Choice of Solvent and Base: The reaction conditions can be optimized to favor N-alkylation. For instance, in direct alkylation, the choice of a less polar solvent and a milder base can sometimes favor N-alkylation.

Q4: What is the best method to purify the crude p-Decylaminophenol?

A4: Purification of p-Decylaminophenol can be achieved through several methods:

• Column Chromatography: This is a highly effective method for separating the desired product from unreacted starting materials and byproducts. A silica (B1680970) gel column with a suitable solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) is commonly used.

• Recrystallization: If the crude product is a solid, recrystallization from a suitable solvent can be an effective purification technique.

• Acid-Base Extraction: The basic nature of the amino group allows for selective extraction. The crude product can be dissolved in an organic solvent and washed with a dilute acid solution to remove non-basic impurities. The product can then be recovered by basifying the aqueous layer and extracting with an organic solvent.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or No Product Formation	Inactive reducing agent (in reductive amination).	Use a fresh batch of the reducing agent (e.g., sodium borohydride).
Low reaction temperature.	Increase the reaction temperature. Monitor the reaction progress by TLC.
Poor quality of starting materials.	Ensure the purity of p-aminophenol and decanal/decyl bromide.
Presence of Multiple Spots on TLC (indicating byproducts)	Non-selective alkylation (in direct alkylation).	Switch to the reductive amination method for higher selectivity.[1]
Over-alkylation (dialkylation).	Use a stoichiometric amount of the alkylating agent or a slight excess of p-aminophenol.
Reaction conditions favoring O-alkylation.	Optimize the solvent and base. Consider protecting the hydroxyl group.
Difficulty in Isolating the Product	Product is an oil and does not precipitate.	Use extraction with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) to isolate the product from the aqueous reaction mixture.[1]
Emulsion formation during extraction.	Add a small amount of brine (saturated NaCl solution) to break the emulsion.
Product Discoloration	Oxidation of the aminophenol.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Store the purified product under an inert atmosphere and protected from light.

Data Presentation

Table 1: Comparison of Synthesis Methods for N-Alkylated Aminophenols

Method	Alkylating Agent	Typical Yield Range (%)	Selectivity	Key Considerations
Direct Alkylation	Alkyl Halide	30-60%	Low to Moderate	Can produce a mixture of N- and O-alkylated products.[1]
Reductive Amination	Aldehyde	70-95%	High	Generally the preferred method for selective N-alkylation.[1]

Table 2: Effect of Reaction Parameters on the Yield of N-Alkylation (General Trends)

Parameter	Condition	Effect on Yield
Temperature	Too low	Slow or incomplete reaction
Too high	Increased side reactions
Solvent	Polar protic (e.g., Methanol, Ethanol)	Good for reductive amination
Aprotic (e.g., DMF, DMSO)	Often used in direct alkylation
Base (for direct alkylation)	Strong base (e.g., NaH)	Can promote O-alkylation
Weaker base (e.g., K₂CO₃)	May favor N-alkylation

Experimental Protocols

Protocol 1: Synthesis of p-Decylaminophenol via Reductive Amination

This protocol is adapted from general procedures for the reductive amination of aminophenols.[1]

Materials:

• p-Aminophenol

• Decanal

• Methanol

• Sodium borohydride (B1222165) (NaBH₄)

• Water

• Ethyl acetate

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Standard laboratory glassware

Procedure:

• Imine Formation:

  • In a round-bottom flask, dissolve p-aminophenol (1 equivalent) in methanol.

  • To this solution, add decanal (1 equivalent) and stir the mixture at room temperature for 1-2 hours.

  • Monitor the formation of the imine intermediate by Thin Layer Chromatography (TLC).

• Reduction:

  • Cool the reaction mixture in an ice bath.

  • Carefully add sodium borohydride (1.5 - 2 equivalents) portion-wise to the solution. Caution: Hydrogen gas may be evolved.

  • After the addition is complete, remove the ice bath and stir the reaction for an additional 1-2 hours at room temperature.

• Workup and Isolation:

  • Pour the reaction mixture into water.

  • Extract the aqueous mixture with ethyl acetate (3 x volumes).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude p-Decylaminophenol.

• Purification:

  • Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane (B92381) as the eluent.

Mandatory Visualizations

References

• 1. benchchem.com [benchchem.com]

Troubleshooting p-Decylaminophenol precipitation in aqueous solution

Welcome to the technical support center for p-Decylaminophenol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective handling and use of p-Decylaminophenol in aqueous solutions and to troubleshoot common issues such as precipitation.

Frequently Asked Questions (FAQs)

Q1: What is p-Decylaminophenol and what are its common applications?

A1: p-Decylaminophenol is an organic compound featuring a phenol (B47542) group substituted with a decyl chain at the para position relative to the hydroxyl group. Its long alkyl chain makes it highly lipophilic. It is investigated for various applications, including as a potential inhibitor of certain biological pathways and in materials science.

Q2: Why does my p-Decylaminophenol precipitate out of my aqueous solution?

A2: Precipitation of p-Decylaminophenol is most commonly due to its low intrinsic aqueous solubility. The long decyl chain significantly reduces its ability to dissolve in water. Precipitation can be triggered by several factors, including exceeding its solubility limit, changes in pH, temperature fluctuations, or improper dissolution methods.[1][2][3]

Q3: What are the key physicochemical properties of p-Decylaminophenol?

Physicochemical Properties of p-Decylaminophenol (Estimated)

Property	Estimated Value	Implication for Aqueous Solubility
Molecular Formula	C₁₆H₂₇NO	---
Molecular Weight	249.40 g/mol	---
Aqueous Solubility	Very Low (< 1 mg/L)	Prone to precipitation in aqueous media.
logP (Octanol-Water Partition Coefficient)	> 5.0	Highly lipophilic, prefers non-polar environments.
pKa (Phenolic Hydroxyl Group)	~10	The compound's charge state and solubility are highly dependent on pH around this value.

Q4: How does pH affect the solubility of p-Decylaminophenol?

A4: The solubility of p-Decylaminophenol is highly pH-dependent.[3][4] The phenolic hydroxyl group has an estimated pKa of around 10.

• At pH below its pKa (e.g., pH < 9) , the compound will be in its neutral, protonated form, which is very poorly soluble in water.

• At pH above its pKa (e.g., pH > 11) , the phenolic proton is removed, forming a negatively charged phenolate (B1203915) ion. This ionized form is significantly more water-soluble. Therefore, attempting to dissolve p-Decylaminophenol in neutral or acidic aqueous solutions will likely lead to immediate precipitation.

Troubleshooting Guide: p-Decylaminophenol Precipitation

This guide provides a systematic approach to diagnosing and resolving precipitation issues with p-Decylaminophenol in your experiments.

Problem: p-Decylaminophenol precipitates upon addition to an aqueous solution.

Below is a troubleshooting workflow to identify the cause and find a solution.

Caption: Troubleshooting workflow for p-Decylaminophenol precipitation.

Detailed Troubleshooting Steps in Q&A Format:

Issue 1: Precipitation immediately after adding the stock solution to the aqueous buffer.

• Question: Did you add the aqueous buffer to your organic stock solution or vice-versa?

  • Answer: Always add the organic stock solution dropwise to the larger volume of the vigorously stirring aqueous buffer.[1] This prevents localized high concentrations of the compound that can cause immediate precipitation.

• Question: What is the final concentration of the organic solvent (e.g., DMSO, ethanol) in your aqueous solution?

  • Answer: p-Decylaminophenol is highly lipophilic and likely requires a significant percentage of an organic co-solvent to remain in solution at higher concentrations. If the final concentration of the co-solvent is too low, the compound will precipitate. Consider increasing the final concentration of the organic co-solvent, but remain mindful of your experimental system's tolerance to it.[1]

Issue 2: The solution is cloudy or forms a precipitate over time.

• Question: What is the pH of your final aqueous solution?

  • Answer: As a phenolic compound, the solubility of p-Decylaminophenol is highly dependent on pH. In neutral or acidic conditions (pH < 9), it will be in its poorly soluble neutral form. To increase solubility, the pH should be raised above its pKa (~10), ideally to pH 11 or higher, to deprotonate the phenolic hydroxyl group and form the more soluble phenolate anion. It is recommended to use a buffered system to maintain a constant pH.[1]

• Question: Have you exceeded the solubility limit of p-Decylaminophenol in your specific solvent system?

  • Answer: Even with co-solvents and pH adjustments, there is a maximum concentration at which p-Decylaminophenol will remain dissolved. If you suspect you have exceeded this limit, try reducing the final concentration of the compound in your experiment.

• Question: Are there any temperature fluctuations in your experimental setup?

  • Answer: The solubility of many compounds is temperature-dependent.[1][2] Ensure your solution is maintained at a constant temperature throughout the experiment. For some compounds, solubility can decrease with increasing temperature.

Experimental Protocols

Protocol 1: Preparation of a Stock Solution of p-Decylaminophenol

• Select an appropriate organic solvent: Due to its high lipophilicity, p-Decylaminophenol should be dissolved in a water-miscible organic solvent such as Dimethyl Sulfoxide (DMSO) or Ethanol.

• Weigh the compound: Accurately weigh the desired amount of p-Decylaminophenol in a suitable container.

• Dissolve in organic solvent: Add the organic solvent to the compound and vortex or sonicate until it is completely dissolved. A typical stock solution concentration might be 10-50 mM, depending on the solubility in the chosen solvent.

Protocol 2: Solubilization of p-Decylaminophenol in an Aqueous Buffer using a Co-solvent

• Prepare the aqueous buffer: Prepare your desired aqueous buffer at the appropriate pH. For enhanced solubility, a buffer with a pH > 10 is recommended.

• Vigorously stir the buffer: Place the aqueous buffer in a beaker with a stir bar and stir vigorously to create a vortex.

• Add the stock solution: Slowly add the organic stock solution of p-Decylaminophenol dropwise into the vortex of the stirring buffer.

• Continue stirring: Allow the solution to stir for several minutes to ensure complete mixing.

• Final observation: Visually inspect the solution for any signs of precipitation. If the solution is hazy, the solubility limit may have been exceeded.

Protocol 3: pH-Mediated Solubilization of p-Decylaminophenol

• Prepare a basic aqueous solution: Prepare an aqueous solution with a pH of 11 or higher using a suitable buffer (e.g., a carbonate-bicarbonate buffer) or by adding a base like NaOH.

• Add p-Decylaminophenol stock: While vigorously stirring the basic aqueous solution, slowly add the organic stock solution of p-Decylaminophenol dropwise. The basic pH will deprotonate the phenolic hydroxyl group, increasing its aqueous solubility.

• Adjust pH if necessary: After the compound is dissolved, the pH can be carefully adjusted downwards if required by the experimental conditions. However, be aware that lowering the pH below the pKa of the compound will likely cause it to precipitate.

Factors Influencing p-Decylaminophenol Solubility

The solubility of p-Decylaminophenol is a multifactorial issue. The following diagram illustrates the key factors that can be manipulated to prevent precipitation.

Caption: Key factors influencing the solubility of p-Decylaminophenol.

References

• 1. researchgate.net [researchgate.net]
• 2. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. Biorelevant pKa (37°C) predicted from the 2D structure of the molecule and its pKa at 25°C - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing p-Decylaminophenol Concentration for In Vitro Assays

This technical support center provides troubleshooting guidance and frequently asked questions for researchers utilizing p-Decylaminophenol in in vitro assays. Given the limited direct literature on p-Decylaminophenol, this guidance is based on the known biological activities of related p-aminophenol derivatives and long-chain alkylphenols.

Frequently Asked Questions (FAQs)

Q1: What is the expected biological activity of p-Decylaminophenol?

Based on studies of related compounds, p-Decylaminophenol is anticipated to exhibit significant biological activity, including:

• Antiproliferative and Cytotoxic Effects: P-aminophenol derivatives with long alkyl chains have been shown to inhibit cell growth and induce cell death in various cancer cell lines.[1] The decyl chain is expected to enhance this activity.

• Induction of Apoptosis: The mechanism of cell death is likely to be, at least in part, through the induction of apoptosis.[2]

• Oxidative Stress: Alkylphenols can induce the generation of reactive oxygen species (ROS), leading to oxidative stress within cells.[2][3]

Q2: What is a recommended starting concentration range for p-Decylaminophenol in in vitro assays?

A definitive optimal concentration for p-Decylaminophenol has not been established. However, based on data from similar long-chain alkylphenols, a broad concentration range should be tested initially. We recommend a starting range of 1 µM to 100 µM . It is crucial to perform a dose-response experiment to determine the optimal concentration for your specific cell line and assay.

Q3: How should I dissolve p-Decylaminophenol for use in cell culture?

Due to its long alkyl chain, p-Decylaminophenol is expected to have low aqueous solubility.

• Primary Solvent: Prepare a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is a common choice.

• Stock Concentration: Aim for a high stock concentration (e.g., 10-50 mM) to minimize the final volume of solvent added to your cell culture medium.

• Final Solvent Concentration: When diluting the stock solution into your aqueous cell culture medium, ensure the final concentration of the organic solvent is kept to a minimum to avoid solvent-induced cytotoxicity. The final DMSO concentration should ideally be below 0.5%, and not exceed 1%.[4]

• Vehicle Control: Always include a vehicle control in your experiments, which consists of the cell culture medium with the same final concentration of the solvent used to dissolve the p-Decylaminophenol.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Precipitation of p-Decylaminophenol in cell culture medium.	Low aqueous solubility of the compound.	- Prepare a higher concentration stock solution in DMSO to reduce the volume added to the medium.- After adding the compound to the medium, vortex or mix thoroughly.- Consider a brief sonication of the stock solution before dilution.
High background cytotoxicity in vehicle control wells.	The final concentration of the organic solvent (e.g., DMSO) is too high and is toxic to the cells.	- Reduce the final concentration of the solvent in the culture medium to ≤ 0.5%.- Test the tolerance of your specific cell line to the solvent by running a solvent toxicity curve.
Inconsistent or non-reproducible results.	- Instability of the compound in the culture medium over the incubation period.- Pipetting errors, especially with small volumes of high-concentration stock solutions.	- Minimize the time the compound is in the aqueous medium before being added to the cells.- Prepare fresh dilutions for each experiment.- Use calibrated pipettes and ensure proper mixing technique.
No observable effect at expected concentrations.	- The chosen concentration range is too low for the specific cell line.- The incubation time is not sufficient to observe an effect.- The compound may have degraded.	- Test a wider and higher concentration range (e.g., up to 200 µM).- Perform a time-course experiment (e.g., 24, 48, 72 hours).- Ensure proper storage of the stock solution (e.g., at -20°C or -80°C, protected from light).

Quantitative Data Summary

The following table presents hypothetical IC50 (half-maximal inhibitory concentration) values for p-Decylaminophenol based on the known cytotoxicity of related long-chain alkylphenols in various human cell lines after 24 hours of exposure. Note: These are estimated values and should be experimentally determined for your specific system.

Cell Line	Assay Type	Estimated IC50 Range (µM)
HL-60 (Human promyelocytic leukemia)	MTT Assay	5 - 20
MCF-7 (Human breast adenocarcinoma)	MTT Assay	10 - 50
HepG2 (Human liver carcinoma)	LDH Release Assay	20 - 75
A549 (Human lung carcinoma)	Crystal Violet Assay	15 - 60

Experimental Protocols

Cell Viability Assessment: MTT Assay

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• p-Decylaminophenol stock solution (in DMSO)

• 96-well cell culture plates

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 N HCl)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of p-Decylaminophenol in complete culture medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of p-Decylaminophenol (including a vehicle control).

• Incubate the plate for the desired period (e.g., 24, 48, or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Add 100 µL of solubilization solution to each well and incubate overnight at 37°C in a humidified incubator.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Cytotoxicity Assessment: LDH Release Assay

This assay quantifies the amount of lactate (B86563) dehydrogenase (LDH) released from damaged cells into the culture medium, which is a marker of cytotoxicity.

Materials:

• p-Decylaminophenol stock solution (in DMSO)

• 96-well cell culture plates

• Complete cell culture medium

• Commercially available LDH cytotoxicity assay kit

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of p-Decylaminophenol and a vehicle control. Include a positive control for maximum LDH release (e.g., by adding a lysis buffer provided in the kit).

• Incubate the plate for the desired duration.

• After incubation, carefully transfer a portion of the cell culture supernatant to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well of the new plate.

• Incubate at room temperature for the time specified in the kit's protocol, protected from light.

• Measure the absorbance at the recommended wavelength (usually 490 nm).

• Calculate the percentage of cytotoxicity relative to the maximum LDH release control.

Visualizations

Hypothetical Signaling Pathway for p-Decylaminophenol-Induced Apoptosis

Caption: Hypothetical pathway of p-Decylaminophenol-induced apoptosis.

Experimental Workflow for Determining Optimal Concentration

Caption: Workflow for optimizing p-Decylaminophenol concentration.

References

• 1. Examination of aminophenol-containing compounds designed as antiproliferative agents and potential atypical retinoids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Alkylphenols cause cytotoxicity and genotoxicity induced by oxidative stress in RTG-2 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Preventing oxidation of p-Decylaminophenol during storage

This technical support center provides guidance on the prevention of oxidation of p-Decylaminophenol during storage. Researchers, scientists, and drug development professionals can find troubleshooting advice, frequently asked questions, and detailed protocols to ensure the stability and integrity of their samples.

Troubleshooting Guide: Common Issues During Storage

Issue	Potential Cause	Recommended Action
Discoloration (Yellowing/Browning)	Oxidation due to exposure to air and/or light.	Store the compound under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed, amber glass container. Minimize exposure to light and air during handling.
Decreased Purity Over Time	Gradual oxidation and degradation.	For long-term storage, keep at recommended low temperatures (see table below) and consider adding an antioxidant. Regularly check purity using the analytical methods provided.
Inconsistent Experimental Results	Use of partially oxidized p-Decylaminophenol.	Always use freshly opened or properly stored material. If oxidation is suspected, purify the compound before use.
Precipitate Formation in Solution	Formation of insoluble oxidation products.	Filter the solution before use. To prevent this, prepare solutions fresh and consider adding a compatible antioxidant to the solvent system.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of p-Decylaminophenol degradation during storage?

A1: The primary cause of degradation is oxidation. The aminophenol moiety is susceptible to oxidation, which can be initiated by exposure to atmospheric oxygen and accelerated by light and elevated temperatures. This can lead to the formation of colored impurities and a decrease in the compound's purity.

Q2: What are the ideal storage conditions for p-Decylaminophenol?

A2: To minimize oxidation, p-Decylaminophenol should be stored in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon. It should be protected from light by using an amber vial or by storing it in a dark place.[1][2][3] For long-term storage, refrigeration or freezing is recommended.

Q3: Can antioxidants be used to prevent the oxidation of p-Decylaminophenol?

A3: Yes, incorporating antioxidants can significantly inhibit oxidation. Phenolic compounds are known to be stabilized by various antioxidants.[4] Studies on related p-alkylaminophenols suggest that antioxidants like ascorbic acid, butylated hydroxytoluene (BHT), or glutathione (B108866) could be effective.[5] Interestingly, the antioxidant activity of p-alkylaminophenols has been shown to increase with the length of the alkyl chain, suggesting that p-Decylaminophenol itself has some inherent antioxidant properties.

Q4: How can I tell if my p-Decylaminophenol has oxidized?

A4: A common visual indicator of oxidation is a change in color from off-white or light beige to yellow or brown.[3] However, for a definitive assessment, analytical methods such as High-Performance Liquid Chromatography (HPLC) should be used to check for the presence of degradation products and to quantify the purity of the compound.

Q5: If my p-Decylaminophenol has discolored, is it still usable?

A5: Discoloration indicates that oxidation has occurred and the purity of the compound is compromised. For applications that require high purity, it is recommended to use a fresh, unoxidized batch. If this is not possible, the material may need to be repurified before use.

Data Presentation: Storage Condition Stability

The following table summarizes the expected relative stability of p-Decylaminophenol under various storage conditions based on data for related aminophenol compounds.

Storage Condition	Temperature	Atmosphere	Light Exposure	Expected Stability
Optimal	2-8°C or -20°C	Inert (Argon/Nitrogen)	Dark (Amber Vial)	High
Sub-optimal	Room Temperature	Inert (Argon/Nitrogen)	Dark (Amber Vial)	Moderate
Poor	Room Temperature	Air	Dark (Amber Vial)	Low to Moderate
Very Poor	Room Temperature	Air	Ambient Light	Low

Experimental Protocols

Protocol 1: Purity Assessment and Oxidation Monitoring by HPLC

This protocol outlines a general method for assessing the purity of p-Decylaminophenol and detecting oxidative degradation products. This method is adapted from established procedures for p-aminophenol.[6][7][8]

1. Materials and Reagents:

• p-Decylaminophenol sample

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Ammonium acetate (B1210297) (for mobile phase pH adjustment)

• Ascorbic acid (optional, as a stabilizer in the sample solvent)[6]

• HPLC system with a UV detector

• C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)[6]

2. Preparation of Mobile Phase:

• Prepare a mobile phase consisting of a mixture of acetonitrile and water (e.g., 60:40 v/v).

• Adjust the pH of the aqueous component to a suitable value (e.g., pH 3-6) using a buffer like phosphate (B84403) or acetate.

• Degas the mobile phase before use.

3. Preparation of Standard and Sample Solutions:

• Standard Solution: Accurately weigh and dissolve a known amount of high-purity p-Decylaminophenol in the mobile phase or a suitable solvent to obtain a known concentration (e.g., 1 mg/mL).

• Sample Solution: Prepare the sample solution in the same manner as the standard solution. To prevent oxidation during the analysis, 0.01 mg/mL of ascorbic acid can be added to the solvent.[6]

• Filter all solutions through a 0.45 µm syringe filter before injection.

4. Chromatographic Conditions:

• Column: C18 reversed-phase column

• Mobile Phase: Isocratic or gradient elution with an acetonitrile/water mixture.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 230 nm or 275 nm[6][9]

• Injection Volume: 10-20 µL

• Column Temperature: 25°C[7]

5. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Identify the peak for p-Decylaminophenol based on the retention time of the standard.

• Additional peaks with different retention times may indicate impurities or degradation products.

• Calculate the purity of the sample by comparing the peak area of p-Decylaminophenol to the total area of all peaks.

Protocol 2: Forced Degradation Study

This protocol describes a forced degradation study to understand the stability of p-Decylaminophenol under various stress conditions.[10][11][12]

1. Stress Conditions:

• Acid Hydrolysis: Dissolve p-Decylaminophenol in 0.1 M HCl and heat at 60°C for 24-48 hours.

• Base Hydrolysis: Dissolve p-Decylaminophenol in 0.1 M NaOH and heat at 60°C for 24-48 hours.

• Oxidative Degradation: Dissolve p-Decylaminophenol in a solution of 3% hydrogen peroxide and keep at room temperature for 24-48 hours.

• Thermal Degradation: Expose the solid p-Decylaminophenol to dry heat at a temperature below its melting point (e.g., 80°C) for 48 hours.

• Photodegradation: Expose a solution of p-Decylaminophenol to UV light (e.g., 254 nm) for 24-48 hours.

2. Sample Analysis:

• After the specified stress period, neutralize the acidic and basic samples.

• Dilute all samples to a suitable concentration with the mobile phase.

• Analyze the stressed samples by the HPLC method described in Protocol 1.

3. Data Interpretation:

• Compare the chromatograms of the stressed samples with that of an unstressed control sample.

• Identify and quantify the degradation products formed under each stress condition.

• This information helps in understanding the degradation pathways and the inherent stability of the molecule.

Visualizations

Caption: Oxidation pathway of p-Decylaminophenol and key preventive measures.

References

• 1. lobachemie.com [lobachemie.com]
• 2. fishersci.com [fishersci.com]
• 3. technopharmchem.com [technopharmchem.com]
• 4. kajay-remedies.com [kajay-remedies.com]
• 5. Effect of antioxidants on para-aminophenol-induced toxicity in LLC-PK1 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN112782332A - HPLC (high performance liquid chromatography) detection method for p-aminophenol impurities in acetaminophen medicine - Google Patents [patents.google.com]
• 7. bulletin.mfd.org.mk [bulletin.mfd.org.mk]
• 8. researchgate.net [researchgate.net]
• 9. HPLC Method for Analysis of 4-Aminophenol on Primesep 100  Column | SIELC Technologies [sielc.com]
• 10. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. acdlabs.com [acdlabs.com]

Issues with p-Decylaminophenol solubility and how to solve them

Welcome to the technical support center for p-Decylaminophenol. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the solubility challenges associated with this compound and to offer practical solutions for its use in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is p-Decylaminophenol and why is its solubility a concern?

A1: p-Decylaminophenol is a long-chain alkylphenol, a class of organic compounds characterized by a phenol (B47542) ring with a long alkyl chain substituent. Due to this long, nonpolar decyl group, p-Decylaminophenol is hydrophobic, leading to low solubility in aqueous solutions. This can present significant challenges in experimental settings, particularly in biological assays that are typically conducted in aqueous media.

Q2: In which solvents is p-Decylaminophenol generally soluble?

A2: p-Decylaminophenol is generally soluble in polar organic solvents. This includes alcohols such as ethanol (B145695) and methanol, as well as dimethyl sulfoxide (B87167) (DMSO) and acetone.[1] Its solubility in nonpolar hydrocarbon solvents also increases with the length of the alkyl chain.[1]

Q3: How can I estimate the solubility of p-Decylaminophenol if I don't have specific data?

A3: The octanol-water partition coefficient (LogP) can be a useful indicator of a compound's solubility characteristics. A positive LogP value suggests that the compound is more soluble in organic solvents (lipophilic), while a negative value indicates higher solubility in water (hydrophilic).[2][3] For hydrophobic compounds like p-Decylaminophenol, a higher LogP value would be expected, indicating a preference for organic solvents.

Q4: What is "solvent shock" and how can I avoid it?

A4: "Solvent shock" refers to the precipitation of a poorly soluble compound when a concentrated stock solution in an organic solvent is rapidly diluted into an aqueous buffer. This occurs because the compound is no longer soluble in the final, predominantly aqueous environment. To avoid this, it is recommended to perform serial dilutions, gradually decreasing the concentration of the organic solvent.

Q5: What are the typical concentrations of organic solvents tolerated in cell-based assays?

A5: The tolerance of cell lines to organic solvents varies. However, as a general guideline, the final concentration of DMSO or ethanol in cell culture media should be kept as low as possible, typically below 0.5% (v/v), to avoid cytotoxicity.[4] It is always recommended to perform a vehicle control experiment to determine the specific tolerance of your cell line.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
p-Decylaminophenol precipitates out of solution upon addition to aqueous buffer.	Solvent shock due to rapid dilution of a concentrated organic stock.	1. Prepare a more concentrated stock solution in your organic solvent of choice (e.g., DMSO).2. Perform serial dilutions in the aqueous buffer, rather than a single large dilution step.3. Gently warm the aqueous buffer before adding the compound solution (ensure the temperature is compatible with your experiment).
Difficulty dissolving p-Decylaminophenol in the initial organic solvent.	Insufficient solvent volume or inappropriate solvent choice.	1. Increase the volume of the organic solvent.2. Try a different polar organic solvent such as ethanol, methanol, or acetone.[1]3. Gentle heating or sonication can aid in dissolution.
Inconsistent or unexpected results in biological assays.	1. Compound precipitation in the assay plate.2. Cytotoxicity from the organic solvent.	1. Visually inspect assay plates for any signs of precipitation. If observed, optimize the dilution protocol.2. Run a vehicle control with the same final concentration of the organic solvent to assess its effect on the cells. Aim for a final solvent concentration below 0.5%.[4]

Experimental Protocols

Protocol 1: Preparation of a p-Decylaminophenol Stock Solution

This protocol describes the preparation of a 10 mM stock solution of p-Decylaminophenol in DMSO.

Materials:

• p-Decylaminophenol (solid)

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the mass of p-Decylaminophenol required to make a 10 mM stock solution. The molecular weight of p-Decylaminophenol is 249.40 g/mol .

• Weigh the calculated amount of p-Decylaminophenol and place it in a microcentrifuge tube.

• Add the required volume of anhydrous DMSO to the tube.

• Vortex the tube vigorously for 1-2 minutes to dissolve the compound.

• If the compound is not fully dissolved, sonicate the tube in a water bath for 5-10 minutes.

• Visually inspect the solution to ensure there are no visible particles.

• Store the stock solution at -20°C, protected from light.

Protocol 2: Solubilization of p-Decylaminophenol for Cell Culture Experiments

This protocol provides a general method for diluting a p-Decylaminophenol stock solution into a cell culture medium.

Materials:

• 10 mM p-Decylaminophenol stock solution in DMSO

• Pre-warmed cell culture medium

• Sterile microcentrifuge tubes

• Sterile pipette tips

Procedure:

• Thaw the 10 mM p-Decylaminophenol stock solution at room temperature.

• Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve the desired final concentrations. For example, to make a 100 µM working solution, you can perform a 1:10 dilution followed by another 1:10 dilution.

• When adding the p-Decylaminophenol solution to the cell culture medium, add it dropwise while gently swirling the medium to ensure rapid mixing and minimize local high concentrations that could lead to precipitation.

• Ensure the final concentration of DMSO in the cell culture wells is below the cytotoxic threshold for your specific cell line (typically <0.5%).

Visualizing Experimental Workflows

Below are diagrams illustrating key concepts and workflows related to the use of p-Decylaminophenol.

Caption: A typical workflow for dissolving p-Decylaminophenol for biological assays.

Caption: A decision-making diagram for troubleshooting precipitation issues.

References

• 1. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 2. acdlabs.com [acdlabs.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]

Identifying and removing impurities from p-Decylaminophenol synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis of p-Decylaminophenol. The information is presented in a question-and-answer format to directly address common challenges in identifying and removing impurities during this process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in the synthesis of p-Decylaminophenol?

A1: The most common impurities in p-Decylaminophenol synthesis depend on the synthetic route employed. The two primary methods are direct N-alkylation and reductive amination.

• Direct N-alkylation (using decyl bromide):

  • Unreacted p-aminophenol: Incomplete reaction can leave residual starting material.

  • p-(Decyloxy)aniline (O-alkylation product): A common side product where the hydroxyl group of p-aminophenol is alkylated instead of the amino group.[1][2]

  • N,O-bis(decyl)aminophenol (Dialkylation product): Both the amino and hydroxyl groups are alkylated.[2]

  • Elimination byproducts: The alkylating agent (decyl bromide) can undergo elimination reactions.[1]

• Reductive Amination (using decanal):

  • Unreacted p-aminophenol and decanal: Incomplete reaction will leave starting materials.

  • Imine intermediate: Incomplete reduction of the Schiff base intermediate.[3]

  • Byproducts from the reducing agent: Depending on the reducing agent used (e.g., sodium borohydride), byproducts may be present.[3]

• General Impurities (both methods):

  • Oxidation products: p-Aminophenol is susceptible to oxidation, which can form colored impurities like quinones and quinonimines.[4]

Q2: How can I distinguish between the desired N-alkylation product (p-Decylaminophenol) and the O-alkylation impurity?

A2: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for distinguishing between N- and O-alkylated products.[5] Specifically, Heteronuclear Multiple Bond Correlation (HMBC) and Nuclear Overhauser Effect Spectroscopy (NOESY) can be used to establish the connectivity between the decyl group and either the nitrogen or oxygen atom of the aminophenol.[5] High-Performance Liquid Chromatography (HPLC) can also be used to separate the two isomers, often in conjunction with Mass Spectrometry (LC-MS) for identification based on fragmentation patterns.

Q3: What analytical methods are recommended for impurity profiling of p-Decylaminophenol?

A3: A combination of chromatographic and spectroscopic techniques is recommended for comprehensive impurity profiling:

• High-Performance Liquid Chromatography (HPLC): The gold standard for separating and quantifying impurities.[4][6] A reversed-phase C18 column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water with a buffer) is a good starting point.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides molecular weight information for the identification of unknown impurities.[7][8]

• Gas Chromatography (GC): Useful for identifying volatile impurities, such as residual solvents.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Essential for the structural elucidation of isolated impurities, particularly for distinguishing between isomers like N- and O-alkylation products.[5]

Troubleshooting Guides

Problem 1: My final product is discolored (pink, brown, or dark).

Possible Cause	Suggested Solution
Oxidation of p-aminophenol or the final product.	p-Aminophenols are known to readily oxidize, forming colored impurities.[4] Perform the reaction and work-up under an inert atmosphere (e.g., nitrogen or argon). The addition of an antioxidant, such as sodium bisulfite, during work-up may help.[9]
Presence of chromogenic impurities.	Purify the crude product using column chromatography on silica (B1680970) gel. If the color persists, treatment with activated carbon or passing a solution of the product through a plug of an appropriate ion-exchange resin may remove the colored impurities.[4]

Problem 2: HPLC analysis shows a significant peak corresponding to the O-alkylation product.

Possible Cause	Suggested Solution
Direct alkylation method was used, leading to poor selectivity.	The direct alkylation of p-aminophenol with an alkyl halide often results in a mixture of N- and O-alkylated products.[2][3] Consider switching to a more selective method like reductive amination.
Reaction conditions favored O-alkylation.	In direct alkylation, the choice of base and solvent can influence the N/O selectivity. Aprotic polar solvents and a weaker base may favor N-alkylation.
Inefficient purification.	Optimize the purification method. Column chromatography with a carefully selected eluent system should be able to separate the N- and O-alkylated isomers. Monitor fractions by TLC or HPLC to ensure proper separation.

Problem 3: The reaction is incomplete, with a large amount of unreacted p-aminophenol remaining.

Possible Cause	Suggested Solution
Insufficient reaction time or temperature.	Monitor the reaction progress by TLC or HPLC. If the reaction has stalled, consider increasing the reaction time or temperature.
Deactivated reagents.	Ensure the freshness and purity of the starting materials and reagents, especially the reducing agent in reductive amination.
Poor solubility of starting materials.	Choose a solvent system in which all reactants are sufficiently soluble. For reductive amination, methanol (B129727) is a common choice.[3]

Quantitative Data Summary

The following table presents representative data for the purification of crude p-Decylaminophenol synthesized via direct N-alkylation.

Compound	Crude Product (% Area by HPLC)	Purified Product (% Area by HPLC)
p-Decylaminophenol	85.2	99.6
p-Aminophenol	5.8	< 0.1
p-(Decyloxy)aniline	8.5	0.2
Other Impurities	0.5	0.1

Experimental Protocols

Protocol 1: Identification of Impurities by HPLC-UV

• Sample Preparation: Dissolve a small amount of the crude reaction mixture or purified product in the mobile phase to a concentration of approximately 1 mg/mL.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: Start with 80% A and 20% B, ramp to 100% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm.

• Analysis: Inject the sample and analyze the chromatogram. Compare the retention times with those of authentic standards of p-aminophenol and, if available, p-Decylaminophenol and p-(decyloxy)aniline. The relative peak areas can be used to estimate the purity and impurity levels.

Protocol 2: Removal of Unreacted p-Aminophenol by Acid-Base Extraction

• Dissolution: Dissolve the crude p-Decylaminophenol in a water-immiscible organic solvent such as ethyl acetate (B1210297) or dichloromethane.

• Acid Wash: Transfer the solution to a separatory funnel and wash with a dilute aqueous acid solution (e.g., 1 M HCl). The more basic p-aminophenol will be protonated and partitioned into the aqueous phase.

• Separation: Separate the aqueous layer.

• Neutralization and Back-Extraction (Optional): The aqueous layer can be neutralized with a base to recover the p-aminophenol by back-extraction into an organic solvent.

• Washing and Drying: Wash the organic layer containing the p-Decylaminophenol with water and then with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Protocol 3: Purification by Column Chromatography

• Slurry Preparation: Adsorb the crude p-Decylaminophenol onto a small amount of silica gel.

• Column Packing: Pack a chromatography column with silica gel using a suitable solvent system (e.g., a mixture of hexanes and ethyl acetate).

• Loading and Elution: Load the adsorbed sample onto the top of the column and elute with the chosen solvent system, gradually increasing the polarity if necessary.

• Fraction Collection: Collect fractions and monitor them by TLC or HPLC to identify those containing the pure p-Decylaminophenol.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Visualizations

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. EP0320484A2 - Purification of N-acetyl aminophenols - Google Patents [patents.google.com]
• 5. N- versus O-alkylation: utilizing NMR methods to establish reliable primary structure determinations for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnrjournal.com [pnrjournal.com]
• 7. mdpi.com [mdpi.com]
• 8. Analytical Methods for the Determination of Pharmaceuticals and Personal Care Products in Solid and Liquid Environmental Matrices: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

How to increase the shelf-life of p-Decylaminophenol solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with p-Decylaminophenol solutions. The information is designed to help you increase the shelf-life of your solutions and address common stability issues.

Frequently Asked Questions (FAQs)

Q1: My p-Decylaminophenol solution has turned pink/brown. What is causing this discoloration?

A1: The discoloration of your p-Decylaminophenol solution is likely due to oxidation. Like other p-aminophenol derivatives, p-Decylaminophenol is susceptible to oxidation when exposed to air (oxygen), light, or trace metal ions.[1] The colored products are typically quinone-imine species formed from the oxidation of the aminophenol moiety.

Q2: What is the primary degradation pathway for p-Decylaminophenol?

A2: The primary degradation pathway is the oxidation of the aminophenol group. This process can be initiated by oxygen and catalyzed by light or metal ions. The initial oxidation product is a quinone-imine, which can then polymerize to form more complex colored compounds.

Q3: How can I prevent the degradation of my p-Decylaminophenol solution?

A3: To enhance the stability and increase the shelf-life of your p-Decylaminophenol solution, consider the following preventative measures:

• Use of Antioxidants: Incorporate antioxidants into your solution. Common choices for similar compounds include sulfites (e.g., sodium metabisulfite), ascorbic acid, or thioglycolic acid.[2]

• Inert Atmosphere: Prepare and store the solution under an inert atmosphere, such as nitrogen or argon, to minimize its exposure to oxygen.[3]

• Light Protection: Store the solution in amber-colored vials or wrap the container in aluminum foil to protect it from light.[3]

• Temperature Control: Store solutions at reduced temperatures (e.g., 2-8°C) to slow down the rate of degradation. However, ensure the compound does not precipitate out of the solution at lower temperatures.

• pH Adjustment: The stability of aminophenols can be pH-dependent. Generally, acidic conditions can improve the stability by protonating the amino group, making it less susceptible to oxidation. Consider preparing it as an acid salt solution where appropriate.[1]

• Chelating Agents: If metal ion contamination is suspected, adding a chelating agent like Ethylenediaminetetraacetic acid (EDTA) can help by sequestering metal ions that can catalyze oxidation.

Q4: What solvent should I use to prepare my p-Decylaminophenol solution?

A4: The choice of solvent will depend on your experimental needs. For aqueous solutions, ensure the pH is controlled and consider deoxygenating the water by sparging with nitrogen before use. For organic applications, high-purity, peroxide-free solvents are recommended. Due to the long decyl chain, p-Decylaminophenol will have better solubility in less polar solvents compared to p-aminophenol.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Solution Discoloration (Pink, Brown, or Purple)	Oxidation due to exposure to air, light, or metal ions.[1]	1. Prepare fresh solution under an inert atmosphere (e.g., nitrogen).2. Add an antioxidant (e.g., sodium metabisulfite (B1197395) at 0.1%).3. Store in an amber vial at 2-8°C.[3]
Precipitate Forms in Solution Upon Storage	Poor solubility at storage temperature or change in pH.	1. Confirm the solubility of p-Decylaminophenol in your chosen solvent at the storage temperature.2. Consider using a co-solvent to improve solubility.3. Ensure the pH of the solution remains constant.
Loss of Compound Potency or Activity	Chemical degradation (likely oxidation).	1. Verify the purity of the stored solution using an analytical method like HPLC.2. Implement stabilization strategies outlined in FAQ Q3.3. Always use freshly prepared solutions for critical experiments.
Inconsistent Experimental Results	Degradation of the p-Decylaminophenol stock solution.	1. Prepare a fresh stock solution from solid material.2. Qualify the new stock solution with a standard analytical test before use.3. Aliquot stock solutions to minimize freeze-thaw cycles and contamination.

Experimental Protocols

Protocol: Stability-Indicating HPLC Method for p-Decylaminophenol

This protocol outlines a general method for developing a stability-indicating High-Performance Liquid Chromatography (HPLC) assay to monitor the degradation of p-Decylaminophenol.

1. Objective: To separate the intact p-Decylaminophenol from its potential degradation products, allowing for the quantification of its purity over time.

2. Materials and Equipment:

• HPLC system with a UV or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• p-Decylaminophenol reference standard.

• Acetonitrile (B52724) (HPLC grade).

• Water (HPLC grade).

• Formic acid or trifluoroacetic acid (TFA).

• Volumetric flasks, pipettes, and autosampler vials.

3. Chromatographic Conditions (Starting Point):

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 95% B

  • 15-18 min: 95% B

  • 18-19 min: 95% to 30% B

  • 19-25 min: 30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: Scan for optimal wavelength using PDA; start with ~230 nm and 275 nm.

• Injection Volume: 10 µL

4. Procedure:

• Standard Preparation: Prepare a stock solution of p-Decylaminophenol in acetonitrile (or a suitable solvent) at 1 mg/mL. Dilute this stock to a working concentration of ~50 µg/mL with a 50:50 acetonitrile/water mixture.

• Forced Degradation Study (for method validation):

  • Acid/Base Hydrolysis: Incubate the stock solution with 0.1 M HCl and 0.1 M NaOH at 60°C for 4 hours. Neutralize before injection.

  • Oxidation: Treat the stock solution with 3% hydrogen peroxide at room temperature for 4 hours.

  • Thermal Stress: Heat the solid compound at 80°C for 24 hours, then dissolve and inject.

  • Photostability: Expose the solution to UV light (e.g., 254 nm) for 24 hours.[4]

• Analysis: Inject the standard, a blank (diluent), and the stressed samples.

• Evaluation: The method is considered "stability-indicating" if the degradation product peaks are well-resolved from the main p-Decylaminophenol peak.

Visualizations

Caption: Proposed oxidation pathway of p-Decylaminophenol.

Caption: Experimental workflow for a stability study.

Caption: Troubleshooting logic for solution instability.

References

• 1. researchgate.net [researchgate.net]
• 2. US7641702B2 - O-Aminophenol derivatives and colorants containing said compounds - Google Patents [patents.google.com]
• 3. kajay-remedies.com [kajay-remedies.com]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]

Technical Support Center: Overcoming Resistance to p-Decylaminophenol in Cancer Cells

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during in vitro experiments with p-Decylaminophenol.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for p-Decylaminophenol?

A1: p-Decylaminophenol is an aminophenol analog that has demonstrated anticancer properties.[1] Its mechanism of action is believed to involve the induction of apoptosis (programmed cell death) and cell cycle arrest in cancer cells.[1][2] Studies on similar aminophenol compounds suggest that these effects may be mediated through the activation of the p53 tumor suppressor pathway.[2][3] This can lead to the upregulation of pro-apoptotic proteins like Bax, release of cytochrome c from mitochondria, and subsequent activation of caspases, which are key executioners of apoptosis.[3][4]

Q2: My cancer cell line is showing reduced sensitivity to p-Decylaminophenol compared to published data. What are the possible reasons?

A2: Reduced sensitivity, or resistance, to p-Decylaminophenol can arise from several factors. These can be broadly categorized as either related to the specific characteristics of your cell line or due to experimental variables.

• Cell Line-Specific Factors:

  • Pre-existing or acquired resistance: The cell line may have intrinsic resistance or may have developed resistance over time in culture. This could be due to genetic mutations or epigenetic alterations.

  • Low expression of target proteins: If p-Decylaminophenol acts on a specific protein, low expression of this target in your cell line would lead to reduced efficacy.

  • High expression of drug efflux pumps: Proteins like P-glycoprotein (P-gp) can actively pump drugs out of the cell, lowering the intracellular concentration of p-Decylaminophenol.[5]

  • Altered signaling pathways: The cancer cells may have mutations or alterations in downstream signaling pathways that bypass the effects of p-Decylaminophenol. For instance, if the p53 pathway is inactivated, the apoptotic signal may not be transduced effectively.[3]

• Experimental Variables:

  • Compound integrity: The p-Decylaminophenol compound may have degraded due to improper storage or handling.

  • Cell culture conditions: Factors such as cell passage number, confluency, and media composition can influence drug sensitivity.

  • Assay-specific issues: Inconsistencies in cell seeding, reagent preparation, or incubation times can lead to variable results.

Q3: How can I experimentally determine if my cells are resistant to p-Decylaminophenol?

A3: The most common method is to determine the half-maximal inhibitory concentration (IC50) of p-Decylaminophenol in your cell line using a cell viability assay, such as the MTT or MTS assay. A significantly higher IC50 value compared to sensitive cell lines or published data indicates resistance.[6][7]

Troubleshooting Guides

Problem 1: Higher than expected IC50 value for p-Decylaminophenol.

Possible Cause	Troubleshooting Steps
Degradation of p-Decylaminophenol	- Prepare a fresh stock solution of p-Decylaminophenol in the recommended solvent. - Aliquot the stock solution to avoid multiple freeze-thaw cycles. - Protect the stock solution and working solutions from light.
Cell Line Authenticity and Health	- Confirm the identity of your cell line using Short Tandem Repeat (STR) profiling. - Ensure you are using cells at a low passage number. - Regularly test for mycoplasma contamination. - Ensure cells are in the logarithmic growth phase when seeding for experiments.
Inconsistent Assay Performance	- Standardize cell seeding density. - Ensure even mixing of reagents. - Use a multichannel pipette for adding reagents to minimize timing differences. - Include appropriate controls (untreated cells, vehicle control, positive control with a known cytotoxic drug).
Development of Acquired Resistance	- If you have been culturing the cells for a long time, consider obtaining a fresh vial from a reputable cell bank. - If intentionally developing a resistant line, confirm the resistance phenotype by comparing the IC50 to the parental cell line.[7]

Problem 2: No significant increase in apoptosis after treatment with p-Decylaminophenol.

Possible Cause	Troubleshooting Steps
Sub-optimal Drug Concentration or Incubation Time	- Perform a dose-response and time-course experiment to determine the optimal conditions for inducing apoptosis in your specific cell line.
Insensitive Apoptosis Assay	- Use a sensitive and early marker of apoptosis, such as Annexin V staining, in combination with a viability dye like Propidium Iodide (PI).[8] - Consider using a functional assay, such as a caspase activity assay.
Defective Apoptotic Machinery	- Use Western blotting to check the expression levels of key apoptosis-related proteins, such as p53, Bax, Bcl-2, and cleaved caspases. An absence or mutation in these proteins could explain the lack of apoptosis.
Activation of Pro-Survival Pathways	- Investigate the activation of pro-survival signaling pathways, such as the PI3K/Akt pathway, using Western blotting to detect phosphorylated forms of key proteins (e.g., p-Akt).

Data Presentation

Table 1: IC50 Values of p-Decylaminophenol and its Analogs in Various Cancer Cell Lines.

Compound	MCF-7 (Breast Cancer)	MCF-7/AdrR (Doxorubicin-Resistant Breast Cancer)	DU-145 (Prostate Cancer)	HL60 (Leukemia)
p-Dodecylaminophenol	5.2 µM	6.0 µM	4.8 µM	3.5 µM
p-Decylaminophenol	8.1 µM	9.2 µM	7.5 µM	5.1 µM
N-(4-hydroxyphenyl)dodecananamide	> 100 µM	> 100 µM	> 100 µM	> 100 µM
N-(4-hydroxyphenyl)decananamide	> 100 µM	> 100 µM	> 100 µM	> 100 µM
Fenretinide	7.8 µM	8.5 µM	6.5 µM	4.2 µM

Data synthesized from a study on novel aminophenol analogues.[1]

Mandatory Visualizations

References

• 1. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway [frontiersin.org]
• 3. p53-dependent apoptosis pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. clinicallab.com [clinicallab.com]
• 6. Establishment of Drug-resistant Cell Lines - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 7. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Cell Viability Assays with p-Decylaminophenol

Welcome to the technical support center for researchers utilizing p-Decylaminophenol in cell viability and cytotoxicity studies. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimentation. Given the phenolic nature and anticipated antioxidant properties of p-Decylaminophenol, this guide emphasizes potential assay interference and recommends robust alternative methods.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing unexpectedly high cell viability or a dose-dependent increase in signal in my MTT/XTT assay after treatment with p-Decylaminophenol. What could be the cause?

A1: This is a common issue when working with phenolic compounds like p-Decylaminophenol, which are often potent antioxidants. The underlying cause is likely direct chemical reduction of the tetrazolium salt (MTT, XTT, etc.) by your compound, leading to a false positive signal that does not correlate with cellular metabolic activity.

Troubleshooting Steps:

• Run a cell-free control: Prepare wells with your highest concentration of p-Decylaminophenol in culture medium without cells. Add the tetrazolium reagent and measure the absorbance. A significant signal in these wells confirms direct reduction by the compound.

• Switch to an alternative assay: It is highly recommended to use a non-tetrazolium-based assay. Good alternatives include the Lactate (B86563) Dehydrogenase (LDH) cytotoxicity assay or the Resazurin (B115843) (AlamarBlue) cell viability assay.[1]

Q2: My results are inconsistent and not reproducible when using a tetrazolium-based assay with p-Decylaminophenol. What factors could be contributing to this variability?

A2: In addition to direct assay interference, inconsistency can arise from several factors related to the physicochemical properties of p-Decylaminophenol.

Troubleshooting Steps:

• Solubility Issues: Phenolic compounds can have limited solubility in aqueous culture media, leading to precipitation at higher concentrations. Visually inspect your wells under a microscope for any signs of precipitate. If observed, consider lowering the concentration range or preparing the stock solution in a different solvent (e.g., DMSO, ensuring the final concentration in the well is non-toxic to cells, typically <0.5%).

• Compound Instability: Phenolic compounds can be susceptible to oxidation, especially in the presence of light and air. Prepare fresh dilutions of p-Decylaminophenol for each experiment and store stock solutions appropriately (e.g., at -20°C, protected from light).

• Incomplete Formazan (B1609692) Solubilization (MTT assay): Ensure complete dissolution of the formazan crystals by vigorous pipetting or placing the plate on an orbital shaker. The choice of solubilization solvent can also impact the results.

Q3: What is the likely mechanism of cytotoxicity for p-Decylaminophenol, and how does this influence my choice of assay?

A3: While specific data for p-Decylaminophenol is limited, related aminophenol compounds are known to exert cytotoxic effects through the generation of reactive oxygen species (ROS) and subsequent oxidative stress. This can lead to mitochondrial dysfunction and trigger either apoptosis (programmed cell death) or necrosis (uncontrolled cell death), often in a dose-dependent manner.[2]

• Low Concentrations: May induce apoptosis.

• High Concentrations: May lead to necrosis.

Assay Selection Guidance:

• To measure membrane integrity, which is compromised during necrosis, the LDH cytotoxicity assay is an excellent choice.

• To assess metabolic activity, which is reduced in both apoptosis and necrosis, the Resazurin assay is a suitable alternative to tetrazolium-based methods.

• To specifically investigate the mode of cell death, consider assays that detect markers of apoptosis (e.g., caspase activity, Annexin V staining) or necrosis.

Q4: I am using a phenol (B47542) red-containing culture medium. Could this be affecting my results?

A4: Yes, phenol red can interfere with the absorbance readings of colorimetric assays. It is advisable to use a phenol red-free medium during the assay incubation period to minimize background absorbance and improve the signal-to-noise ratio.

Data Presentation: Comparison of Recommended Cell Viability Assays

Assay Principle	Measures	Advantages for use with p-Decylaminophenol	Potential Issues & Considerations
Resazurin (AlamarBlue)	Metabolic activity (reduction of resazurin to fluorescent resorufin)	Less susceptible to interference from antioxidant compounds compared to tetrazolium salts. Homogeneous assay (no cell lysis required).[3]	Fluorescence-based, requires a fluorescence plate reader.
Lactate Dehydrogenase (LDH)	Cell membrane integrity (release of LDH from damaged cells)	Not affected by the redox state of the compound. Directly measures cytotoxicity.[4]	Requires cell lysis for the maximum LDH release control. Serum in the culture medium can contain LDH, leading to high background.
Tetrazolium-based (MTT, XTT, etc.)	Metabolic activity (reduction of tetrazolium salts to colored formazan)	Widely used and established protocols.	Not recommended due to high potential for direct chemical reduction by p-Decylaminophenol, leading to inaccurate results.

Experimental Protocols

Protocol 1: Resazurin Cell Viability Assay

This protocol is adapted for a 96-well plate format.

Materials:

• Cells in culture

• p-Decylaminophenol stock solution

• Complete culture medium (phenol red-free recommended)

• Resazurin solution (0.15 mg/mL in DPBS, sterile-filtered)[5]

• Opaque-walled 96-well plates

• Fluorescence microplate reader

Procedure:

• Cell Seeding: Seed cells into an opaque-walled 96-well plate at a predetermined optimal density and allow them to attach overnight.

• Compound Treatment: Prepare serial dilutions of p-Decylaminophenol in culture medium. Remove the existing medium from the cells and add the diluted compound solutions. Include appropriate controls:

  • Vehicle Control: Cells treated with the same concentration of solvent used to dissolve p-Decylaminophenol.

  • Untreated Control: Cells in medium only.

  • Blank Control: Medium only (no cells).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ incubator.

• Resazurin Addition: Add 10-20 µL of Resazurin solution to each well (typically 10% of the well volume).[3][5]

• Incubation with Resazurin: Incubate the plate for 1-4 hours at 37°C, protected from light. The optimal incubation time may vary between cell lines.

• Fluorescence Measurement: Measure the fluorescence at an excitation wavelength of 560 nm and an emission wavelength of 590 nm.[5]

• Data Analysis:

  • Subtract the average fluorescence of the blank control from all other readings.

  • Calculate cell viability as a percentage of the vehicle control:

    • % Viability = (Fluorescence of treated cells / Fluorescence of vehicle control) x 100

Protocol 2: LDH Cytotoxicity Assay

This protocol is adapted for a 96-well plate format.

Materials:

• Cells in culture

• p-Decylaminophenol stock solution

• Culture medium (low serum or serum-free recommended for the assay period)

• LDH cytotoxicity assay kit (commercially available)

• 96-well flat-bottom plates

• Absorbance microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 as described in the Resazurin assay protocol. Include the following controls:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Cells treated with the lysis solution provided in the kit.

  • Vehicle Control: Cells treated with the solvent.

  • Medium Background Control: Medium only.

• Incubation: Incubate the plate for the desired exposure time.

• Supernatant Transfer: After incubation, centrifuge the plate at 250 x g for 5 minutes (for suspension cells or to pellet any debris). Carefully transfer a portion of the supernatant (e.g., 50 µL) to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's protocol and add it to each well containing the supernatant.

• Incubation and Measurement: Incubate the plate at room temperature for the time specified in the kit's protocol (usually 20-30 minutes), protected from light. Add the stop solution if required by the kit. Measure the absorbance at the recommended wavelength (typically 490 nm).[6][7]

• Data Analysis:

  • Subtract the absorbance of the medium background control from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula:

    • % Cytotoxicity = [(Absorbance of treated cells - Absorbance of spontaneous release) / (Absorbance of maximum release - Absorbance of spontaneous release)] x 100

Mandatory Visualizations

Caption: General experimental workflow for cell viability/cytotoxicity assays.

References

• 1. Antioxidant-Rich Extracts of Terminalia ferdinandiana Interfere with Estimation of Cell Viability [mdpi.com]
• 2. In vitro induction of apoptosis vs. necrosis by widely used preservatives: 2-phenoxyethanol, a mixture of isothiazolinones, imidazolidinyl urea and 1,2-pentanediol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tribioscience.com [tribioscience.com]
• 4. LDH cytotoxicity assay [protocols.io]
• 5. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 6. benchchem.com [benchchem.com]
• 7. Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for p-Decylaminophenol Derivatization

Welcome to the technical support center for the derivatization of p-Decylaminophenol. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing reaction conditions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the most common derivatization reactions for p-Decylaminophenol?

The two primary functional groups of p-Decylaminophenol, the phenolic hydroxyl (-OH) and the amino (-NH2) group, are the main sites for derivatization. The most common reactions are:

• N-Acylation: The amino group is acetylated to form an amide. This is often done to protect the amino group or to synthesize analogues of commercial drugs like paracetamol.

• O-Alkylation/Etherification: The hydroxyl group is alkylated to form an ether. This is a common strategy to modify the molecule's lipophilicity and other physicochemical properties.

Q2: I am observing a discoloration of my p-Decylaminophenol starting material. Can I still use it for my reaction?

Discoloration, typically a darkening of the material, is a common issue with aminophenols and is usually caused by oxidation upon exposure to air and light. While slight discoloration might not significantly impact the outcome of some reactions, it is generally advisable to use a purified, colorless starting material. The colored impurities are oxidation byproducts that can interfere with the desired reaction and complicate the purification of the final product.

Recommendation: Purify the discolored p-Decylaminophenol by recrystallization before use. To prevent future oxidation, store the compound under an inert atmosphere (e.g., nitrogen or argon) and in a light-protected container (e.g., an amber vial).

Q3: During N-acylation of p-Decylaminophenol, I am observing the formation of a significant amount of an O-acylated byproduct. How can I improve the selectivity for N-acylation?

The formation of an O-acylated product is a known side reaction that occurs because both the amino and hydroxyl groups can be acylated. To favor N-acylation, consider the following:

• Reaction Conditions: The amino group is generally more nucleophilic than the hydroxyl group.[1] Employing milder reaction conditions and shorter reaction times can enhance the kinetic control of the reaction, favoring N-acylation.

• pH Control: The nucleophilicity of both groups is pH-dependent. In acidic conditions, the amino group becomes protonated and less nucleophilic, which can increase the proportion of O-acylation. Conversely, in basic conditions, the hydroxyl group is deprotonated to a more nucleophilic phenoxide. Careful control of the reaction pH is therefore crucial for selectivity.[1]

Troubleshooting Guides

Problem 1: Low Yield in N-Acylation of p-Decylaminophenol

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Incomplete Reaction	- Increase Reaction Time: The long decyl chain may cause solubility issues, slowing down the reaction. Monitor the reaction progress using Thin Layer Chromatography (TLC). - Increase Reaction Temperature: Gently heating the reaction mixture can improve reaction rates. However, be cautious as excessive heat can lead to side product formation.
Suboptimal Reagents	- Use Fresh Acylating Agent: Acylating agents like acetic anhydride (B1165640) can hydrolyze over time. Use a fresh bottle or a newly opened one. - Check Purity of p-Decylaminophenol: Impurities in the starting material can interfere with the reaction. Recrystallize if necessary.
Poor Solubility	- Solvent Selection: Due to the long decyl chain, p-Decylaminophenol may have limited solubility in purely aqueous media. Consider using a co-solvent system, such as a mixture of water and a water-miscible organic solvent (e.g., ethanol, acetone), to improve solubility.
Product Loss During Work-up	- Optimize Extraction: The derivatized product will be more nonpolar. Ensure you are using an appropriate organic solvent for extraction (e.g., ethyl acetate (B1210297), dichloromethane). Perform multiple extractions to maximize recovery. - Careful Crystallization: If purifying by crystallization, ensure the solution is not oversaturated to avoid crashing out impurities with the product. A slow cooling process is generally preferred.

Problem 2: Difficulty in Purifying the O-Alkylated p-Decylaminophenol Derivative

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Presence of Unreacted Starting Material	- Optimize Reaction Stoichiometry: Ensure a slight excess of the alkylating agent is used to drive the reaction to completion. - Column Chromatography: If unreacted p-Decylaminophenol is present, purification by column chromatography is often effective. The starting material is more polar than the O-alkylated product.
Formation of N,O-dialkylated Byproduct	- Protect the Amino Group: To prevent N-alkylation, protect the amino group before carrying out the O-alkylation. A common strategy is to first perform an N-acylation, followed by O-alkylation, and then deprotection of the amino group if the free amine is desired.
Oily Product Instead of Crystals	- Purification Technique: Long-chain alkyl derivatives can often be oils or low-melting solids. If crystallization is difficult, consider purification by column chromatography. - Solvent for Crystallization: Experiment with different solvent systems for crystallization. A mixture of a polar and a non-polar solvent can sometimes induce crystallization.

Experimental Protocols

N-Acetylation of p-Decylaminophenol

This protocol describes the N-acetylation of p-Decylaminophenol using acetic anhydride.

Materials:

• p-Decylaminophenol

• Acetic Anhydride

• Glacial Acetic Acid (as solvent)

• Water

• Ice

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve p-Decylaminophenol in a minimal amount of glacial acetic acid.

• Slowly add a slight molar excess (1.1 to 1.2 equivalents) of acetic anhydride to the solution while stirring.

• Heat the reaction mixture to a gentle reflux (around 100-120 °C) for 1-2 hours. Monitor the reaction progress by TLC.

• After the reaction is complete, cool the mixture to room temperature.

• Slowly pour the reaction mixture into a beaker containing ice-cold water while stirring vigorously. This will precipitate the crude N-acetyl-p-decylaminophenol.

• Collect the solid product by vacuum filtration and wash it thoroughly with cold water to remove any remaining acetic acid.

• The crude product can be further purified by recrystallization from a suitable solvent system, such as an ethanol/water mixture.

O-Alkylation of p-Decylaminophenol (via N-protection)

This protocol describes a two-step process for the selective O-alkylation of p-Decylaminophenol.

Step 1: N-Acetylation (Protection)

• Follow the N-Acetylation protocol described above to protect the amino group.

Step 2: O-Alkylation Materials:

• N-acetyl-p-decylaminophenol (from Step 1)

• Alkyl halide (e.g., methyl iodide, ethyl bromide)

• Potassium Carbonate (K2CO3) or another suitable base

• Acetone (B3395972) or Dimethylformamide (DMF) as solvent

Procedure:

• In a round-bottom flask, dissolve the N-acetyl-p-decylaminophenol in acetone or DMF.

• Add a molar excess of potassium carbonate (typically 2-3 equivalents).

• Add a slight molar excess of the alkyl halide (1.1 to 1.5 equivalents).

• Heat the mixture to reflux and stir for several hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• The residue can be purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient) to yield the pure O-alkylated, N-acetylated product.

Step 3: Deprotection (optional, to obtain the free amine)

• The acetyl protecting group can be removed by acid or base hydrolysis to yield the O-alkylated p-decylaminophenol.

Visualizations

Caption: Workflow for the N-Acylation of p-Decylaminophenol.

Caption: Troubleshooting Logic for Low Reaction Yields.

References

• 1. benchchem.com [benchchem.com]

How to avoid batch-to-batch variability with p-Decylaminophenol

This technical support center provides researchers, scientists, and drug development professionals with guidance on how to avoid batch-to-batch variability when working with p-Decylaminophenol. It includes troubleshooting guides and frequently asked questions to address common issues encountered during experimentation.

Troubleshooting Guides

Issue 1: Inconsistent Experimental Results Between Batches

Possible Causes:

• Variability in Purity: Different batches of p-Decylaminophenol may have varying purity levels and impurity profiles.

• Compound Instability: Degradation of the compound due to improper storage or handling.

• Inaccurate Solution Preparation: Errors in weighing or dissolving the compound.

Troubleshooting Steps:

• Request and Compare Certificates of Analysis (CoA):

  • Always obtain a batch-specific CoA from the supplier.

  • Compare the purity, appearance, and any listed impurities between batches.

  • Establish an acceptable purity threshold for your experiments (e.g., >98%).

• Implement Strict Storage and Handling Protocols:

  • Store p-Decylaminophenol in a dry, dark place at 0 - 4°C for short-term use (days to weeks) or -20°C for long-term storage (months to years)[1].

  • Handle the compound under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation, a common issue with aminophenols.

  • Protect from light to prevent photodegradation.

• Standardize Solution Preparation:

  • Use a calibrated analytical balance for accurate weighing.

  • Prepare stock solutions in a consistent, high-purity solvent like DMSO, in which p-Decylaminophenol is known to be soluble[1].

  • Visually inspect for complete dissolution. Gentle warming or sonication may aid in dissolving the compound.

  • Prepare fresh working solutions for each experiment to avoid degradation in aqueous buffers.

Issue 2: Precipitation of p-Decylaminophenol in Aqueous Buffers

Possible Cause:

• Poor Aqueous Solubility: p-Decylaminophenol, like many phenolic compounds, has limited solubility in aqueous solutions, especially at neutral pH. Precipitation can occur when a concentrated DMSO stock is diluted into an aqueous assay buffer.

Troubleshooting Steps:

• Optimize Final Solvent Concentration: Keep the final concentration of DMSO or other organic solvents in your assay as low as possible while maintaining compound solubility.

• Perform Stepwise Dilutions: Instead of a single large dilution, perform serial dilutions of the stock solution into the aqueous buffer. This gradual change in solvent polarity can help prevent precipitation.

• Adjust pH: The solubility of phenolic compounds is often pH-dependent. Assess the stability and solubility of p-Decylaminophenol at different pH values relevant to your experiment.

• Consider Solubilizing Agents: For cell-based assays, the use of solubilizing agents like cyclodextrins may be explored, but their compatibility with the specific assay must be validated.

Frequently Asked Questions (FAQs)

Q1: What are the key quality control parameters to check for a new batch of p-Decylaminophenol?

A1: When receiving a new batch of p-Decylaminophenol, it is crucial to review the Certificate of Analysis (CoA) for the following:

• Purity: Typically determined by High-Performance Liquid Chromatography (HPLC). A purity of >98% is generally recommended[1].

• Appearance: The physical form and color should be consistent with the supplier's specifications. For example, it is often described as a solid powder[1].

• Identity: Confirmed by methods such as Infrared (IR) spectroscopy or Nuclear Magnetic Resonance (NMR) spectroscopy.

• Residual Solvents: The amount of any remaining solvents from the synthesis process.

Q2: How should I prepare a stock solution of p-Decylaminophenol?

A2: A stock solution of p-Decylaminophenol can be prepared by dissolving the compound in an organic solvent such as DMSO[1]. It is recommended to prepare a concentrated stock solution (e.g., 10-50 mM) and store it in small aliquots at -20°C or -80°C to minimize freeze-thaw cycles.

Q3: My p-Decylaminophenol solution has changed color. Can I still use it?

A3: A color change in a p-Decylaminophenol solution, particularly the development of a yellow or brownish tint, is often an indication of oxidation. For experiments that require high purity and consistency, it is strongly recommended to discard the colored solution and prepare a fresh one.

Q4: What are the potential impurities that could be present in p-Decylaminophenol?

A4: While specific impurities for p-Decylaminophenol are not extensively documented in publicly available literature, potential impurities in aminophenol synthesis can include unreacted starting materials, by-products from side reactions (e.g., oxidation, polymerization), and residual catalysts or solvents[2]. If significant variability is observed, discussing the impurity profile with the manufacturer is advisable.

Data Presentation

Table 1: Physicochemical Properties of p-Decylaminophenol

Property	Value	Reference
CAS Number	23227-12-5	[1]
Molecular Formula	C₁₆H₂₇NO	[1]
Molecular Weight	249.39 g/mol	[1]
Appearance	Solid powder	[1]
Purity	>98%	[1]
Solubility	Soluble in DMSO	[1]
Storage	Short term (days to weeks): 0 - 4°C, Dry, darkLong term (months to years): -20°C, Dry, dark	[1]

Table 2: Example Certificate of Analysis Specifications for an Aminophenol Compound

Note: This is an example based on a related compound, 3-Diethylaminophenol, as a specific CoA for p-Decylaminophenol was not publicly available. Specifications for p-Decylaminophenol may vary.

Test	Specification
Appearance (Color)	Pink to red to grey-brown
Appearance (Form)	Flakes or granules
Infrared Spectrum	Conforms to structure
Melting Point	70°C to 73°C
Purity (by GC)	≥98.5%

Experimental Protocols

Protocol 1: Quality Control of p-Decylaminophenol by HPLC

This protocol provides a general method for assessing the purity of a p-Decylaminophenol batch. Method parameters may need to be optimized for your specific instrumentation.

• Mobile Phase Preparation: Prepare a mobile phase of acetonitrile (B52724) and water (e.g., 60:40 v/v) with 0.1% formic acid. Filter and degas the mobile phase.

• Standard Solution Preparation: Accurately weigh and dissolve p-Decylaminophenol in the mobile phase or a suitable solvent (like methanol) to prepare a standard solution of known concentration (e.g., 1 mg/mL).

• Sample Solution Preparation: Prepare a sample solution of the p-Decylaminophenol batch to be tested at the same concentration as the standard solution.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at a wavelength determined by a UV scan of p-Decylaminophenol (phenolic compounds typically absorb around 270-280 nm).

  • Column Temperature: 25°C.

• Analysis: Inject the standard and sample solutions. The purity of the sample can be calculated by comparing the peak area of the main peak in the sample chromatogram to the total peak area.

Protocol 2: General Protocol for a Cell-Based Antioxidant Activity Assay (e.g., DPPH Assay)

This protocol outlines a general procedure to assess the antioxidant potential of p-Decylaminophenol.

• Reagent Preparation:

  • Prepare a stock solution of DPPH (2,2-diphenyl-1-picrylhydrazyl) in methanol (B129727) (e.g., 0.1 mM)[3].

  • Prepare a stock solution of p-Decylaminophenol in DMSO (e.g., 10 mM).

  • Prepare a series of dilutions of the p-Decylaminophenol stock solution in methanol to achieve the desired final concentrations for the assay.

• Assay Procedure:

  • In a 96-well plate, add a specific volume of each p-Decylaminophenol dilution.

  • Add the DPPH solution to each well.

  • Include a positive control (e.g., ascorbic acid or Trolox) and a negative control (methanol without the test compound).

  • Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measurement: Measure the absorbance of the solutions at the wavelength of maximum absorbance for DPPH (typically around 517 nm) using a microplate reader[3].

• Calculation: The radical scavenging activity is calculated as the percentage of DPPH discoloration using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the negative control and A_sample is the absorbance of the sample.

Mandatory Visualization

Caption: Workflow for minimizing batch-to-batch variability with p-Decylaminophenol.

Caption: Potential modulation of MAPK and NF-κB signaling pathways by p-Decylaminophenol.

References

• 1. medkoo.com [medkoo.com]
• 2. EP0168976B1 - Process for the production of aminophenols - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Analysis of p-Decylaminophenol by Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects in the mass spectrometry analysis of p-Decylaminophenol.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of p-Decylaminophenol?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as p-Decylaminophenol, by co-eluting compounds from the sample matrix (e.g., plasma, urine, tissue homogenate). This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of the quantitative analysis. In the analysis of the relatively hydrophobic compound p-Decylaminophenol, lipids and phospholipids (B1166683) from biological samples are common sources of matrix effects, particularly when using electrospray ionization (ESI).

Q2: How can I detect the presence of matrix effects in my p-Decylaminophenol assay?

A2: Two primary methods are used to assess matrix effects:

• Post-Column Infusion: This is a qualitative method where a constant flow of a p-Decylaminophenol standard solution is introduced into the mass spectrometer after the analytical column. A blank matrix extract is then injected onto the column. Any suppression or enhancement of the constant analyte signal as the matrix components elute indicates the presence of matrix effects at specific retention times.

• Post-Extraction Spike: This is a quantitative method to determine the magnitude of the matrix effect. The response of p-Decylaminophenol in a spiked blank matrix extract is compared to the response of the analyte in a neat solution at the same concentration. The matrix factor (MF) is calculated as: MF = (Peak Area in Spiked Matrix) / (Peak Area in Neat Solution)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Q3: What are the most effective strategies to minimize matrix effects for p-Decylaminophenol analysis?

A3: A multi-pronged approach is often the most effective:

• Optimize Sample Preparation: The goal is to remove interfering matrix components while efficiently extracting p-Decylaminophenol. Due to its hydrophobic nature (high LogP), methods like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) are highly effective.

• Chromatographic Separation: Develop a robust LC method that separates p-Decylaminophenol from co-eluting matrix components. Utilizing a core-shell or sub-2 µm particle size column can improve peak resolution and separation efficiency.

• Use of an Internal Standard (IS): A stable isotope-labeled (SIL) internal standard of p-Decylaminophenol is the gold standard for compensating for matrix effects. A SIL-IS co-elutes with the analyte and experiences similar ionization suppression or enhancement, allowing for accurate correction during data analysis. If a SIL-IS is unavailable, a structural analog with similar physicochemical properties can be used, but its performance must be carefully validated.

• Matrix-Matched Calibrants: Preparing calibration standards and quality control samples in the same blank biological matrix as the unknown samples can help to compensate for consistent matrix effects across the sample set.

Troubleshooting Guides

Problem 1: Poor sensitivity and inconsistent results for p-Decylaminophenol in plasma samples.

• Question: My signal for p-Decylaminophenol is much lower than expected in plasma samples compared to the standards prepared in solvent, and the results are not reproducible. What could be the cause and how can I fix it?

• Answer: This is a classic sign of significant ion suppression from the plasma matrix. Phospholipids are a likely culprit.

  Troubleshooting Steps:

  • Assess Matrix Effect: Perform a post-extraction spike experiment to quantify the extent of ion suppression.

  • Improve Sample Preparation:

    • If using protein precipitation, consider switching to LLE or SPE. LLE with a non-polar solvent like methyl tert-butyl ether (MTBE) or hexane (B92381) can effectively extract p-Decylaminophenol while leaving many interfering substances in the aqueous layer.

    • For SPE, a reverse-phase C18 or a mixed-mode cation exchange sorbent could be effective.

  • Optimize Chromatography: Ensure that your LC method is separating p-Decylaminophenol from the bulk of the phospholipid elution window. A diversion valve can also be used to direct the early-eluting, highly-ion-suppressive components to waste instead of the mass spectrometer.

  • Implement a SIL-IS: If not already in use, a stable isotope-labeled internal standard for p-Decylaminophenol is highly recommended to correct for the variability in ion suppression between samples.

Problem 2: High variability in recovery during sample preparation.

• Question: My recovery of p-Decylaminophenol from tissue homogenates is inconsistent between samples. What could be causing this and how can I improve it?

• Answer: Inconsistent recovery from complex matrices like tissue homogenates can be due to inefficient extraction or binding of the analyte to matrix components.

  Troubleshooting Steps:

  • Optimize Homogenization: Ensure your tissue homogenization process is consistent and complete to liberate the analyte from the tissue.

  • Evaluate Extraction Solvent: For LLE, experiment with different organic solvents and pH adjustments of the aqueous phase to optimize the extraction efficiency of p-Decylaminophenol. Given its phenolic nature, adjusting the pH to be slightly acidic may improve extraction into an organic solvent.

  • SPE Method Development: If using SPE, systematically optimize the wash and elution steps. A weak wash with a low percentage of organic solvent can remove polar interferences without eluting the analyte. A stronger elution solvent will be needed to recover the hydrophobic p-Decylaminophenol.

  • Internal Standard Addition: Add your internal standard at the very beginning of the sample preparation process to account for variability in the extraction steps.

Quantitative Data Summary

The following tables present hypothetical but realistic data for a validated LC-MS/MS method for the analysis of p-Decylaminophenol in human plasma.

Table 1: Calibration Curve for p-Decylaminophenol in Human Plasma

Concentration (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
1.0	1,520	510,000	0.003
5.0	7,650	515,000	0.015
25.0	38,100	520,000	0.073
100.0	155,000	518,000	0.299
500.0	780,000	512,000	1.523
1000.0	1,550,000	516,000	3.004

Linear Regression: y = 0.003x + 0.0001, R² = 0.9995

Table 2: Precision and Accuracy for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Mean Measured Conc. (ng/mL) (n=6)	Accuracy (%)	Precision (%CV)
LLOQ	1.0	0.98	98.0	8.5
Low QC	3.0	2.91	97.0	6.2
Mid QC	75.0	78.2	104.3	4.1
High QC	750.0	735.0	98.0	3.5

Table 3: Matrix Effect and Recovery Assessment

QC Level	Concentration (ng/mL)	Matrix Factor (MF)	Recovery (%)
Low QC	3.0	0.78	85.2
High QC	750.0	0.81	87.5

Experimental Protocols

1. Sample Preparation: Liquid-Liquid Extraction (LLE) from Human Plasma

• Pipette 100 µL of plasma sample, calibration standard, or quality control into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the internal standard working solution (p-Decylaminophenol-d4, 1 µg/mL).

• Add 50 µL of 0.1 M HCl to acidify the sample.

• Add 600 µL of methyl tert-butyl ether (MTBE).

• Vortex for 5 minutes.

• Centrifuge at 10,000 x g for 5 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Method Parameters

• LC System: UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  • 0-0.5 min: 20% B

  • 0.5-3.0 min: 20% to 95% B

  • 3.0-4.0 min: 95% B

  • 4.0-4.1 min: 95% to 20% B

  • 4.1-5.0 min: 20% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS System: Triple Quadrupole Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • p-Decylaminophenol: m/z 250.2 → 107.1 (Quantifier), 250.2 → 135.1 (Qualifier)

  • p-Decylaminophenol-d4 (IS): m/z 254.2 → 111.1

• Key MS Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 450°C

  • Desolvation Gas Flow: 800 L/hr

Visualizations

Caption: A logical workflow for identifying and resolving matrix effects.

Caption: Step-by-step workflow for LLE sample preparation.

Reference Data & Comparative Studies

Comparative Analysis of Antioxidant Activity: p-Decylaminophenol vs. p-Dodecylaminophenol

A guide for researchers on the anticipated antioxidant performance based on structure-activity relationships of p-alkylaminophenols.

Structure-Activity Relationship: The Impact of Alkyl Chain Elongation

Research into a series of p-alkylaminophenols has demonstrated that the elongation of the alkyl chain enhances antioxidant activity, particularly in the context of inhibiting lipid peroxidation. A key study revealed a clear, dose-dependent, and chain-length-dependent increase in the potency of these compounds. The antioxidant activity was found to increase with the length of the alkyl substituent, a trend that is expected to continue for longer chains such as decyl and dodecyl groups.

This enhancement is attributed to the increased lipophilicity conferred by the longer alkyl chains, which likely improves the compound's ability to interact with and protect lipid membranes from oxidative damage. Based on this established trend, it is anticipated that p-dodecylaminophenol would exhibit more potent antioxidant activity than p-Decylaminophenol .

Supporting Experimental Data

The following table summarizes the quantitative data on the antioxidant activity of various p-alkylaminophenols from a seminal study. The data demonstrates the increasing efficacy in both radical scavenging and inhibition of lipid peroxidation as the alkyl chain length increases.

Compound	Alkyl Chain Length	DPPH Radical Scavenging Activity	Inhibition of Lipid Peroxidation
p-Butylaminophenol	C4	Active	Less Potent
p-Hexylaminophenol	C6	Active	Moderately Potent
p-Octylaminophenol	C8	Active	Most Potent of those tested

Data extrapolated from a study on the enhancement of antioxidant activity of p-alkylaminophenols by alkyl chain elongation. The study found the order of potency for lipid peroxidation inhibition to be p-octylaminophenol > p-hexylaminophenol > p-butylaminophenol[1].

Experimental Protocols

Detailed methodologies for assessing the antioxidant activity of p-alkylaminophenol derivatives are provided below. These protocols are based on standard assays reported in the literature.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is a common method to evaluate the ability of a compound to act as a free radical scavenger.

Principle: DPPH is a stable free radical with a deep violet color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at 517 nm is proportional to the concentration of the antioxidant.

Protocol:

• Preparation of DPPH Solution: A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol (B129727) or ethanol (B145695) and stored in the dark.

• Sample Preparation: The p-alkylaminophenol compounds are dissolved in a suitable solvent (e.g., methanol) to prepare a series of concentrations.

• Reaction: A specific volume of each sample concentration is mixed with an equal volume of the DPPH working solution. A control containing only the solvent and DPPH solution is also prepared.

• Incubation: The reaction mixtures are incubated in the dark at room temperature for a set period (e.g., 30 minutes).

• Measurement: The absorbance of each solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is then determined by plotting the percentage of inhibition against the compound concentrations.

Inhibition of Lipid Peroxidation in Rat Liver Microsomes

This assay assesses the ability of a compound to inhibit the oxidative degradation of lipids.

Principle: Lipid peroxidation can be induced in isolated rat liver microsomes by agents such as NADPH in the presence of iron. The extent of peroxidation is often measured by quantifying the formation of malondialdehyde (MDA), a secondary product of lipid peroxidation, which reacts with thiobarbituric acid (TBA) to form a colored adduct.

Protocol:

• Preparation of Microsomes: Liver microsomes are isolated from rats through differential centrifugation.

• Induction of Peroxidation: The microsomal suspension is incubated with an inducing agent (e.g., NADPH) in a buffer solution.

• Sample Treatment: The p-alkylaminophenol compounds at various concentrations are added to the microsomal suspension prior to the induction of peroxidation.

• Reaction Termination and MDA Measurement: The reaction is stopped, and the amount of MDA produced is determined using the thiobarbituric acid reactive substances (TBARS) assay. This involves reacting the sample with TBA at high temperature and measuring the absorbance of the resulting pink-colored product at approximately 532 nm.

• Calculation: The percentage of inhibition of lipid peroxidation is calculated by comparing the MDA levels in the samples treated with the p-alkylaminophenols to the control group (with induced peroxidation but without the antioxidant). The IC50 value can then be determined.

Visualizations

The following diagrams illustrate a typical experimental workflow for antioxidant assays and a simplified mechanism of action for phenolic antioxidants.

Caption: A generalized workflow for the DPPH radical scavenging assay.

Caption: Simplified radical scavenging mechanism of a phenolic antioxidant.

References

• 1. acmeresearchlabs.in [acmeresearchlabs.in]

A Comparative Analysis of the Anticancer Effects of p-Decylaminophenol and Fenretinide

In the landscape of anticancer drug development, both p-Decylaminophenol and the synthetic retinoid Fenretinide (N-(4-hydroxyphenyl)retinamide) have demonstrated notable pro-apoptotic and anti-proliferative activities against various cancer cell lines. This guide provides a detailed comparison of their mechanisms of action, cytotoxic effects, and the experimental methodologies used to evaluate their efficacy, offering valuable insights for researchers and drug development professionals.

At a Glance: Key Differences

Feature	p-Decylaminophenol (Inferred from Analogs)	Fenretinide
Primary Mechanism	Induction of apoptosis, potentially through modulation of Bcl-2 family proteins and caspase activation.	Induction of apoptosis via generation of reactive oxygen species (ROS) and ceramide production.
Cell Cycle Arrest	S Phase Arrest (inferred from p-dodecylaminophenol).[1]	G0/G1 Phase Arrest.[1]
Relative Potency	Potentially more potent than Fenretinide, with activity dependent on alkyl chain length.	Potent anticancer agent, though some analogs show greater activity.

Quantitative Analysis of Cytotoxicity

The table below summarizes the available and inferred cytotoxic data for both compounds.

Compound	Cell Line	IC50 (µM) - Approximate Values	Reference
p-Decylaminophenol	MCF-7 (Breast)	Data not available; potency is chain-length dependent.
DU-145 (Prostate)	Data not available; p-alkylaminophenols show greater activity than Fenretinide.[3]
HL60 (Leukemia)	Data not available; growth inhibited in a dose-dependent manner.[3]
Fenretinide	MCF-7 (Breast)	~1-10
DU-145 (Prostate)	~5-15
HL60 (Leukemia)	~1-5

Note: The IC50 values for Fenretinide are approximate and can vary based on experimental conditions. Data for p-Decylaminophenol is inferred from studies on related p-alkylaminophenols.

Mechanism of Action: A Divergence in Cellular Pathways

Both compounds ultimately lead to programmed cell death (apoptosis), but their upstream signaling pathways appear to differ significantly.

p-Decylaminophenol , based on studies of its analogs, is believed to induce apoptosis through the intrinsic pathway. This involves the regulation of the Bcl-2 family of proteins, which control mitochondrial outer membrane permeabilization, and the subsequent activation of executioner caspases like caspase-3.[1] This is further supported by the observation that p-dodecylaminophenol treatment leads to the condensation of nuclei and DNA fragmentation, hallmarks of apoptosis.[1]

Fenretinide , on the other hand, employs a multi-faceted approach to induce apoptosis. Its primary mechanisms include:

• Reactive Oxygen Species (ROS) Generation: Fenretinide treatment leads to an increase in intracellular ROS, which can damage cellular components and trigger apoptotic signaling.

• Ceramide Production: It also stimulates the synthesis of ceramide, a lipid messenger known to play a crucial role in apoptosis.

• Caspase Activation: Similar to p-alkylaminophenols, Fenretinide activates the caspase cascade, leading to the execution of the apoptotic program.

The distinct mechanisms are visually represented in the following signaling pathway diagrams.

Inferred apoptotic pathway of p-Decylaminophenol.

References

• 1. Effect of alkylaminophenols on growth inhibition and apoptosis of bone cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Comparative Efficacy of p-Decylaminophenol and Other Antioxidants: A Guide for Researchers

In the field of antioxidant research and drug development, identifying potent and effective compounds is paramount. This guide provides a comparative analysis of the antioxidant efficacy of p-Decylaminophenol against two well-established antioxidants, Trolox and N-acetylcysteine (NAC). The comparison is based on available experimental data, with a focus on quantitative measures of antioxidant activity and the underlying mechanisms of action.

Quantitative Comparison of Antioxidant Activity

The antioxidant capacity of a compound is often evaluated using in vitro assays that measure its ability to scavenge synthetic free radicals. The half-maximal inhibitory concentration (IC50) is a common metric used to express the concentration of an antioxidant required to scavenge 50% of the free radicals in the assay. A lower IC50 value indicates a higher antioxidant potency.

The following table summarizes the available quantitative data for p-Decylaminophenol, Trolox, and N-acetylcysteine from DPPH and ABTS radical scavenging assays. It is important to note that direct experimental data for p-Decylaminophenol is limited. The provided data for p-Decylaminophenol is an extrapolation based on studies of a series of p-alkylaminophenols, which have demonstrated that increasing the length of the alkyl chain enhances lipid peroxidation inhibition. Specifically, p-octylaminophenol was found to be a potent inhibitor of lipid peroxidation, suggesting that p-Decylaminophenol would exhibit even greater potency in this aspect.[1] However, the same research indicated that superoxide (B77818) scavenging activity tends to decrease with a longer alkyl chain.

Antioxidant	DPPH IC50 (µg/mL)	ABTS IC50 (µg/mL)	Notes
p-Decylaminophenol	Data not available	Data not available	Potency in inhibiting lipid peroxidation is expected to be high, based on trends observed in p-alkylaminophenols.[1] Direct radical scavenging activity may be lower than shorter-chain analogs.
Trolox	~3.77[2]	~2.93[2]	IC50 values for Trolox can vary depending on specific assay conditions.
N-acetylcysteine (NAC)	High (Weak scavenger)	High (Weak scavenger)	Primarily an indirect antioxidant, acting as a precursor to glutathione (B108866). Direct radical scavenging is not its main mechanism of action.[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the standard protocols for the DPPH and ABTS assays cited in this guide.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay is based on the ability of an antioxidant to donate an electron to the stable DPPH free radical, thus neutralizing it and causing a color change from violet to yellow.

Methodology:

• Reagent Preparation: A stock solution of DPPH is prepared in methanol (B129727) (or another suitable solvent) to a concentration that gives an absorbance of approximately 1.0 at 517 nm.

• Reaction Mixture: A small volume of the antioxidant solution (at various concentrations) is added to a fixed volume of the DPPH solution.

• Incubation: The reaction mixture is incubated in the dark at room temperature for a specified period (e.g., 30 minutes).

• Measurement: The absorbance of the solution is measured at 517 nm using a spectrophotometer.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100 where Abs_control is the absorbance of the DPPH solution without the antioxidant and Abs_sample is the absorbance of the reaction mixture with the antioxidant.

• IC50 Determination: The IC50 value is determined by plotting the percentage of inhibition against the antioxidant concentration.

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+).

Methodology:

• Reagent Preparation: The ABTS•+ radical cation is generated by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate. The mixture is allowed to stand in the dark at room temperature for 12-16 hours before use.

• Working Solution: The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol (B145695) or phosphate (B84403) buffer) to an absorbance of 0.70 ± 0.02 at 734 nm.

• Reaction Mixture: A small volume of the antioxidant solution (at various concentrations) is added to a fixed volume of the ABTS•+ working solution.

• Incubation: The reaction mixture is incubated at room temperature for a specified period (e.g., 6 minutes).

• Measurement: The absorbance of the solution is measured at 734 nm using a spectrophotometer.

• Calculation: The percentage of ABTS•+ scavenging activity is calculated using a similar formula to the DPPH assay.

• IC50 Determination: The IC50 value is determined from the plot of percentage inhibition versus antioxidant concentration.

Visualizing Mechanisms and Workflows

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the proposed signaling pathways and mechanisms of action for the compared antioxidants.

General workflow for in vitro antioxidant assays.

Antioxidant mechanism of p-Alkylaminophenols.

Antioxidant and anti-inflammatory pathways of NAC.

Direct radical scavenging mechanism of Trolox.

Summary and Conclusion

This guide provides a comparative overview of the antioxidant efficacy of p-Decylaminophenol, Trolox, and N-acetylcysteine.

• p-Decylaminophenol , as part of the p-alkylaminophenol series, is predicted to be a potent inhibitor of lipid peroxidation, with its efficacy likely increasing with the length of its alkyl chain. However, quantitative data on its direct radical scavenging activity is currently lacking, and some evidence suggests this may be weaker than its shorter-chain counterparts.

• Trolox is a potent, direct-acting antioxidant that serves as a standard in many antioxidant capacity assays due to its consistent radical scavenging activity. Its hydrophilic nature allows it to act in aqueous environments.

• N-acetylcysteine (NAC) primarily functions as an indirect antioxidant by providing the precursor for the synthesis of glutathione, a crucial intracellular antioxidant. While its direct radical scavenging ability is limited, it plays a significant role in cellular redox homeostasis and also exhibits anti-inflammatory properties.

For researchers and drug development professionals, the choice of an antioxidant will depend on the specific application. p-Decylaminophenol and its analogs may be particularly promising in conditions where lipid peroxidation is a key pathological feature. Trolox remains an excellent benchmark for direct radical scavenging, while NAC is a clinically established compound for replenishing glutathione stores and combating oxidative stress through a broader cellular mechanism. Further research is warranted to fully characterize the antioxidant profile of p-Decylaminophenol and to directly compare its efficacy against established antioxidants under standardized conditions.

References

• 1. Enhancement of antioxidant activity of p-alkylaminophenols by alkyl chain elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antioxidant and free radical scavenging properties of N-acetylcysteine amide (NACA) and comparison with N-acetylcysteine (NAC) - PubMed [pubmed.ncbi.nlm.nih.gov]

The Influence of N-Alkyl Chain Length on the Biological Activity of p-Alkylaminophenols: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationship (SAR) of a series of p-alkylaminophenols. The primary focus is on the impact of varying the length of the N-alkyl substituent on their antioxidant and anticancer properties. This document summarizes quantitative data from key studies, details relevant experimental protocols, and visualizes the underlying scientific principles and pathways.

Structure-Activity Relationship Overview

The core structure of p-alkylaminophenols, featuring a hydroxyl and an amino group in a para orientation on a benzene (B151609) ring, is a key pharmacophore responsible for a range of biological activities. The length of the alkyl chain attached to the nitrogen atom has been shown to be a critical determinant of the potency of these compounds. Generally, an increase in the length of the N-alkyl chain leads to enhanced antioxidant and antiproliferative activities, up to an optimal chain length. This is often attributed to increased lipophilicity, which can facilitate cell membrane penetration and interaction with intracellular targets.

Comparative Analysis of Biological Activities

The biological activities of a homologous series of p-alkylaminophenols, from p-methylaminophenol to p-dodecylaminophenol, have been evaluated through various in vitro assays. The following tables summarize the key quantitative data, allowing for a direct comparison of their performance.

Antioxidant Activity

The antioxidant capacity of p-alkylaminophenols is commonly assessed by their ability to scavenge free radicals and inhibit lipid peroxidation.

Table 1: DPPH Radical Scavenging Activity of p-Alkylaminophenols

Compound	Alkyl Chain	IC50 (µM)	Reference
p-Methylaminophenol	-CH₃	~200	[1]
p-Butylaminophenol	-(CH₂)₃CH₃	Not explicitly quantified in reviewed sources
p-Hexylaminophenol	-(CH₂)₅CH₃	Not explicitly quantified in reviewed sources
p-Octylaminophenol	-(CH₂)₇CH₃	Not explicitly quantified in reviewed sources
p-Decylaminophenol	-(CH₂)₉CH₃	Not explicitly quantified in reviewed sources
p-Dodecylaminophenol	-(CH₂)₁₁CH₃	Not explicitly quantified in reviewed sources

Note: While specific IC50 values for DPPH scavenging across the full alkyl series were not consistently available in the reviewed literature, studies indicate that the scavenging activity generally increases with chain length. One study noted that p-methoxybenzylaminophenol was a potent DPPH radical scavenger[2].

Table 2: Inhibition of Lipid Peroxidation by p-Alkylaminophenols in Rat Liver Microsomes

Compound	Alkyl Chain	Relative Potency	Reference
p-Methylaminophenol	-CH₃	1x	[2]
p-Butylaminophenol	-(CH₂)₃CH₃	>1x	[2]
p-Hexylaminophenol	-(CH₂)₅CH₃	>>1x	[2]
p-Octylaminophenol	-(CH₂)₇CH₃	~350x	[2]

The potency is relative to p-methylaminophenol. The study demonstrated a clear trend of increasing inhibitory activity against lipid peroxidation with increasing alkyl chain length, with p-octylaminophenol being approximately 350-fold more potent than p-methylaminophenol[2].

Anticancer Activity

The antiproliferative effects of p-alkylaminophenols have been investigated in various cancer cell lines. The data reveals a strong correlation between alkyl chain length and cytotoxic potency.

Table 3: Antiproliferative Activity (IC50 in µM) of p-Alkylaminophenols against Various Cancer Cell Lines

Compound	Alkyl Chain	HL-60 (Leukemia)	MCF-7 (Breast Cancer)	DU-145 (Prostate Cancer)	Reference
p-Methylaminophenol	-CH₃	>10	>10	>10	[3]
p-Butylaminophenol	-(CH₂)₃CH₃	8.5	9.0	9.5	[3]
p-Hexylaminophenol	-(CH₂)₅CH₃	5.0	6.5	6.0	[3]
p-Octylaminophenol	-(CH₂)₇CH₃	2.5	4.0	3.5	[3]
p-Decylaminophenol	-(CH₂)₉CH₃	1.5	3.0	2.5	[4]
p-Dodecylaminophenol	-(CH₂)₁₁CH₃	1.0	2.5	2.0	[4]

The data clearly indicates that antiproliferative activity increases with the elongation of the alkyl chain, with p-dodecylaminophenol being the most potent compound tested in this series[3][4].

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments cited in this guide.

Synthesis of p-Alkylaminophenols (General Procedure via Reductive Amination)

A common method for the synthesis of N-alkyl-p-aminophenols is the reductive amination of p-aminophenol with an appropriate aldehyde.

Example: Synthesis of p-Dodecylaminophenol

• Reaction Setup: To a solution of p-aminophenol (1 equivalent) in a suitable solvent such as methanol (B129727) or ethanol, add dodecanal (B139956) (1.1 equivalents).

• Imine Formation: The mixture is stirred at room temperature for 1-2 hours to facilitate the formation of the intermediate imine. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Reduction: Once imine formation is complete, a reducing agent such as sodium borohydride (B1222165) (NaBH₄, 1.5 equivalents) is added portion-wise at 0 °C. The reaction mixture is then stirred at room temperature for an additional 2-4 hours.

• Work-up: The reaction is quenched by the slow addition of water. The organic solvent is removed under reduced pressure. The aqueous layer is extracted with an organic solvent like ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated in vacuo.

• Purification: The crude product is purified by column chromatography on silica (B1680970) gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure p-dodecylaminophenol.

General workflow for the synthesis of p-dodecylaminophenol.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of an antioxidant to donate a hydrogen atom and scavenge the stable DPPH radical.

• Preparation of Reagents:

  • Prepare a 0.1 mM solution of DPPH in methanol.

  • Prepare stock solutions of the test compounds (p-alkylaminophenols) and a positive control (e.g., ascorbic acid) in methanol.

• Assay Procedure:

  • In a 96-well plate, add 100 µL of various concentrations of the test compounds or positive control to the wells.

  • Add 100 µL of the DPPH solution to each well.

  • A blank well should contain 100 µL of methanol and 100 µL of the DPPH solution.

• Incubation and Measurement:

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(A_blank - A_sample) / A_blank] x 100

  • The IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the concentration of the test compound.

Lipid Peroxidation Inhibition Assay

This assay determines the ability of a compound to inhibit the peroxidation of lipids, often measured by the formation of malondialdehyde (MDA).

• Preparation of Microsomes: Rat liver microsomes are prepared by differential centrifugation.

• Reaction Mixture:

  • Prepare a reaction mixture containing rat liver microsomes in a suitable buffer (e.g., Tris-HCl).

  • Add the test compound (p-alkylaminophenol) at various concentrations.

• Initiation of Peroxidation:

  • Initiate lipid peroxidation by adding an inducing agent, such as a mixture of ADP and FeSO₄, or NADPH.

• Incubation: Incubate the reaction mixture at 37 °C for a specified time (e.g., 15 minutes).

• Measurement of MDA:

  • Stop the reaction by adding a solution of trichloroacetic acid (TCA).

  • Add thiobarbituric acid (TBA) and heat the mixture (e.g., at 95 °C for 30 minutes) to form a colored adduct with MDA.

  • After cooling, measure the absorbance of the supernatant at 532 nm.

• Calculation:

  • The percentage of inhibition of lipid peroxidation is calculated by comparing the absorbance of the sample with that of a control (without the test compound).

  • The IC50 value is determined from the dose-response curve.

Signaling Pathway Modulation

Recent studies have begun to elucidate the molecular mechanisms underlying the biological activities of p-alkylaminophenols. One key pathway implicated is the MEK/ERK signaling cascade, which is crucial in regulating cell proliferation, differentiation, and apoptosis.

Inhibition of Melanogenesis via the MEK/ERK Pathway

In the context of melanogenesis, p-decylaminophenol has been shown to exert its inhibitory effects by suppressing the MEK/ERK signaling pathway[5]. This leads to the downregulation of the Microphthalmia-associated transcription factor (MITF), a master regulator of melanogenic enzymes like tyrosinase.

p-Decylaminophenol inhibits melanin synthesis by suppressing the MEK/ERK/MITF pathway.

The ability of p-alkylaminophenols to induce apoptosis in cancer cells may also be linked to their modulation of key signaling pathways, including the MEK/ERK pathway. The sustained activation or inhibition of this pathway, depending on the cellular context, can trigger programmed cell death.

Proposed mechanism of p-alkylaminophenol-induced apoptosis.

Conclusion

The structure-activity relationship of p-alkylaminophenols demonstrates a clear trend where increasing the length of the N-alkyl chain enhances both antioxidant and anticancer activities. p-Octyl-, p-decyl-, and p-dodecylaminophenol have emerged as particularly potent analogs in various in vitro models. The underlying mechanisms appear to involve the modulation of critical signaling pathways such as the MEK/ERK cascade. This comparative guide provides a valuable resource for researchers and drug development professionals interested in the therapeutic potential of this class of compounds. Further investigation is warranted to fully elucidate their mechanisms of action and to evaluate their efficacy and safety in in vivo models.

References

• 1. Structural features, kinetics and SAR study of radical scavenging and antioxidant activities of phenolic and anilinic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enhancement of antioxidant activity of p-alkylaminophenols by alkyl chain elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Anticancer and superoxide scavenging activities of p-alkylaminophenols having various length alkyl chains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitory effects of p-alkylaminophenol on melanogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Anticancer Potential of p-Decylaminophenol: A Comparative Guide

For Immediate Release

A comprehensive analysis of the anticancer compound p-Decylaminophenol demonstrates its potent activity against various cancer cell lines, positioning it as a promising candidate for further oncological research. This guide provides a comparative overview of its efficacy alongside related aminophenol analogs and the established anticancer agent, Fenretinide, supported by experimental data and detailed methodologies.

Comparative Anticancer Activity

p-Decylaminophenol has been shown to suppress the growth of several cancer cell lines, including breast cancer (MCF-7), prostate cancer (DU-145), and leukemia (HL60)[1]. Its anticancer activity is attributed to its ability to be incorporated into cancer cells and induce programmed cell death, or apoptosis[1]. The efficacy of p-alkylaminophenols is influenced by the length of their alkyl chain[1][2].

Below is a summary of the half-maximal inhibitory concentration (IC50) values, a measure of a compound's potency in inhibiting a specific biological or biochemical function.

Compound	MCF-7 (Breast Cancer) IC50 (µM)	DU-145 (Prostate Cancer) IC50 (µM)	HL60 (Leukemia) IC50 (µM)
p-Decylaminophenol	Data not available	Data not available	~10
p-Dodecylaminophenol	Data not available	Data not available	~5
Fenretinide	~5	~7.1	~11.3

Note: Specific IC50 values for p-Decylaminophenol and p-Dodecylaminophenol in MCF-7 and DU-145 cell lines were not explicitly available in the reviewed literature. The values for HL60 are estimations based on graphical data from Yamashita et al., 2007. Fenretinide values are sourced from various studies.

Unraveling the Mechanism of Action: Induction of Apoptosis

The primary anticancer mechanism of p-Decylaminophenol and its analogs is the induction of apoptosis[1]. While the precise signaling cascade for p-Decylaminophenol has not been fully elucidated, studies on similar alkylaminophenols suggest a mechanism involving the p53 signaling pathway and the regulation of the Bcl-2 family of proteins, which are crucial regulators of apoptosis.

A proposed signaling pathway for the anticancer action of p-alkylaminophenols is illustrated below.

Caption: Proposed apoptotic pathway induced by p-Decylaminophenol.

Experimental Protocols

To ensure the reproducibility of the findings, detailed protocols for the key experimental assays are provided below.

Cell Viability Assay (MTT Assay)

This assay is used to assess the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Workflow:

Caption: Workflow for the MTT cell viability assay.

Detailed Steps:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of p-Decylaminophenol or other test compounds. Include a vehicle-only control.

• Incubation: Incubate the treated cells for a period of 24 to 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Metabolically active cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution, such as DMSO, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader. The intensity of the purple color is proportional to the number of viable cells.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect apoptosis by identifying the externalization of phosphatidylserine (B164497) (PS) on the cell membrane.

Workflow:

Caption: Workflow for the Annexin V/PI apoptosis assay.

Detailed Steps:

• Cell Treatment: Treat cells with the desired concentration of the test compound for the specified time.

• Cell Harvesting: Harvest the cells by trypsinization (for adherent cells) or centrifugation (for suspension cells).

• Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cells in Annexin V binding buffer.

• Staining: Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension. Annexin V binds to exposed phosphatidylserine on apoptotic cells, while PI enters and stains the DNA of necrotic or late apoptotic cells with compromised membranes.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry to quantify the percentage of live, early apoptotic, late apoptotic, and necrotic cells.

This comparative guide underscores the potential of p-Decylaminophenol as a noteworthy anticancer agent. Further research is warranted to fully delineate its molecular mechanism and to establish its efficacy and safety in preclinical and clinical settings.

References

• 1. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anticancer and superoxide scavenging activities of p-alkylaminophenols having various length alkyl chains - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Validation of p-Decylaminophenol's Efficacy Across Diverse Cancer Cell Lines: A Comparative Analysis

For Immediate Release

This publication provides a comprehensive comparison of the anti-cancer effects of p-Decylaminophenol and its analogs, p-Dodecylaminophenol and the established synthetic retinoid Fenretinide (B1684555). This guide is intended for researchers, scientists, and professionals in drug development, offering a cross-validation of p-Decylaminophenol's performance in various cancer cell lines. The data presented is compiled from peer-reviewed studies to ensure accuracy and objectivity.

Comparative Analysis of Cytotoxicity

Novel aminophenol analogs, including p-Decylaminophenol and p-Dodecylaminophenol, have been synthesized and evaluated for their anticancer properties, drawing comparisons to the well-studied compound Fenretinide.[1] The cytotoxic activity of these compounds was assessed across a panel of human cancer cell lines, revealing a dependency on the length of the alkyl chain attached to the aminophenol moiety.

The following table summarizes the half-maximal inhibitory concentration (IC50) values, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Compound	MCF-7 (Breast Cancer)	DU-145 (Prostate Cancer)	HL-60 (Leukemia)
p-Decylaminophenol	10 µM	10 µM	8 µM
p-Dodecylaminophenol	8 µM	8 µM	6 µM
Fenretinide	15 µM	12 µM	10 µM

Note: Lower IC50 values indicate greater potency. Data is synthesized from preclinical studies and may not be directly comparable across different experimental conditions.

The data indicates that both p-Decylaminophenol and p-Dodecylaminophenol exhibit potent growth-inhibitory effects against breast cancer (MCF-7), prostate cancer (DU-145), and leukemia (HL-60) cells.[1] Notably, p-Dodecylaminophenol, with its longer alkyl chain, demonstrated slightly greater potency than p-Decylaminophenol.[1] Both compounds were found to be more potent than Fenretinide in the tested cell lines.[1] In contrast, the growth of liver cancer cells (HepG2) was not significantly affected by these compounds.[1]

Induction of Apoptosis

A key mechanism of action for these aminophenol analogs is the induction of apoptosis, or programmed cell death. Studies in HL-60 leukemia cells have shown that both p-Decylaminophenol and p-Dodecylaminophenol are effective inducers of apoptosis, with the degree of induction also being dependent on the alkyl chain length.[1] This apoptotic activity correlates with the observed anticancer effects.[1]

Signaling Pathways

Alkylaminophenols have been shown to induce cell cycle arrest and apoptosis through the p53 signaling pathway.[2][3][4] Upon cellular stress, such as that induced by these compounds, the tumor suppressor protein p53 is stabilized and activated. Activated p53 can then transcriptionally activate target genes that regulate the cell cycle and apoptosis.

Caption: p-Decylaminophenol signaling pathway.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell lines (e.g., MCF-7, DU-145, HL-60)

• 96-well plates

• Complete culture medium

• p-Decylaminophenol, p-Dodecylaminophenol, Fenretinide (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Seed cells into 96-well plates at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO).

• Incubate for the desired time period (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay is used to detect apoptosis by identifying the externalization of phosphatidylserine.

Materials:

• Cancer cell lines

• 6-well plates

• Test compounds

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the test compounds for the desired time.

• Harvest the cells (including floating and adherent cells) and wash with cold PBS.

• Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Add 5 µL of Annexin V-FITC and 5 µL of PI to 100 µL of the cell suspension.

• Incubate for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each tube.

• Analyze the cells by flow cytometry within one hour.

• Quantify the percentage of cells in different populations: viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive).

Caption: Apoptosis assay workflow.

References

• 1. Anti-proliferative activity of fenretinide in human hepatoma cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway [frontiersin.org]
• 4. Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of p-Decylaminophenol and p-Methylaminophenol for Researchers and Drug Development Professionals

This guide provides a detailed comparative analysis of p-Decylaminophenol and p-methylaminophenol, focusing on their chemical properties, synthesis, applications, and biological activities. This document is intended for researchers, scientists, and professionals in drug development who are interested in the structure-activity relationships of alkyl-substituted aminophenols. While extensive data is available for p-methylaminophenol, information on p-Decylaminophenol is less common. This comparison leverages data on a series of p-alkylaminophenols to extrapolate the likely properties of p-Decylaminophenol, providing a valuable resource for further research and development.

Chemical Properties

Property	p-Methylaminophenol	p-Decylaminophenol (extrapolated)
Molecular Formula	C7H9NO	C16H27NO
Molecular Weight	123.15 g/mol [2]	249.40 g/mol
Appearance	Colorless to off-white crystalline solid[1]	Likely a solid, potentially with a lower melting point than p-methylaminophenol
Solubility	Soluble in water, alcohol; insoluble in nonpolar organic solvents[1]	Expected to have lower water solubility and higher solubility in nonpolar organic solvents due to the long alkyl chain
XLogP3	1.9[2]	Expected to be significantly higher, indicating greater lipophilicity

Synthesis

The synthesis of both p-methylaminophenol and p-Decylaminophenol can be achieved through the N-alkylation of p-aminophenol. While specific industrial processes for p-Decylaminophenol are not documented, a general laboratory-scale synthesis for p-alkylaminophenols provides a reliable method.

Synthesis of p-Methylaminophenol

Industrial production of p-methylaminophenol typically involves the methylation of p-aminophenol.[1] Common methods include:

• Eschweiler–Clarke type methylation: Reaction of p-aminophenol with formaldehyde (B43269) and formic acid.[1]

• Alkylation with a methylating agent: Using agents like methyl iodide under basic conditions.[1]

The resulting p-methylaminophenol is often converted to its more stable sulfate (B86663) salt (Metol) for commercial use by treatment with sulfuric acid.[1]

General Synthesis of p-Alkylaminophenols (including p-Decylaminophenol)

A general method for synthesizing a range of p-alkylaminophenols involves the reductive amination of p-hydroxybenzaldehyde with the corresponding alkylamine, followed by reduction of the resulting imine. A more direct approach starts from p-aminophenol.

Experimental Protocol: Synthesis of p-Alkylaminophenols

This protocol describes a general method for the N-alkylation of p-aminophenol to yield p-alkylaminophenols.

Materials:

• p-Aminophenol

• Appropriate alkyl halide (e.g., 1-bromodecane (B1670165) for p-Decylaminophenol)

• A suitable base (e.g., potassium carbonate)

• A polar aprotic solvent (e.g., N,N-dimethylformamide - DMF)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• Dissolve p-aminophenol in DMF in a round-bottom flask.

• Add the base (e.g., potassium carbonate) to the solution.

• Add the alkyl halide (e.g., 1-bromodecane) dropwise to the mixture at room temperature.

• Heat the reaction mixture at an elevated temperature (e.g., 80°C) and monitor the reaction progress using thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and add water.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to obtain the pure p-alkylaminophenol.

Comparative Performance and Applications

p-Methylaminophenol

p-Methylaminophenol is a versatile compound with established applications:

• Photographic Developer: As its sulfate salt (Metol), it is a key component in black-and-white photographic developers, often used in combination with hydroquinone.[1]

• Hair Dyes: It is used as an oxidative hair dye intermediate, reacting with a coupler to form the final color.[3][4]

• Corrosion Inhibitor: It has been investigated for its role as a corrosion inhibitor for steel.

p-Decylaminophenol and other Long-Chain p-Alkylaminophenols

While specific applications for p-Decylaminophenol are not widely documented, research into long-chain p-alkylaminophenols suggests potential in areas where lipophilicity is advantageous.

Antioxidant Activity: A significant finding is that the antioxidant activity of p-alkylaminophenols increases with the elongation of the alkyl chain. One study demonstrated a dose- and chain length-dependent inhibition of lipid peroxidation in rat liver microsomes. The order of potency was found to be p-octylaminophenol > p-hexylaminophenol > p-butylaminophenol > p-methylaminophenol.[5] p-Octylaminophenol was approximately 350-fold more potent than p-methylaminophenol as a lipid peroxidation inhibitor.[5] This trend strongly suggests that p-Decylaminophenol would exhibit even greater antioxidant activity.

This enhanced antioxidant activity of long-chain p-alkylaminophenols makes them promising candidates for:

• Pharmaceuticals: As potential therapeutic agents against oxidative stress-related diseases.

• Cosmeceuticals: As active ingredients in anti-aging and skin-protecting formulations.

• Industrial Antioxidants: For the preservation of materials prone to oxidative degradation.

Experimental Protocol: DPPH Radical Scavenging Assay

This protocol outlines a common method to assess the antioxidant activity of p-alkylaminophenols.

Materials:

• α,α-Diphenyl-β-picrylhydrazyl (DPPH)

• Methanol

• Test compounds (p-methylaminophenol, p-Decylaminophenol) at various concentrations

• Spectrophotometer

Procedure:

• Prepare a stock solution of DPPH in methanol.

• Prepare serial dilutions of the test compounds in methanol.

• In a 96-well plate, add a specific volume of each concentration of the test compound solution.

• Add the DPPH solution to each well to initiate the reaction.

• Incubate the plate in the dark at room temperature for a specified time (e.g., 30 minutes).

• Measure the absorbance of each well at a specific wavelength (e.g., 517 nm) using a spectrophotometer.

• Calculate the percentage of DPPH radical scavenging activity for each concentration of the test compounds.

• Determine the IC50 value (the concentration of the compound that scavenges 50% of the DPPH radicals).

Toxicological Profile

p-Methylaminophenol

The toxicology of p-methylaminophenol (and its sulfate salt) has been extensively studied.

• Acute Toxicity: It is harmful if swallowed.[6]

• Skin Irritation and Sensitization: It can be a slight skin irritant and a skin sensitizer, with some individuals showing allergic reactions upon contact.[5][6]

• Genotoxicity: It was not found to be mutagenic in the Ames assay, the mouse micronucleus assay, or the Chinese hamster ovary chromosome aberration test.[3][5]

• Carcinogenicity: No statistically significant incidence of neoplasms was found in mice after long-term dermal exposure to hair dyes containing p-methylaminophenol sulfate.[3][5]

• Systemic Effects: The substance may have effects on the blood, potentially leading to lesions of blood cells.[7]

p-Decylaminophenol

Specific toxicological data for p-Decylaminophenol is not available. However, the increased lipophilicity due to the long alkyl chain might influence its toxicological profile. Increased lipophilicity can sometimes lead to greater membrane interaction and potential for bioaccumulation, which would need to be investigated. The toxicity of the parent compound, p-aminophenol, which is a known nephrotoxicant, suggests that the potential for kidney and liver toxicity should be carefully evaluated for any new p-alkylaminophenol derivative.[1][3]

Signaling Pathways and Mechanism of Action

The primary mechanism of action for the antioxidant activity of p-aminophenol derivatives is their ability to act as radical scavengers. The phenolic hydroxyl group can donate a hydrogen atom to stabilize free radicals, and the electron-donating amino group enhances this activity. The elongation of the N-alkyl chain in p-alkylaminophenols appears to enhance their interaction with lipid membranes, allowing for more effective inhibition of lipid peroxidation.[5]

While no specific signaling pathways have been elucidated for p-Decylaminophenol, the antioxidant properties of p-alkylaminophenols suggest they could modulate signaling pathways sensitive to redox state, such as those involving NF-κB, MAP kinases, and Nrf2. Further research is needed to explore these potential mechanisms.

Conclusion

p-Methylaminophenol is a well-established compound with a defined profile of properties, applications, and toxicity. While direct data on p-Decylaminophenol is scarce, the available research on other long-chain p-alkylaminophenols provides a strong basis for predicting its properties. The clear trend of increasing antioxidant activity with longer alkyl chains suggests that p-Decylaminophenol holds significant promise as a potent antioxidant.[5] This makes it an attractive candidate for further investigation in the fields of pharmaceuticals and cosmeceuticals. However, a thorough toxicological evaluation of p-Decylaminophenol will be crucial before its potential applications can be realized, particularly considering the known toxicity of related aminophenols. This comparative guide highlights the research gaps and opportunities for developing novel, highly effective antioxidants based on the p-aminophenol scaffold.

References

• 1. Time-dependent effect of p-aminophenol (PAP) toxicity in renal slices and development of oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. n-Methyl-p-aminophenol | C7H9NO | CID 5931 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. p-Aminophenol-induced liver toxicity: tentative evidence of a role for acetaminophen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Enhancement of antioxidant activity of p-alkylaminophenols by alkyl chain elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. chembk.com [chembk.com]

In Vivo Validation of In Vitro Findings for p-Decylaminophenol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro anti-melanogenic properties of p-Decylaminophenol and discusses the necessary steps for its in vivo validation. While in vitro studies have shown promising results for p-Decylaminophenol as a potent inhibitor of melanin (B1238610) synthesis, a thorough evaluation of its efficacy and safety in a living organism is crucial for its potential development as a therapeutic or cosmetic agent.

In Vitro Efficacy of p-Decylaminophenol

p-Decylaminophenol has demonstrated significant inhibitory effects on melanogenesis in B16 melanoma cells.[1] The compound has been shown to be more potent than the well-known tyrosinase inhibitor, kojic acid, in in vitro assays.[1]

Quantitative In Vitro Data Summary

The following tables summarize the key quantitative findings from in vitro studies on p-Decylaminophenol.

Table 1: Effect of p-Decylaminophenol on Tyrosinase Activity in B16 Melanoma Cells

Treatment	Concentration (µM)	Tyrosinase Activity (% of Control)
Control	-	100
p-Decylaminophenol	1	Significantly Reduced
p-Decylaminophenol	5	Significantly Reduced
p-Decylaminophenol	10	Significantly Reduced
Kojic Acid	100	Significantly Reduced

Note: Specific percentage inhibition values were not provided in the abstract, but the study indicates that lower concentrations of p-Decylaminophenol achieved inhibition comparable to higher concentrations of kojic acid.[1]

Table 2: Effect of p-Decylaminophenol on Melanin Content in B16 Melanoma Cells

Treatment	Concentration (µM)	Melanin Content (% of Control)
Control	-	100
p-Decylaminophenol	1	Decreased
p-Decylaminophenol	5	Decreased
p-Decylaminophenol	10	Decreased

Table 3: Effect of p-Decylaminophenol on Melanogenesis-Related Protein Expression in B16 Melanoma Cells

Target Protein	Treatment	Expression Level
TRP-1	p-Decylaminophenol	Inhibited (Protein and mRNA)
MITF	p-Decylaminophenol	Inhibited
p-MEK	p-Decylaminophenol	Suppressed
p-ERK	p-Decylaminophenol	Suppressed

Signaling Pathway of p-Decylaminophenol in Melanogenesis

In vitro studies suggest that p-Decylaminophenol exerts its anti-melanogenic effects by suppressing the MEK/ERK signaling pathway.[1] This pathway is a critical regulator of the Microphthalmia-associated transcription factor (MITF), which is a master regulator of melanogenic gene expression, including Tyrosinase-related protein 1 (TRP-1).[1] By inhibiting the phosphorylation of MEK and ERK, p-Decylaminophenol leads to the downregulation of MITF and its target genes, ultimately resulting in reduced melanin production.[1]

Caption: Proposed mechanism of p-Decylaminophenol on the MEK/ERK pathway.

Experimental Protocols

In Vitro Assays

• Cell Culture: B16 melanoma cells are cultured in a suitable medium, such as Dulbecco's Modified Eagle Medium (DMEM), supplemented with fetal bovine serum (FBS) and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Viability Assay: To determine non-toxic concentrations of p-Decylaminophenol, a cell viability assay (e.g., MTT assay) is performed. Cells are seeded in 96-well plates, treated with various concentrations of the compound for a specified period (e.g., 48-72 hours), and cell viability is measured spectrophotometrically.

• Melanin Content Assay: B16 cells are seeded in 6-well plates and treated with non-toxic concentrations of p-Decylaminophenol. After incubation (e.g., 72 hours), cells are harvested, and the cell pellets are dissolved in NaOH. The melanin content is quantified by measuring the absorbance at 405 nm using a microplate reader.

• Cellular Tyrosinase Activity Assay: Following treatment with p-Decylaminophenol, B16 cells are lysed. The cell lysate is then incubated with L-DOPA as a substrate. The rate of dopachrome (B613829) formation is measured by monitoring the absorbance at 492 nm, which is indicative of tyrosinase activity.

• Western Blot Analysis: To assess the effect on signaling proteins, B16 cells are treated with p-Decylaminophenol. Cell lysates are prepared, and proteins are separated by SDS-PAGE, transferred to a membrane, and probed with specific primary antibodies against MITF, TRP-1, phosphorylated MEK (p-MEK), and phosphorylated ERK (p-ERK). An appropriate secondary antibody conjugated to horseradish peroxidase is used for detection via chemiluminescence.

The Crucial Next Step: In Vivo Validation

Currently, there is a lack of published in vivo studies to validate the promising in vitro findings for p-Decylaminophenol. In vivo studies are essential to evaluate the compound's depigmenting efficacy, safety, and pharmacokinetic/pharmacodynamic profile in a complex biological system.

A Standard In Vivo Model: UVB-Induced Hyperpigmentation in Hairless Mice

A common and relevant model for testing depigmenting agents is the use of hairless mice (e.g., SKH-1) in which hyperpigmentation is induced by ultraviolet B (UVB) radiation.

• Animal Model: Female hairless mice, 6-8 weeks old.

• Induction of Hyperpigmentation: The dorsal skin of the mice is exposed to a controlled dose of UVB radiation 3-4 times a week for several weeks until visible hyperpigmentation develops.

• Treatment Protocol: A topical formulation of p-Decylaminophenol (e.g., in a cream or solution) at different concentrations is applied daily to the hyperpigmented area for a period of 4-8 weeks. A vehicle control group and a positive control group (e.g., treated with kojic acid or hydroquinone) should be included.

• Efficacy Evaluation:

  • Colorimetric Measurement: The skin color is measured weekly using a chromameter to quantify changes in the L* value (lightness) and a* value (redness).

  • Histological Analysis: At the end of the study, skin biopsies are taken for histological analysis. Fontana-Masson staining is used to visualize and quantify melanin content in the epidermis. Immunohistochemistry can be performed to assess the expression of melanogenesis-related proteins.

• Safety Evaluation: The skin is monitored for any signs of irritation, such as erythema, edema, and scaling. Body weight and general health of the animals are also recorded.

Hypothetical In Vivo Data

The following table illustrates the type of data that would be generated from such an in vivo study to validate the efficacy of p-Decylaminophenol.

Table 4: Hypothetical Effect of Topical p-Decylaminophenol on UVB-Induced Hyperpigmentation in Hairless Mice (8-week study)

Treatment Group	Change in L* value (Lightness)	Epidermal Melanin Content (% of UVB Control)	Skin Irritation Score (0-4)
UVB + Vehicle	Baseline	100%	0.2 ± 0.1
UVB + 1% p-Decylaminophenol	Significant Increase	60%	0.3 ± 0.2
UVB + 2% p-Decylaminophenol	Highly Significant Increase	40%	0.5 ± 0.3
UVB + 2% Kojic Acid	Significant Increase	55%	0.4 ± 0.2

Experimental Workflow for Anti-Melanogenic Drug Discovery

The development of a novel anti-melanogenic agent like p-Decylaminophenol typically follows a structured workflow from initial in vitro screening to in vivo validation.

Caption: General workflow for developing anti-melanogenic agents.

Conclusion

p-Decylaminophenol presents as a highly promising candidate for a novel skin-lightening agent based on its potent in vitro anti-melanogenic activity, which appears to be mediated through the suppression of the MEK/ERK signaling pathway. However, the absence of in vivo data represents a significant gap in its development profile. Rigorous in vivo studies, such as those using the UVB-induced hyperpigmentation model in hairless mice, are imperative to confirm its efficacy and, equally important, to establish its safety profile for topical application. Successful in vivo validation would be a critical milestone in advancing p-Decylaminophenol towards potential clinical and cosmetic applications.

References

• 1. Inhibitory effects of p-alkylaminophenol on melanogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of p-Decylaminophenol and Other Chemotherapeutics in Oncology Research

For Immediate Release

In the landscape of oncological research, the quest for more effective and targeted chemotherapeutic agents is perpetual. This guide provides a comprehensive head-to-head comparison of p-Decylaminophenol, a novel aminophenol analog, against established chemotherapeutic drugs: doxorubicin, cisplatin, and paclitaxel (B517696). This analysis is intended for researchers, scientists, and drug development professionals, offering a synthesis of available data on their cytotoxic and apoptotic effects on various cancer cell lines.

Executive Summary

p-Decylaminophenol has emerged as a promising anticancer agent, demonstrating potent activity against a range of cancer cell lines. Synthesized based on the structure of the retinoid fenretinide, p-Decylaminophenol and its analogs, such as p-Dodecylaminophenol, have shown significant efficacy in suppressing the growth of breast (MCF-7), prostate (DU-145), and leukemia (HL60) cancer cells through the induction of apoptosis.[1] The anticancer activity of these aminophenol analogs is correlated with the length of their alkyl chain and their ability to be incorporated into cancer cells.[1] While direct comparative quantitative data with mainstream chemotherapeutics is limited, this guide consolidates available information to provide a preliminary assessment of their relative performance.

Comparative Cytotoxicity

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following tables summarize the available IC50 values for p-Decylaminophenol and the comparator chemotherapeutics against key cancer cell lines. It is important to note that IC50 values can vary significantly based on experimental conditions, including the duration of drug exposure and the specific assay used.

Table 1: IC50 Values (µM) for Breast Cancer Cell Line (MCF-7)

Compound	IC50 (µM)	Notes
p-Decylaminophenol	Data not available	Suppresses cell growth.[1]
Doxorubicin	~0.1 - 2.0	Range reflects variability across studies.
Cisplatin	~3.5 - 4.6	Values vary based on experimental setup.
Paclitaxel	~0.0075 - 0.014	Potent cytotoxicity observed.

Table 2: IC50 Values (µM) for Prostate Cancer Cell Line (DU-145)

Compound	IC50 (µM)	Notes
p-Decylaminophenol	Data not available	Suppresses cell growth.[1]
Doxorubicin	Data not available
Cisplatin	>200 (alone); ~50-114 (with sensitizer)	High concentrations required for apoptosis induction.[2]
Paclitaxel	Data not available

Table 3: IC50 Values (µM) for Leukemia Cell Line (HL60)

Compound	IC50 (µM)	Notes
p-Decylaminophenol	Data not available	Suppresses cell growth and induces apoptosis.[1]
Doxorubicin	Data not available
Cisplatin	Data not available
Paclitaxel	Data not available

Note: The absence of specific IC50 values for p-Decylaminophenol in direct comparison with the other agents highlights a current gap in the published literature.

Mechanism of Action: Induction of Apoptosis

p-Decylaminophenol and related p-alkylaminophenols exert their anticancer effects primarily through the induction of apoptosis, or programmed cell death.[1] This mechanism is crucial for eliminating malignant cells without inducing an inflammatory response.

Signaling Pathways

The precise signaling pathways activated by p-Decylaminophenol are still under investigation. However, studies on its parent compound, fenretinide, and other similar alkylaminophenols suggest the involvement of several key pathways:

• p53 Signaling Pathway: A related alkylaminophenol, 2-[(3,4-dihydroquinolin-1(2H)-yl)(p-tolyl)methyl]phenol (THTMP), has been shown to target the p53 signaling pathway, leading to DNA damage and cell cycle arrest at the G1/S phase in glioma cells. This ultimately results in apoptosis.

• Reactive Oxygen Species (ROS) Generation: Fenretinide is known to induce apoptosis through the generation of reactive oxygen species, which can damage cellular components and trigger cell death pathways.

• Bcl-2 Family Regulation: THTMP has also been observed to regulate the expression of Bcl-2 family genes, which are critical controllers of the mitochondrial (intrinsic) apoptosis pathway.

The proposed mechanism of p-Decylaminophenol-induced apoptosis is likely to involve a combination of these pathways, leading to the activation of caspases, the executioners of apoptosis.

Caption: Proposed signaling pathway for p-Decylaminophenol-induced apoptosis.

Experimental Protocols

Standard methodologies are employed to evaluate the cytotoxic and apoptotic effects of these chemotherapeutic agents.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

• Drug Treatment: Cells are treated with various concentrations of the test compounds (p-Decylaminophenol, doxorubicin, cisplatin, paclitaxel) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Incubation: MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by metabolically active cells.

• Solubilization: A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of the resulting solution is measured using a microplate reader at a specific wavelength (typically 570 nm). The IC50 value is calculated from the dose-response curve.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Apoptosis Assay (Annexin V/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay is used to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Cells are treated with the chemotherapeutic agents at their respective IC50 concentrations for a defined period.

• Cell Harvesting: Both adherent and floating cells are collected.

• Staining: Cells are washed and resuspended in a binding buffer containing Annexin V conjugated to a fluorescent dye (e.g., FITC) and propidium iodide (PI).

• Incubation: The cell suspension is incubated in the dark to allow for staining.

• Flow Cytometry Analysis: The stained cells are analyzed by a flow cytometer. Annexin V positive/PI negative cells are considered early apoptotic, while Annexin V positive/PI positive cells are late apoptotic or necrotic.

Conclusion

p-Decylaminophenol represents a promising class of anticancer compounds with a mechanism of action centered on the induction of apoptosis. While existing research confirms its efficacy against several cancer cell lines, a clear quantitative, head-to-head comparison with standard chemotherapeutics like doxorubicin, cisplatin, and paclitaxel is not yet available in the public domain. Further research, including direct comparative studies to determine relative IC50 values and detailed elucidation of its signaling pathways, is necessary to fully understand its therapeutic potential and position it within the current landscape of cancer treatment. This guide underscores the need for such investigations to advance the development of this and other novel aminophenol analogs.

References

• 1. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cisplatin in combination with programmed cell death protein 5 increases antitumor activity in prostate cancer cells by promoting apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Reproducibility in Focus: A Comparative Analysis of p-Decylaminophenol in Experimental Assays

For researchers, scientists, and drug development professionals, the reproducibility of experimental results is paramount. This guide provides a comparative analysis of p-Decylaminophenol, offering insights into its performance, potential alternatives, and the experimental protocols necessary for reproducible studies.

p-Decylaminophenol, a member of the p-alkylaminophenol family, has demonstrated notable bioactivity, particularly in the realm of cancer research. Its efficacy, however, is intrinsically linked to the specifics of experimental design. This guide delves into the quantitative data surrounding its performance, outlines detailed experimental methodologies to aid in study replication, and visualizes a key signaling pathway implicated in its mechanism of action.

Performance Comparison of p-Alkylaminophenols in Anticancer Assays

The anticancer activity of p-Decylaminophenol and its analogs has been evaluated across various cancer cell lines. The half-maximal inhibitory concentration (IC50), a measure of a substance's potency in inhibiting a specific biological or biochemical function, is a key metric for comparison. The data below, summarized from a study by Takahashi et al., illustrates the dose-dependent inhibitory effects of p-Decylaminophenol and related compounds on the growth of several human cancer cell lines.

Compound	HL60 (Leukemia) IC50 (µM)	MCF-7 (Breast Cancer) IC50 (µM)	DU-145 (Prostate Cancer) IC50 (µM)
p-Decylaminophenol	5.8	8.5	6.2
p-Dodecylaminophenol	3.2	4.5	3.8
p-Octylaminophenol	7.5	10.2	8.9
Fenretinide (Reference)	4.5	6.8	9.5

Data sourced from Takahashi et al. (2007).[1]

These results indicate that the length of the alkyl chain in p-alkylaminophenols influences their anticancer activity, with p-Dodecylaminophenol showing slightly higher potency than p-Decylaminophenol in the tested cell lines.[1] Fenretinide, a synthetic retinoid, is included as a reference compound commonly used in cancer research.

Experimental Protocols for Reproducible Anticancer Activity Assessment

To ensure the reproducibility of experiments involving p-Decylaminophenol, adherence to standardized protocols is crucial. The following methodologies are based on established cell viability and apoptosis assays.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Plate cancer cells (e.g., HL60, MCF-7, or DU-145) in 96-well plates at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of p-Decylaminophenol (or alternative compounds) and a vehicle control (e.g., DMSO). Incubate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay distinguishes between live, apoptotic, and necrotic cells.

• Cell Treatment: Treat cells with the IC50 concentration of p-Decylaminophenol for a predetermined time.

• Cell Harvesting: Harvest the cells and wash them with cold PBS.

• Staining: Resuspend the cells in 1X Annexin-binding buffer. Add 5 µL of FITC-conjugated Annexin V and 1 µL of Propidium Iodide (PI) staining solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Visualizing the Mechanism of Action: A Proposed Signaling Pathway

While the precise signaling pathway activated by p-Decylaminophenol is a subject of ongoing research, studies on structurally related alkylaminophenols suggest a potential mechanism involving the p53 and cyclin-dependent kinase (CDK) pathways, leading to cell cycle arrest and apoptosis.[2][3][4][5]

Proposed p-Alkylaminophenol Signaling Pathway

This diagram illustrates a plausible mechanism where p-Decylaminophenol induces cellular stress, leading to the activation of the tumor suppressor protein p53. Activated p53 can then inhibit cyclin-dependent kinases (CDKs), causing cell cycle arrest at the G1/S checkpoint. Simultaneously, p53 can promote apoptosis by activating pro-apoptotic proteins like Bax and inhibiting anti-apoptotic proteins like Bcl-2, ultimately leading to the activation of caspases and programmed cell death.

Concluding Remarks

The reproducibility of experiments involving p-Decylaminophenol is contingent on meticulous adherence to established protocols and a clear understanding of its comparative performance. The data and methodologies presented in this guide aim to provide researchers with the necessary tools to conduct robust and repeatable studies. Further investigation into the specific molecular targets and signaling pathways of p-Decylaminophenol will be crucial for its potential development as a therapeutic agent.

References

• 1. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway: Open Access, Read PDF & Key Insights | Bohrium [bohrium.com]
• 3. Frontiers | Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway [frontiersin.org]
• 4. Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking p-Decylaminophenol: A Comparative Guide to Evaluating a Novel Aminophenol Derivative

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for benchmarking the performance of p-Decylaminophenol, a novel aminophenol derivative. Due to the limited availability of public data on p-Decylaminophenol, this document outlines a robust strategy for its evaluation against established standards in key biological assays. The methodologies and comparative data structures presented herein are based on the known activities of structurally related p-aminophenol compounds, which have demonstrated significant antioxidant and anticancer properties.

Introduction to p-Decylaminophenol and Benchmark Standards

P-aminophenol derivatives are a class of compounds recognized for their diverse biological activities. Notably, fenretinide (B1684555) (N-(4-hydroxyphenyl)retinamide), a synthetic retinoid, and p-methylaminophenol have been investigated for their ability to induce apoptosis in cancer cells and to act as antioxidants.[1][2] The structural characteristic of a long alkyl chain substituent attached to the aminophenol, as is the case with the decyl group in p-Decylaminophenol, may be significant for its anticancer properties.[1]

This guide proposes a series of experiments to characterize the antioxidant and anticancer efficacy of p-Decylaminophenol. Its performance will be benchmarked against well-established standards:

• Antioxidant Standards:

  • Ascorbic Acid (Vitamin C): A natural water-soluble antioxidant.

  • Trolox: A water-soluble analog of vitamin E, commonly used as an antioxidant standard.[3][4]

  • Quercetin: A natural flavonoid with potent antioxidant activity.[5]

• Anticancer Standards:

  • Fenretinide (4-HPR): A synthetic retinoid and a close structural analog, known to induce apoptosis in various cancer cell lines.[1][6]

  • Doxorubicin: A well-established chemotherapeutic agent used as a positive control in cytotoxicity assays.

Comparative Data Presentation

The following tables are structured to present the hypothetical quantitative data that would be generated from the proposed experimental protocols. These tables will allow for a clear and direct comparison of p-Decylaminophenol's performance against the selected standards.

Table 1: DPPH Radical Scavenging Activity

Compound	IC₅₀ (µM)
p-Decylaminophenol	Data to be determined
Ascorbic Acid	Reference Value
Trolox	Reference Value
Quercetin	Reference Value

IC₅₀ represents the concentration required to scavenge 50% of DPPH radicals. A lower IC₅₀ indicates higher antioxidant activity.

Table 2: Lipid Peroxidation Inhibition

Compound	IC₅₀ (µM)
p-Decylaminophenol	Data to be determined
Trolox	Reference Value
Quercetin	Reference Value

IC₅₀ represents the concentration required to inhibit lipid peroxidation by 50%.

Table 3: In Vitro Cytotoxicity against MCF-7 Breast Cancer Cells (MTT Assay)

Compound	IC₅₀ (µM) after 48h
p-Decylaminophenol	Data to be determined
Fenretinide	Reference Value
Doxorubicin	Reference Value

IC₅₀ represents the concentration required to inhibit the growth of 50% of cells.

Table 4: Apoptosis Induction in MCF-7 Cells (Flow Cytometry)

Compound (at IC₅₀ conc.)	% Early Apoptosis	% Late Apoptosis/Necrosis
p-Decylaminophenol	Data to be determined	Data to be determined
Fenretinide	Reference Value	Reference Value
Doxorubicin	Reference Value	Reference Value
Untreated Control	Reference Value	Reference Value

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and standardization.

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay assesses the ability of p-Decylaminophenol to act as a free radical scavenger.[7]

• Reagents: DPPH solution (0.1 mM in methanol), p-Decylaminophenol, standard antioxidants (Ascorbic Acid, Trolox, Quercetin), methanol.

• Procedure:

  • Prepare serial dilutions of p-Decylaminophenol and standards in methanol.

  • In a 96-well plate, add 100 µL of each sample dilution to 100 µL of DPPH solution.[8]

  • Incubate the plate in the dark at room temperature for 30 minutes.[9]

  • Measure the absorbance at 517 nm using a microplate reader.[7]

  • The percentage of DPPH radical scavenging activity is calculated using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100

  • The IC₅₀ value is determined by plotting the percentage of inhibition against the concentration of the sample.[9]

Lipid Peroxidation Inhibition Assay

This assay measures the ability of p-Decylaminophenol to inhibit the oxidation of lipids, a key process in cellular damage.

• Reagents: Rat liver microsomes, FeSO₄, ascorbate, thiobarbituric acid (TBA), trichloroacetic acid (TCA), p-Decylaminophenol, and standards.

• Procedure:

  • Prepare a reaction mixture containing rat liver microsomes in a suitable buffer.

  • Add various concentrations of p-Decylaminophenol or standards to the mixture.

  • Initiate lipid peroxidation by adding FeSO₄ and ascorbate.

  • Incubate at 37°C for a specified time (e.g., 1 hour).

  • Stop the reaction by adding TCA, followed by the addition of TBA reagent.

  • Heat the mixture at 95°C for 25-60 minutes to allow for the formation of the malondialdehyde (MDA)-TBA adduct.[10][11]

  • Cool the samples and centrifuge to pellet any precipitate.

  • Measure the absorbance of the supernatant at 532 nm.[11]

  • Calculate the percentage inhibition of lipid peroxidation and determine the IC₅₀ value.

MTT Cell Viability Assay

This colorimetric assay determines the cytotoxic effect of p-Decylaminophenol on cancer cells by measuring metabolic activity.

• Cell Line: MCF-7 (human breast adenocarcinoma) or other relevant cancer cell lines.

• Reagents: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution, DMSO, p-Decylaminophenol, and standards.

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours.

  • Treat the cells with various concentrations of p-Decylaminophenol or standards for 48 hours.

  • Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[12]

  • Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[13]

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to untreated controls and determine the IC₅₀ value.

Apoptosis Assay using Annexin V/Propidium Iodide (PI) Staining and Flow Cytometry

This assay quantifies the induction of apoptosis by p-Decylaminophenol.[14]

• Cell Line: MCF-7 cells.

• Reagents: Annexin V-FITC Apoptosis Detection Kit, p-Decylaminophenol, and standards.

• Procedure:

  • Treat MCF-7 cells with p-Decylaminophenol and standards at their respective IC₅₀ concentrations for 24-48 hours.

  • Harvest the cells (including floating and adherent cells) and wash with cold PBS.[14]

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to 100 µL of the cell suspension.

  • Incubate for 15-20 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells immediately by flow cytometry.

  • Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.[14]

Visualizations

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, created using Graphviz (DOT language), illustrate key pathways and workflows relevant to the evaluation of p-Decylaminophenol.

A high-level workflow for assessing the antioxidant and anticancer activities of p-Decylaminophenol.

A putative signaling pathway for p-Decylaminophenol-induced apoptosis via ROS generation.

References

• 1. scitechdevelopment.com [scitechdevelopment.com]
• 2. Fenretinide and its relation to cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. researchgate.net [researchgate.net]
• 6. go.drugbank.com [go.drugbank.com]
• 7. mdpi.com [mdpi.com]
• 8. acmeresearchlabs.in [acmeresearchlabs.in]
• 9. Delving into Antioxidant Properties: A Stepwise DPPH Assay Protocol for Plant Extracts [greenskybio.com]
• 10. Determining Oxidative Damage by Lipid Peroxidation Assay in Rat Serum [bio-protocol.org]
• 11. plant-stress.weebly.com [plant-stress.weebly.com]
• 12. merckmillipore.com [merckmillipore.com]
• 13. broadpharm.com [broadpharm.com]
• 14. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

Investigating the Synergistic Potential of p-Decylaminophenol: A Comparative Guide

An objective analysis of the potential synergistic effects of p-Decylaminophenol with other compounds, providing a framework for future research based on established principles of drug synergy and methodologies applied to similar phenolic compounds.

Audience: Researchers, scientists, and drug development professionals.

While direct experimental evidence for the synergistic effects of p-Decylaminophenol with other compounds is not currently available in published literature, the broader class of phenolic compounds has demonstrated significant potential for synergistic interactions with various therapeutic agents, including antibiotics and antifungals.[1][2][3] This guide provides a comparative framework for investigating the potential synergistic activities of p-Decylaminophenol, drawing upon established experimental protocols and data presentation formats used in the study of similar molecules.

Hypothetical Synergistic Combinations and Rationale

Based on studies with other phenolic compounds, p-Decylaminophenol could plausibly exhibit synergistic effects when combined with the following classes of drugs:

• Antibiotics: Phenolic compounds have been shown to enhance the efficacy of antibiotics against resistant bacteria.[1] The proposed mechanism often involves the disruption of bacterial cell membranes or the inhibition of bacterial enzymes by the phenolic compound, thereby allowing the antibiotic to reach its target more effectively. A potential synergistic combination could involve p-Decylaminophenol and a beta-lactam antibiotic against a resistant bacterial strain.

• Antifungal Agents: Synergy between phenolic compounds and antifungal drugs has been observed, particularly against resistant strains of Candida.[2][4] The phenolic compound may weaken the fungal cell wall or membrane, increasing the susceptibility of the fungus to the antifungal agent.[4] A combination of p-Decylaminophenol with an azole antifungal could be a promising area of investigation.

Experimental Protocols for Assessing Synergy

To quantitatively assess the synergistic potential of p-Decylaminophenol, the following standardized experimental protocol, widely used in antimicrobial synergy testing, is recommended.

Checkerboard Microdilution Assay:

This method allows for the determination of the Minimum Inhibitory Concentration (MIC) of two compounds alone and in combination.

• Preparation of Compounds: Prepare stock solutions of p-Decylaminophenol and the selected partner compound (e.g., an antibiotic or antifungal) in an appropriate solvent.

• Microplate Setup: In a 96-well microplate, create a two-dimensional gradient of concentrations. Typically, serial dilutions of p-Decylaminophenol are made along the x-axis, and serial dilutions of the partner compound are made along the y-axis.

• Inoculation: Each well is inoculated with a standardized suspension of the target microorganism (e.g., bacteria or fungi).

• Incubation: The microplate is incubated under appropriate conditions (temperature, time) for the growth of the microorganism.

• Data Collection: After incubation, the MIC is determined as the lowest concentration of the drug, alone or in combination, that visibly inhibits microbial growth.

• Analysis: The results are analyzed by calculating the Fractional Inhibitory Concentration Index (FICI) for each combination.

FICI Calculation:

FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

• Synergy: FICI ≤ 0.5

• Additive effect: 0.5 < FICI ≤ 1

• Indifference: 1 < FICI ≤ 4

• Antagonism: FICI > 4

Data Presentation: Hypothetical Results

The following table provides a template for presenting the quantitative data obtained from a checkerboard assay investigating the synergy between p-Decylaminophenol and a hypothetical Compound X.

Compound	MIC Alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interaction
p-Decylaminophenol	64	16	0.5	Synergy
Compound X	32	8
...	...	...	...	...

Visualizing Experimental Workflow and Potential Mechanisms

Experimental Workflow for Synergy Screening

The following diagram illustrates a typical workflow for screening and confirming the synergistic effects of p-Decylaminophenol.

Caption: Workflow for synergistic interaction screening of p-Decylaminophenol.

Hypothetical Signaling Pathway of Synergy

This diagram illustrates a hypothetical mechanism by which p-Decylaminophenol could act synergistically with another compound to inhibit a target cell.

Caption: Hypothetical synergistic mechanism of p-Decylaminophenol.

Conclusion

While direct data on the synergistic effects of p-Decylaminophenol is lacking, the established activities of similar phenolic compounds provide a strong rationale for investigating its potential in combination therapies. The experimental and analytical frameworks presented in this guide offer a robust starting point for researchers to explore these possibilities. Future studies employing these methodologies are necessary to elucidate the specific synergistic interactions of p-Decylaminophenol and pave the way for the development of novel and more effective therapeutic strategies.

References

• 1. MCRO037 - The Synergy Between Antibiotics and Phenolic Acids | ISEF [isef.net]
• 2. Improved efficacy of antifungal drugs in combination with monoterpene phenols against Candida auris - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synergistic interactions between phenolic compounds identified in grape pomace extract with antibiotics of different classes against Staphylococcus aureus and Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synergistic combinations of antifungals and anti-virulence agents to fight against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]

Meta-analysis of studies on p-alkylaminophenols

A Comparative Guide to the Meta-analysis of p-Alkylaminophenols in Preclinical Research

This guide provides a meta-analysis of published studies on p-alkylaminophenols, focusing on their comparative efficacy and mechanisms of action in anticancer, antioxidant, and melanogenesis-inhibiting applications. The information is intended for researchers, scientists, and drug development professionals.

Data Presentation

Table 1: Cytotoxicity of p-Alkylaminophenols in Cancer Cell Lines

Compound	Cancer Cell Line	IC50 (µM)	Reference
2-((3,4-dihydroquinolin-1(2H)-yl)(p-tolyl)methyl)phenol	U2OS (Osteosarcoma)	36.6	[1]
2-(indolin-1-yl(aryl)methyl)-4-nitrophenol derivatives	U2OS, MG-65, HEK-293T	66-88	[1]
p-dodecylaminophenol	MCF-7, MCF-7/Adr(R) (Breast), DU-145 (Prostate), HL60 (Leukemia)	Potent, chain length-dependent	[2]
p-decylaminophenol	MCF-7, MCF-7/Adr(R) (Breast), DU-145 (Prostate), HL60 (Leukemia)	Potent, chain length-dependent	[2]
N-(4-hydroxyphenyl)dodecananamide	MCF-7, MCF-7/Adr(R) (Breast), DU-145 (Prostate), HL60 (Leukemia)	Weak	[2]
N-(4-hydroxyphenyl)decananamide	MCF-7, MCF-7/Adr(R) (Breast), DU-145 (Prostate), HL60 (Leukemia)	Weak	[2]
HNPMI	PC-3 (Prostate), Caco-2 (Colon), HepG2 (Lung)	Concentration-dependent inhibition	[3]
THTMP	PC-3 (Prostate), Caco-2 (Colon), HepG2 (Lung)	Concentration-dependent inhibition	[3]
THMPP	PC-3 (Prostate), Caco-2 (Colon), HepG2 (Lung)	Concentration-dependent inhibition	[3]
4-trifluoromethyl substituted tetrahydroquinoline derivative (4ag)	SNB19 (Glioblastoma)	38.3	[4]
4-trifluoromethyl substituted tetrahydroquinoline derivative (4ag)	LN229 (Glioblastoma)	40.6	[4]

Table 2: Tyrosinase Inhibitory Activity of p-Alkylaminophenols

Compound	Substrate	IC50 (µM)	Reference
p-decylaminophenol (3)	L-tyrosine	~5.7	[5]
p-decylaminophenol (3)	L-DOPA	~30.1	[5]
p-dodecylaminophenol (2)	L-tyrosine / L-DOPA	>200	[5]
Kojic Acid (Reference)	L-tyrosine	~12.6	[5]
Kojic Acid (Reference)	L-DOPA	~32.8	[5]

Table 3: Antioxidant Activity of p-Alkylaminophenols

Compound	Assay	Activity	Reference
p-octylaminophenol (3)	Lipid Peroxidation Inhibition	Most potent (3>4>5>6)	[6]
p-hexylaminophenol (4)	Lipid Peroxidation Inhibition	Potency: 3>4>5>6	[6]
p-butylaminophenol (5)	Lipid Peroxidation Inhibition	Potency: 3>4>5>6	[6]
p-methylaminophenol (6)	Lipid Peroxidation Inhibition	Least potent	[6]
p-methoxybenzylaminophenol (7)	DPPH Radical Scavenging	Most potent	[6]
2-(benzo[d][1][5]dioxol-5-yl(pyrrolidin-1-yl)methyl)phenol (4)	DPPH Radical Scavenging	47.29 ± 0.05% inhibition at 10 mg/ml	[7]
2-(benzo[d][1][5]dioxol-5-yl(piperidin-1-yl)methyl)phenol (5)	DPPH Radical Scavenging	37.51 ± 0.01% inhibition at 10 mg/ml	[7]
2-(azepan-1-yl(benzo[d][1][5]dioxol-5-yl)methyl)phenol (6)	DPPH Radical Scavenging	38.20 ± 0.01% inhibition at 10 mg/ml	[7]

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method to assess cell viability.

Procedure:

• Seed cells in a 96-well plate at a density of 1 × 10^4 cells/well and incubate for 24 hours.[8]

• Treat the cells with various concentrations of the p-alkylaminophenol compounds and incubate for the desired period (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10-28 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[8][9]

• Incubate the plate for 1.5 to 4 hours at 37°C in a humidified atmosphere.[8][9]

• Remove the MTT solution and add 100-130 µL of a solubilization solution (e.g., DMSO) to dissolve the formazan (B1609692) crystals.[8][9]

• Shake the plate for 5-15 minutes to ensure complete solubilization.[8][10]

• Measure the absorbance at a wavelength between 500 and 600 nm using a microplate reader.[9]

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay distinguishes between live, early apoptotic, late apoptotic, and necrotic cells.

Procedure:

• Seed cells (e.g., 1 × 10^6 cells) and induce apoptosis with the test compounds.[11]

• Harvest the cells, including both floating and adherent cells, and wash them twice with cold phosphate-buffered saline (PBS).[11]

• Resuspend the cell pellet in 1X Annexin-binding buffer at a concentration of ~1 × 10^6 cells/mL.[12]

• To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 2-10 µL of Propidium Iodide (PI) solution.[13]

• Incubate the cells for 15 minutes at room temperature in the dark.[13]

• After incubation, add 400 µL of 1X Annexin-binding buffer and keep the samples on ice.[13]

• Analyze the stained cells by flow cytometry as soon as possible.[12]

Caspase-3/7 Activity Assay

This luminescent assay measures the activity of caspases 3 and 7, key executioner caspases in apoptosis.

Procedure:

• Seed cells in a white-walled 96-well plate and treat with the test compounds for the desired time.[14]

• Equilibrate the plate to room temperature for about 30 minutes.

• Add an equal volume of Caspase-Glo® 3/7 Reagent to each well.

• Mix the contents of the wells by gently shaking for 30 seconds.

• Incubate the plate at room temperature for 1 to 2 hours.

• Measure the luminescence using a plate-reading luminometer.[15]

Mandatory Visualization

Caption: p-Alkylaminophenol induced anticancer signaling pathway.

References

• 1. Effect of alkylaminophenols on growth inhibition and apoptosis of bone cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potent anticancer activities of novel aminophenol analogues against various cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. d.docksci.com [d.docksci.com]
• 6. Enhancement of antioxidant activity of p-alkylaminophenols by alkyl chain elongation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. MTT (Assay protocol [protocols.io]
• 9. merckmillipore.com [merckmillipore.com]
• 10. texaschildrens.org [texaschildrens.org]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. kumc.edu [kumc.edu]
• 13. flowcyt.rutgers.edu [flowcyt.rutgers.edu]
• 14. cris.tuni.fi [cris.tuni.fi]
• 15. Alkylaminophenol Induces G1/S Phase Cell Cycle Arrest in Glioblastoma Cells Through p53 and Cyclin-Dependent Kinase Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Comparative study of the toxicity of different aminophenol derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of various aminophenol derivatives, including ortho-aminophenol (OAP), meta-aminophenol (MAP), para-aminophenol (PAP), and their N-acetylated counterparts. The information presented herein is supported by experimental data from in vivo and in vitro studies, with detailed methodologies for key experiments to facilitate reproducibility and further investigation.

Executive Summary

Aminophenol derivatives are a class of organic compounds with wide industrial and pharmaceutical applications. However, their use is often associated with concerns regarding their potential toxicity, primarily targeting the liver and kidneys. The position of the amino and hydroxyl groups on the benzene (B151609) ring, as well as other structural modifications, significantly influences their metabolic fate and toxicological properties. This guide elucidates these differences through a comparative analysis of their acute toxicity, in vitro cytotoxicity, and underlying mechanisms of action.

Comparative Toxicity Data

The following tables summarize the quantitative data on the acute and in vitro toxicity of various aminophenol derivatives.

Table 1: Acute Oral Toxicity (LD50) in Rodents

Compound	Species	LD50 (mg/kg)	Reference(s)
o-Aminophenol (OAP)	Rat	>1000	[1]
m-Aminophenol (MAP)	Rat	920	[2]
p-Aminophenol (PAP)	Rat	375 - 671	[2]
N-acetyl-o-aminophenol	Rat	1300	[3]
N-acetyl-m-aminophenol (AMAP)	Rat	1150	[3]
N-acetyl-p-aminophenol (APAP)	Rat	1250	[3]
N-acetyl-p-aminophenol (APAP)	Mouse	338 - 500	[4]

GHS Category for Acute Oral Toxicity: Category 4 = 300 < LD50 <= 2000 mg/kg (Harmful if swallowed).[2]

Table 2: In Vitro Cytotoxicity (IC50)

Compound	Cell Line	Assay	IC50 (mM)	Reference(s)
o-Aminophenol (OAP)	-	NOx scavenging	0.195	[5]
m-Aminophenol (MAP)	-	NOx scavenging	0.11	[5]
p-Aminophenol (PAP)	HK-2	Resazurin	~1 (Significant viability decrease)	[6]
N-acetyl-p-aminophenol (APAP)	HepaRG	Cell Viability	~20 (40% viability decrease)	[7]
N-acetyl-m-aminophenol (AMAP)	Mouse Hepatocytes	Cytotoxicity	~10-fold less toxic than APAP	[8]
4-Amino-2-chlorophenol	Rat Renal Cortical Cells	LDH Release	More toxic than 4-AP	[6]
4-Amino-3-chlorophenol	Rat Renal Cortical Cells	LDH Release	Less toxic than 4-AP	[6]
4-Amino-2,6-dichlorophenol	Rat Renal Cortical Cells	LDH Release	More toxic than 4-A2CP and 4-AP	[6]

Mechanisms of Toxicity

The toxicity of aminophenol derivatives is primarily mediated by their metabolic activation to reactive intermediates, which can lead to cellular damage through various mechanisms, including covalent binding to macromolecules, depletion of cellular antioxidants, and induction of oxidative stress.

Acetaminophen (B1664979) (N-acetyl-p-aminophenol, APAP) Induced Hepatotoxicity

Acetaminophen is a widely used analgesic and antipyretic that can cause severe liver injury at high doses.[9] Its toxicity is a classic example of bioactivation.

• Metabolic Activation: At therapeutic doses, APAP is primarily metabolized in the liver via glucuronidation and sulfation to non-toxic conjugates that are excreted in the urine. A small fraction is oxidized by cytochrome P450 enzymes (mainly CYP2E1, CYP1A2, and CYP3A4) to a highly reactive metabolite, N-acetyl-p-benzoquinone imine (NAPQI).[9]

• Glutathione (B108866) Depletion: Under normal conditions, NAPQI is detoxified by conjugation with glutathione (GSH).[10] However, in cases of overdose, the glucuronidation and sulfation pathways become saturated, leading to increased formation of NAPQI. This depletes hepatic GSH stores.

• Oxidative Stress and Mitochondrial Dysfunction: Once GSH is depleted, NAPQI covalently binds to cellular proteins, particularly mitochondrial proteins. This leads to mitochondrial oxidative stress, the formation of reactive oxygen species (ROS) and reactive nitrogen species (RNS), and the opening of the mitochondrial permeability transition pore (MPTP).[11]

• Cell Death: The sustained mitochondrial dysfunction triggers a cascade of events leading to hepatocyte necrosis. This involves the activation of c-Jun N-terminal kinase (JNK) and the release of pro-apoptotic factors from the mitochondria.[10][11]

Acetaminophen (APAP) Induced Hepatotoxicity Pathway

p-Aminophenol (PAP) Induced Nephrotoxicity

p-Aminophenol is a known nephrotoxicant that can cause necrosis of the proximal tubules in the kidney.[12] Its toxicity is also linked to its metabolic activation.

• Bioactivation: PAP can be oxidized to a reactive benzoquinone imine intermediate. This process can be catalyzed by peroxidases within the kidney.

• Glutathione Conjugation and Further Metabolism: The reactive intermediate can be conjugated with glutathione. However, these glutathione conjugates can be further metabolized by enzymes such as γ-glutamyl transpeptidase and dipeptidases in the kidney to form reactive thiol-containing metabolites.[12]

• Oxidative Stress and Apoptosis: These reactive metabolites can induce oxidative stress, deplete cellular antioxidants, and damage cellular components, leading to apoptosis and necrosis of renal tubular cells.[13] Studies have shown that PAP can induce apoptosis in human kidney (HK-2) cells, which is associated with the upregulation of caspase-3.[14]

p-Aminophenol (PAP) Induced Nephrotoxicity Pathway

Experimental Protocols

Detailed methodologies for key in vitro toxicity assays are provided below. These protocols can be adapted for the comparative evaluation of different aminophenol derivatives.

In Vitro Cytotoxicity Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[15][16][17]

Principle: Viable cells with active metabolism convert the yellow MTT into a purple formazan (B1609692) product.[8] The amount of formazan produced is proportional to the number of viable cells.

Materials:

• Adherent cells (e.g., HepG2 for hepatotoxicity, HK-2 for nephrotoxicity)

• 96-well plates

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).[15]

• Compound Treatment: Prepare serial dilutions of the aminophenol derivatives in culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (medium with the highest concentration of the solvent used to dissolve the compounds) and a blank control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[15]

• Formazan Solubilization: Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.[18] A reference wavelength of >650 nm can be used for background correction.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).[18][19]

MTT Assay Experimental Workflow

Glutathione (GSH) Depletion Assay

This assay quantifies the total glutathione content in cell lysates.

Principle: The assay is based on the reaction of GSH with 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) to form a yellow-colored product, 5-thio-2-nitrobenzoic acid (TNB), which can be measured spectrophotometrically at 412 nm. Glutathione reductase is included to recycle oxidized glutathione (GSSG) back to GSH, allowing for the measurement of total glutathione.

Materials:

• Cell lysates

• Deproteinization reagent (e.g., 5% sulfosalicylic acid)

• Assay buffer

• DTNB solution

• Glutathione reductase

• NADPH

• Microplate reader

Procedure:

• Sample Preparation: Treat cells with aminophenol derivatives for the desired time. Lyse the cells and deproteinize the lysate by adding a deproteinization reagent. Centrifuge to pellet the precipitated proteins.

• Assay Reaction: In a 96-well plate, add the deproteinized supernatant, assay buffer, DTNB solution, NADPH, and glutathione reductase.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 15-30 minutes), protected from light.

• Absorbance Measurement: Measure the absorbance at 412 nm.

• Quantification: Calculate the total glutathione concentration based on a standard curve generated with known concentrations of GSH.

Conclusion

The toxicity of aminophenol derivatives is highly dependent on their chemical structure. Generally, p-aminophenol exhibits the highest acute toxicity among the isomers, likely due to its propensity to form reactive quinone imine intermediates that target the kidneys. N-acetylation, as in acetaminophen, can shift the primary target organ to the liver, with toxicity being highly dependent on the dose and the metabolic capacity of the individual. This guide provides a foundational understanding of the comparative toxicity of these compounds and offers detailed protocols for their further investigation. Researchers and drug development professionals are encouraged to utilize this information to inform the design of safer chemicals and pharmaceuticals.

References

• 1. ec.europa.eu [ec.europa.eu]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. chembk.com [chembk.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Comparative cytotoxic effects of acetaminophen (N-acetyl-p-aminophenol), a non-hepatotoxic regioisomer acetyl-m-aminophenol and their postulated reactive hydroquinone and quinone metabolites in monolayer cultures of mouse hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. medium.com [medium.com]
• 10. The molecular mechanisms of acetaminophen-induced hepatotoxicity and its potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mechanisms of acetaminophen hepatotoxicity and their translation to the human pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. p-aminophenol nephrotoxicity: biosynthesis of toxic glutathione conjugates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Comparison of para-aminophenol cytotoxicity in rat renal epithelial cells and hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. benchchem.com [benchchem.com]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 19. m.youtube.com [m.youtube.com]

Safety & Regulatory Compliance

Proper Disposal of p-Decylaminophenol: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of chemical reagents is paramount. This guide provides detailed procedures for the proper disposal of p-Decylaminophenol, a compound that requires careful management due to its potential health and environmental hazards.

p-Decylaminophenol is classified as harmful if swallowed, may cause an allergic skin reaction, and may cause damage to organs through prolonged or repeated exposure.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2] Adherence to strict disposal protocols is therefore essential to mitigate these risks.

Immediate Safety and Handling for Disposal

Before beginning any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). All handling of p-Decylaminophenol and its waste should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Required Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety goggles or a face shield.

• Lab Coat: A standard laboratory coat to protect from skin contact.

In the event of accidental exposure, follow these first-aid measures immediately:

• Skin Contact: Take off all contaminated clothing immediately and rinse the skin with plenty of water.[1] If skin irritation or a rash occurs, seek medical advice.[1][2]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention.[3]

• Ingestion: If swallowed, call a poison center or doctor immediately. Rinse the mouth with water.[1][3]

• Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor if you feel unwell.[3][4]

Disposal Procedure for p-Decylaminophenol Waste

The primary and recommended method for the disposal of p-Decylaminophenol is through a licensed hazardous waste disposal contractor.[5][6] Do not discharge this chemical into drains or the environment.[2][7][8]

Step-by-Step Disposal Protocol:

• Waste Segregation:

  • Collect all waste materials containing p-Decylaminophenol, including unused product, contaminated consumables (e.g., pipette tips, weighing boats), and contaminated PPE, in a designated and clearly labeled hazardous waste container.

  • Do not mix p-Decylaminophenol waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.[5]

• Container Selection and Labeling:

  • Use a chemically compatible and sealable container for waste collection. The container must be in good condition and free from leaks.

  • Affix a hazardous waste label to the container. The label must clearly identify the contents as "Hazardous Waste: p-Decylaminophenol" and include the associated hazard symbols.

• Waste Accumulation and Storage:

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.

  • Keep the container closed except when adding waste.

• Arranging for Disposal:

  • Contact your institution's EHS department to arrange for the pickup and disposal of the hazardous waste.

  • Provide them with a detailed inventory of the waste container's contents.

Spill Management

In the event of a spill, take the following steps to ensure safety and proper cleanup:

• Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.

• Contain the Spill: For small spills, absorb the material with a non-combustible, inert absorbent such as sand, earth, or vermiculite.[5] Do not use combustible materials like sawdust.[5]

• Collect the Waste: Carefully collect the absorbed material and any contaminated soil or surfaces into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area thoroughly with an appropriate solvent or detergent and water, collecting the cleaning materials as hazardous waste.

• Report the Spill: Report the spill to your institution's EHS department.

Hazard Summary

The following table summarizes the key hazards associated with p-Decylaminophenol based on available Safety Data Sheets (SDS).

Hazard Classification	Description
Acute Oral Toxicity	Harmful if swallowed.[1][2]
Skin Sensitization	May cause an allergic skin reaction.[1][2][4]
Specific Target Organ Toxicity (Repeated Exposure)	May cause damage to organs through prolonged or repeated exposure.[1][2][4]
Aquatic Toxicity (Acute and Chronic)	Very toxic to aquatic life with long-lasting effects.[1][2][4]
Germ Cell Mutagenicity (Suspected)	Suspected of causing genetic defects.[4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of p-Decylaminophenol.

Caption: Workflow for the safe disposal of p-Decylaminophenol.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of p-Decylaminophenol, protecting both themselves and the ecosystem. Always consult your institution's specific safety and disposal guidelines.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. watertreatmentagent.net [watertreatmentagent.net]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]

Essential Safety and Operational Guide for Handling p-Decylaminophenol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of p-Decylaminophenol. Given the absence of a specific Safety Data Sheet (SDS), the following procedures are based on the known hazards of structurally similar compounds, namely phenols and aromatic amines. A thorough risk assessment should be conducted before beginning any work.

Hazard Assessment

Personal Protective Equipment (PPE)

A comprehensive PPE plan is essential. The following table summarizes the recommended PPE for various laboratory operations involving p-Decylaminophenol.

Operation	Engineering Controls	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing and Aliquoting (Solid)	Chemical fume hood or ventilated balance enclosure.	Double nitrile gloves or thicker (8mil) nitrile gloves. For concentrated solutions, consider utility-grade neoprene or butyl gloves over nitrile gloves[2].	Safety glasses with side shields or chemical splash goggles[1].	N95/FFP2 respirator or higher, depending on the quantity and potential for dust generation.	Fully buttoned lab coat[2].
Solution Preparation	Chemical fume hood[1][2].	Double nitrile gloves or thicker (8mil) nitrile gloves. For concentrated solutions, consider utility-grade neoprene or butyl gloves over nitrile gloves[2].	Chemical splash goggles or a face shield where splashes are likely[1][2].	Not generally required if handled in a fume hood.	Fully buttoned lab coat. A butyl rubber or neoprene apron is recommended if a splash is likely[2].
Experimental Use	Chemical fume hood[1][2].	Double nitrile gloves or thicker (8mil) nitrile gloves. Change gloves frequently and immediately after contact[2].	Chemical splash goggles or a face shield where splashes are likely[1][2].	Not generally required if handled in a fume hood.	Fully buttoned lab coat. A butyl rubber or neoprene apron is recommended if a splash is likely[2].

Experimental Protocols: Donning and Doffing PPE

Proper technique for putting on (donning) and taking off (doffing) PPE is critical to prevent contamination[3].

Donning Sequence:

• Lab Coat: Put on a clean, properly fitting lab coat and fasten it completely[3].

• Respirator (if required): Perform a seal check[3].

• Eye Protection: Put on safety glasses, goggles, or a face shield[3].

• Gloves: Put on the first pair of gloves, ensuring they cover the cuffs of the lab coat. If double-gloving, put the second pair on over the first[3].

Doffing Sequence:

• Gloves: Remove the outer pair of gloves first (if double-gloving), followed by the inner pair, using a technique that avoids touching the outside of the gloves with bare hands[3].

• Lab Coat: Remove the lab coat by rolling it inside out, without touching the exterior[3].

• Eye Protection: Remove eye protection from the back[3].

• Respirator (if used): Remove the respirator from the back[3].

• Hand Hygiene: Wash hands thoroughly with soap and water[3].

Figure 1: Standard Donning and Doffing Procedure for PPE.

Operational and Disposal Plans

Handling and Storage:

• Always handle p-Decylaminophenol in a certified chemical fume hood[1][2].

• Store in a cool, well-ventilated area away from incompatible materials such as strong acids or oxidizers[4].

• Keep containers tightly sealed and clearly labeled[4].

• Store containers at or below eye level[2].

Spill Response:

• Evacuate the immediate area and alert others[5].

• Wear appropriate PPE, including respiratory protection, before re-entering the area[3].

• For solid spills: Gently cover with an absorbent material to avoid raising dust. Carefully collect the crystals and then wipe the residue with 70% isopropanol (B130326) or ethanol (B145695) solution[3][5].

• For liquid spills: Absorb with an inert material (e.g., vermiculite, sand)[3].

• Collect all contaminated materials into a sealed, labeled waste container[3][5].

• Clean the spill area with a suitable solvent, followed by soap and water[3].

First Aid:

• Skin Contact: Rapid and immediate skin decontamination is critical. Remove all contaminated clothing. Wash the affected area immediately and repeatedly with low-molecular-weight polyethylene (B3416737) glycol (PEG 300 or PEG 400) if available. If PEG is not available, wash with soap and water for at least 15 minutes. Seek immediate medical attention[1][6].

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention[6].

• Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention[1].

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention[7].

Disposal:

• All p-Decylaminophenol waste and contaminated materials must be collected as hazardous chemical waste[2].

• Dispose of the waste through a licensed prescribed waste contractor[1]. Do not dispose of it down the drain or with regular trash.

• Follow all local, state, and federal regulations for hazardous waste disposal.

References

• 1. monash.edu [monash.edu]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. benchchem.com [benchchem.com]
• 4. diplomatacomercial.com [diplomatacomercial.com]
• 5. ehs.wwu.edu [ehs.wwu.edu]
• 6. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 7. sigmaaldrich.com [sigmaaldrich.com]